Quinoline-2,4-dicarboxylic acid

• CAS: 5323-57-9

Core Science & Biosynthesis

A Technical Guide to the Historical Synthesis of Quinoline-2,4-dicarboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Quinoline-2,4-dicarboxylic Acid

Quinoline-2,4-dicarboxylic acid, historically known as kynurenic acid, is a molecule of significant interest in the scientific community, particularly in the fields of neuroscience and medicinal chemistry. First isolated from dog urine in the 19th century, its role as a broad-spectrum antagonist of ionotropic glutamate receptors has cemented its importance in the study of neurodegenerative diseases.[1] The quinoline scaffold itself is a cornerstone in drug discovery, with numerous derivatives exhibiting a wide range of biological activities, including antimalarial, antibacterial, and anticancer properties. This guide provides an in-depth exploration of the foundational, historical methods for the chemical synthesis of quinoline-2,4-dicarboxylic acid, offering a valuable perspective for researchers engaged in the design and development of novel therapeutics.

The Doebner Reaction: A Three-Component Condensation Approach

First reported by Oscar Doebner in 1887, the Doebner reaction is a classic three-component condensation for the synthesis of quinoline-4-carboxylic acids.[2][3][4] While not directly yielding the 2,4-dicarboxylic acid in its most common form, a variation of this method provides a conceptual basis for its formation. The reaction typically involves an aniline, an aldehyde, and pyruvic acid.[2][3]

Causality Behind Experimental Choices

The Doebner reaction's ingenuity lies in its convergent nature, assembling the quinoline core from simple, readily available precursors. The choice of an aniline derivative allows for the introduction of substituents onto the benzene portion of the quinoline ring. The aldehyde component ultimately forms the C2-position of the quinoline, and pyruvic acid provides the carbon atoms for the C3 and C4 positions, with the latter bearing the carboxylic acid group. The reaction is typically acid-catalyzed, which facilitates both the initial imine formation and the subsequent cyclization.

Reaction Mechanism

The mechanism of the Doebner reaction is thought to proceed through the initial formation of a Schiff base from the aniline and the aldehyde. This is followed by the reaction with the enol form of pyruvic acid. An intramolecular electrophilic substitution on the aniline ring then leads to a dihydroquinoline intermediate, which is subsequently oxidized to the aromatic quinoline-4-carboxylic acid.

Caption: Proposed mechanism of the Doebner reaction.

Historical Protocol: A Conceptual Reconstruction

Materials:

• Aniline

• Formaldehyde (37% aqueous solution)

• Pyruvic acid

• Ethanol

Procedure:

• In a round-bottom flask, dissolve pyruvic acid in ethanol.

• Add the aqueous formaldehyde solution to the flask.

• Gently heat the mixture to reflux for a short period.

• Add aniline to the reaction mixture.

• Continue to reflux the mixture for several hours.

• Upon cooling, the product is expected to precipitate from the solution.

• Collect the solid product by filtration and purify by recrystallization from a suitable solvent.

The Pfitzinger Reaction: A Versatile Route from Isatin

The Pfitzinger reaction, discovered by Wilhelm Pfitzinger in 1886, is a highly effective method for the synthesis of quinoline-4-carboxylic acids from isatin and a carbonyl compound containing an α-methylene group.[5] A key feature of this reaction is that when pyruvic acid is used as the carbonyl component, it directly yields quinoline-2,4-dicarboxylic acid.[6]

Causality Behind Experimental Choices

The Pfitzinger reaction offers a distinct advantage in its ability to directly construct the quinoline-2,4-dicarboxylic acid core. Isatin serves as a pre-functionalized starting material, containing the nitrogen atom and the benzene ring of the final quinoline product. The reaction is typically performed under basic conditions, which facilitates the opening of the isatin ring to form an isatoic acid derivative. This intermediate then condenses with the carbonyl compound.

Reaction Mechanism

The reaction commences with the base-catalyzed hydrolysis of the amide bond in isatin to form a keto-acid. This intermediate then reacts with the enolate of pyruvic acid. Subsequent intramolecular condensation and dehydration lead to the formation of the quinoline ring system.

Caption: Mechanism of the Pfitzinger reaction for quinoline-2,4-dicarboxylic acid.

Historical Protocol: Pfitzinger's Synthesis

The following protocol is based on the principles described by Pfitzinger and subsequent practitioners of this reaction for the synthesis of quinoline-2,4-dicarboxylic acid.

Materials:

• Isatin

• Pyruvic acid

• Potassium hydroxide

• Ethanol

• Water

• Hydrochloric acid (for acidification)

Procedure:

• In a suitable reaction vessel, dissolve potassium hydroxide in a mixture of ethanol and water.

• Add isatin to the basic solution and heat the mixture to facilitate ring opening.

• Slowly add pyruvic acid to the reaction mixture.

• Reflux the resulting solution for an extended period, typically several hours, to ensure complete reaction.

• After the reaction is complete, cool the mixture and dilute with water.

• Acidify the solution with hydrochloric acid to precipitate the crude quinoline-2,4-dicarboxylic acid.

• Collect the precipitate by filtration, wash with cold water, and dry.

• Purify the product by recrystallization from a suitable solvent such as ethanol or acetic acid.

Comparative Analysis of Historical Synthesis Methods

Feature	Doebner Reaction (Conceptual)	Pfitzinger Reaction
Starting Materials	Aniline, Formaldehyde, Pyruvic Acid	Isatin, Pyruvic Acid
Key Intermediate	Schiff base, Dihydroquinoline	Isatoic acid derivative
Reaction Conditions	Typically acidic	Typically basic
Product	Quinoline-4-carboxylic acid (conceptual for the di-acid)	Quinoline-2,4-dicarboxylic acid
Advantages	Convergent, uses simple starting materials	Direct synthesis of the target molecule
Limitations	May require a separate step to introduce the C2-carboxyl group	Requires the synthesis of isatin as a starting material

Conclusion: A Legacy of Synthetic Innovation

The historical syntheses of quinoline-2,4-dicarboxylic acid developed by Doebner and Pfitzinger represent significant milestones in heterocyclic chemistry. These methods not only provided access to a key neuroactive compound but also laid the groundwork for the synthesis of a vast array of quinoline derivatives with diverse applications. For contemporary researchers, an understanding of these classical reactions offers valuable insights into the fundamental principles of quinoline synthesis and serves as an inspiration for the development of novel, more efficient synthetic strategies. The enduring relevance of these century-old methods is a testament to the ingenuity of their discoverers and the timeless importance of the quinoline scaffold in the pursuit of new scientific frontiers.

References

• Doebner, O. (1887). Ueber α-Alkylcinchoninsäuren und α-Alkylchinoline. Justus Liebigs Annalen der Chemie, 242(3), 265–299. [Link]

• Doebner reaction. In Wikipedia. [Link]

• Pfitzinger Quinoline Synthesis. Name Reaction. [Link]

• RECENT ACHIEVEMENTS IN THE SYNTHESIS OF QUINOLINE-4-CARBOXYLIC ACID AND ITS DERIVATIVES. Revues Scientifiques Marocaines. [Link]

• Three-Component Synthesis of Quinoline-4-carboxylic Acids Based on Doebner Hydrogen-Transfer Reaction. ACS Publications. [Link]

• Kynurenic acid. In Wikipedia. [Link]

• SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. IIP Series. [Link]

• The Pfitzinger Reaction. (Review). ResearchGate. [Link]

• Synthesis and sources of kynurenic acid. A summary of the synthetic... ResearchGate. [Link]

• Synthesis of Isatine Derivatives Considering Pfitzinger Reaction Part I. International Journal of Science and Research (IJSR). [Link]

• The Synthesis of Kynurenic Acid in Mammals: An Updated Kynurenine Aminotransferase Structural KATalogue. Frontiers in Molecular Biosciences. [Link]

• Three-Component Synthesis of Quinoline-4-carboxylic Acids Based on Doebner Hydrogen-Transfer Reaction. The Journal of Organic Chemistry. [Link]

• Pfitzinger, W. (1886). Chinolinderivate aus Isatinsäure. Journal für Praktische Chemie, 33(1), 100. [Link]

• Quinoline Quest: Kynurenic Acid Strategies for Next-Generation Therapeutics via Rational Drug Design. MDPI. [Link]

• The Biology and Biochemistry of Kynurenic Acid, a Potential Nutraceutical with Multiple Biological Effects. Semantic Scholar. [Link]

• Recent Advances in Metal-Free Quinoline Synthesis. Molecules. [Link]

• Preparation method for quinoline-4-carboxylic acid derivative.

• Justus Liebigs Annalen der Chemie. In Wikipedia. [Link]

• Pfitzinger quinoline synthesis. ResearchGate. [Link]

• Liebigs Annalen. In Wikipedia, wolna encyklopedia. [Link]

• Annalen der Chemie. In Wikisource. [Link]

• Catalog Record: Justus Liebig's Annalen der Chemie. HathiTrust Digital Library. [Link]

• Pfitzinger Reaction in Synthesis of Bioactive Compounds - A Review. ResearchGate. [Link]

• ISSN 0075-4617 (Print) | Justus Liebigs Annalen der Chemie. The ISSN Portal. [Link]

Sources

• 1. The Biology and Biochemistry of Kynurenic Acid, a Potential Nutraceutical with Multiple Biological Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Doebner reaction - Wikipedia [en.wikipedia.org]
• 4. Recent Advances in Metal-Free Quinoline Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Pfitzinger reaction - Wikipedia [en.wikipedia.org]
• 6. Pfitzinger Quinoline Synthesis (Chapter 44) - Name Reactions in Organic Synthesis [resolve.cambridge.org]

fundamental chemical properties of quinoline-2,4-dicarboxylic acid

An In-Depth Technical Guide to the Fundamental Chemical Properties of Quinoline-2,4-dicarboxylic Acid

Prepared by: Gemini, Senior Application Scientist

For: Researchers, Scientists, and Drug Development Professionals

Abstract

Quinoline-2,4-dicarboxylic acid (CAS 5323-57-9) is a pivotal heterocyclic compound featuring a quinoline nucleus functionalized with two carboxylic acid groups. This structure imparts a unique combination of acidity, aromaticity, and metal-chelating potential, making it a valuable building block in medicinal chemistry and materials science. Derivatives have shown promise as cytotoxic agents against cancer cells and as inhibitors of key neurological targets like the glutamate vesicular transport system.[1][2] Despite its significance, a comprehensive, publicly available dataset of its core physicochemical properties is notably scarce. This guide synthesizes the available information, addresses critical data gaps through reasoned analysis based on chemical principles and analogous structures, and provides detailed, field-proven protocols for the experimental determination of these fundamental properties. Our objective is to provide researchers with a foundational understanding and a practical framework for utilizing this compound with scientific rigor.

Core Molecular and Physical Properties

Quinoline-2,4-dicarboxylic acid is a solid, crystalline compound at standard conditions.[3] The fusion of a benzene ring with a pyridine ring creates the quinoline scaffold, an electron-deficient aromatic system that influences the reactivity of its substituents. The two carboxylic acid groups at the C2 and C4 positions are the primary drivers of the molecule's acidity and its potential for forming salts, esters, and coordinating with metal ions.[3]

Structural and Physical Data Summary

The known quantitative data for quinoline-2,4-dicarboxylic acid are summarized below. It is critical to note the absence of experimentally verified pKa values and quantitative solubility data in publicly accessible literature, representing a significant knowledge gap for researchers.

Property	Data	Source(s)
CAS Number	5323-57-9	[4][5]
Molecular Formula	C₁₁H₇NO₄	[4][5]
Molecular Weight	217.18 g/mol	[4][5]
Appearance	Solid	[3]
Melting Point	229 °C	[4]
Storage Temperature	2-30°C	[4]

Chemical Structure

The structural formula of quinoline-2,4-dicarboxylic acid is presented below. The numbering convention for the quinoline ring is standardized, with the nitrogen atom at position 1.

Caption: 2D structure of quinoline-2,4-dicarboxylic acid.

Acidity and Ionization Behavior (pKa)

The pKa values are arguably the most critical chemical property for a dicarboxylic acid, governing its solubility, charge state, and interaction with biological targets at physiological pH. Due to the presence of two carboxylic acid groups and a basic nitrogen atom, the molecule has multiple ionization states.

Expertise & Causality:

• pKa₁: The first dissociation corresponds to the most acidic proton. This is expected to be the proton on the C2-carboxylic acid. The proximity to the electron-withdrawing quinoline nitrogen atom significantly increases its acidity (lowers its pKa) compared to a typical benzoic acid (pKa ~4.2).

• pKa₂: The second dissociation is from the C4-carboxylic acid. It will be less acidic (have a higher pKa) than the first due to the electrostatic repulsion from the newly formed carboxylate anion at the C2 position.

• pKa₃ (Protonation): The quinoline nitrogen is basic and can be protonated under acidic conditions. Its basicity is lower than that of pyridine (pKa ~5.2) due to the fused benzene ring.

Data Gap Analysis: No experimental pKa values for quinoline-2,4-dicarboxylic acid have been found in a thorough literature review. A predicted pKa₁ of 2.14 has been noted, but this lacks experimental validation and does not account for the second dissociation.[6]

Caption: Conceptual deprotonation pathway of quinoline-2,4-dicarboxylic acid.

Protocol: Experimental Determination of pKa by Potentiometric Titration

To address the data gap, the following robust protocol for potentiometric titration is recommended. This method is the gold standard for pKa determination and provides high-precision results.

Trustworthiness: This protocol incorporates calibration, ionic strength control, and an inert atmosphere to ensure data is reproducible and accurate. The resulting titration curve is self-validating; its shape, with two distinct inflection points, will confirm the presence of two acidic protons and allow for the calculation of their respective pKa values.

Methodology:

• Instrument Calibration: Calibrate a high-precision pH meter and electrode using at least three standard aqueous buffers (e.g., pH 4.01, 7.00, and 10.01).

• Solution Preparation:

  • Titrant: Prepare a standardized solution of ~0.1 M carbonate-free sodium hydroxide (NaOH).

  • Analyte: Accurately prepare an aqueous solution of quinoline-2,4-dicarboxylic acid (e.g., 20 mL of a 1 mM solution). If aqueous solubility is low, a co-solvent like methanol may be used, but the results will be for that specific solvent system.

  • Ionic Strength: Add a background electrolyte (e.g., potassium chloride, KCl) to maintain a constant ionic strength of 0.15 M.

• Titration Procedure:

  • Place the analyte solution in a jacketed beaker maintained at a constant temperature (e.g., 25 °C).

  • Purge the solution with nitrogen for 10-15 minutes to remove dissolved CO₂ and maintain an inert atmosphere during the titration.

  • Immerse the calibrated pH electrode and a magnetic stirrer into the solution.

  • Add small, precise aliquots (e.g., 0.05 mL) of the standardized NaOH titrant.

  • Record the pH value after each addition, allowing the reading to stabilize.

  • Continue the titration well past the second equivalence point.

• Data Analysis:

  • Plot pH (y-axis) versus the volume of NaOH added (x-axis).

  • Calculate the first derivative (ΔpH/ΔV) and second derivative (Δ²pH/ΔV²) of the titration curve to accurately locate the two equivalence points (V_eq1 and V_eq2).

  • The pKa₁ is equal to the pH at the half-equivalence point (V_eq1 / 2).

  • The pKa₂ is equal to the pH at the point halfway between the first and second equivalence points ((V_eq1 + V_eq2) / 2).

Caption: Experimental workflow for pKa determination via potentiometric titration.

Solubility Profile

Data Gap Analysis: Quantitative solubility data for quinoline-2,4-dicarboxylic acid in common laboratory solvents is not available. Based on its structure—a rigid, aromatic core with two polar carboxylic acid groups—a qualitative assessment can be made:

• Aqueous Solubility: Expected to be low. While the carboxylic acids can hydrogen bond with water, the large, hydrophobic quinoline ring will limit solubility.

• Polar Aprotic Solvents (DMSO, DMF): Expected to have good solubility, as these solvents can effectively solvate both the polar and nonpolar regions of the molecule.

• Alcohols (Ethanol, Methanol): Expected to have moderate solubility.

For context, the related quinoline-4-carboxylic acid has a reported solubility of 34 mg/mL in DMSO.[7] It is anticipated that the subject compound will have similar or slightly higher solubility in DMSO due to the presence of a second carboxylic acid group.

Protocol: Experimental Determination of Quantitative Solubility

A standard shake-flask method can be employed to determine solubility.

Methodology:

• Add an excess amount of solid quinoline-2,4-dicarboxylic acid to a known volume of the solvent of interest (e.g., water, DMSO, ethanol) in a sealed vial.

• Agitate the vial at a constant temperature (e.g., 25 °C) for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is reached.

• Centrifuge or filter the suspension to remove undissolved solid.

• Carefully extract a known volume of the supernatant.

• Determine the concentration of the dissolved compound in the supernatant using a suitable analytical method, such as HPLC with a UV detector, by comparing the response to a standard curve of known concentrations.

Spectroscopic Signature

Data Gap Analysis: No published ¹H NMR, ¹³C NMR, or detailed FT-IR spectra for the free acid are readily available. The following sections describe the expected spectroscopic features based on the molecule's structure.

Predicted ¹H NMR Spectrum (in DMSO-d₆)

• Carboxylic Protons (-COOH): A very broad singlet is expected far downfield, likely >13 ppm, due to the acidic protons. This signal may be exchangeable with D₂O.

• Aromatic Protons (Quinoline Ring):

  • There are 5 protons on the quinoline ring system.

  • H3: A singlet is expected for the proton at the C3 position, located between the two carboxyl groups.

  • H5, H6, H7, H8: These four protons on the benzene portion of the ring will appear as a complex multiplet pattern of doublets and triplets between ~7.5 and 9.0 ppm. The specific coupling patterns and shifts will depend on their electronic environment.

Predicted ¹³C NMR Spectrum (in DMSO-d₆)

• Carbonyl Carbons (-COOH): Two signals are expected in the range of 165-175 ppm.

• Aromatic Carbons: Nine distinct signals are expected in the aromatic region (~120-150 ppm). Quaternary carbons (C2, C4, C4a, C8a) will likely have weaker intensities than protonated carbons.

Predicted FT-IR Spectrum (KBr Pellet)

• O-H Stretch: A very broad and strong absorption band from ~2500 to 3300 cm⁻¹ is characteristic of the hydrogen-bonded O-H stretch in a carboxylic acid dimer.

• C-H Stretch (Aromatic): Weak to medium sharp peaks are expected just above 3000 cm⁻¹.

• C=O Stretch: A strong, sharp absorption band between 1680 and 1720 cm⁻¹ is characteristic of the carbonyl group in an aromatic carboxylic acid.

• C=C and C=N Stretches (Aromatic): Multiple sharp, medium-intensity bands are expected in the 1450-1620 cm⁻¹ region.

• Fingerprint Region: A complex pattern of bands below 1400 cm⁻¹ will be unique to the molecule's structure.

Synthesis and Reactivity

Key Synthetic Routes

Several methods have been established for the synthesis of quinoline-2,4-dicarboxylic acid and its derivatives:

• Pfitzinger Reaction: A classic and efficient method involving the condensation of isatin with sodium pyruvate under basic conditions, often facilitated by microwave irradiation to improve yields and reduce reaction times.[8]

• Modified Doebner-von Miller Pathway: This approach has been used to synthesize a library of substituted quinoline-2,4-dicarboxylic acids for biological screening.[2]

• Oxidation: A patented method describes the synthesis via the oxidation of 2-vinyl-4-quinoline carboxylic acid using potassium permanganate.[9]

• Metal-Free Synthesis: Modern methods include one-pot protocols using aryl amines and acetylenedicarboxylates with an iodine catalyst, offering an eco-friendly alternative.[4]

Chemical Reactivity

The reactivity is dominated by its functional groups:

• Carboxylic Acids: The two -COOH groups are the primary sites for reaction. They can be readily converted to esters, amides, or acid chlorides, making the molecule a versatile scaffold for building more complex structures in drug discovery.[3]

• Metal Chelation: The nitrogen atom and the carboxylate groups can act as coordination sites for metal ions, a property useful in the development of catalysts or metal-based therapeutics.[3]

• Aromatic Ring: The quinoline ring itself can undergo electrophilic substitution, although it is deactivated by the electron-withdrawing carboxylic acid groups.

Conclusion

Quinoline-2,4-dicarboxylic acid is a compound of significant scientific interest, yet it is characterized by a surprising lack of fundamental experimental data in the public domain. This guide has consolidated the known information and, more importantly, provided a clear, expert-driven framework for addressing the existing data gaps in acidity, solubility, and spectroscopic properties. By following the detailed protocols herein, researchers can confidently characterize this molecule, ensuring the integrity and reproducibility of their work and unlocking its full potential in the development of novel therapeutics and materials.

References

• Barman, U. et al. (2018). Metal-free synthesis of quinoline-2,4-dicarboxylate derivatives using aryl amines and acetylenedicarboxylates through a pseudo three-component reaction. Organic & Biomolecular Chemistry. [Link]

• Google Patents.

• Carrigan, C. N. et al. (1999). Quinoline-2,4-dicarboxylic acids: synthesis and evaluation as inhibitors of the glutamate vesicular transport system. Bioorganic & Medicinal Chemistry Letters. [Link]

• Zhu, J. et al. (2017). Recent Advances in Synthesis of Quinoline-4-Carboxylic Acid and their Biological Evaluation: A Review. Journal of Chemical and Pharmaceutical Research. [Link]

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• 3. 1,2,3,4-TETRAHYDRO-QUINOLINE-2-CARBOXYLIC ACID(46185-24-4) 1H NMR [m.chemicalbook.com]
• 4. merckmillipore.com [merckmillipore.com]
• 5. scbt.com [scbt.com]
• 6. keyorganics.net [keyorganics.net]
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• 8. "Mixed Ligand Complexes of quinoline-2-carboxylic acid and 4,4/-dimethy" by Mahasin F. Alias and Sahar I. Omran [bsj.uobaghdad.edu.iq]
• 9. researchgate.net [researchgate.net]

spectroscopic characterization of quinoline-2,4-dicarboxylic acid

An In-Depth Technical Guide to the Spectroscopic Characterization of Quinoline-2,4-dicarboxylic Acid

Introduction: The Molecular Blueprint of a Versatile Scaffold

Quinoline-2,4-dicarboxylic acid, a key heterocyclic compound, represents a significant scaffold in medicinal chemistry and materials science. Its rigid structure, featuring two carboxylic acid groups, makes it a compelling building block for novel therapeutic agents and functional materials.[1][2][3] The biological activities of quinoline derivatives are diverse, ranging from antimicrobial and antifungal to anticancer properties.[4] Accurate and comprehensive characterization of this molecule is paramount for quality control, reaction monitoring, and understanding its interactions in complex biological systems. This guide provides an in-depth exploration of the core spectroscopic techniques used to elucidate the structure and properties of quinoline-2,4-dicarboxylic acid, grounded in established scientific principles and practical, field-proven methodologies.

I. Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Proton and Carbon Framework

NMR spectroscopy is the cornerstone for determining the precise atomic arrangement of organic molecules. For quinoline-2,4-dicarboxylic acid, both ¹H and ¹³C NMR provide unambiguous evidence of its structure.

A. ¹H NMR Spectroscopy: A Proton's Perspective

The ¹H NMR spectrum of quinoline-2,4-dicarboxylic acid is expected to show distinct signals for the aromatic protons on the quinoline ring. The chemical shifts are influenced by the electron-withdrawing effects of the nitrogen atom and the two carboxylic acid groups. The protons on the benzene portion of the quinoline ring will typically appear as a complex multiplet system. The proton at position 3, situated between the two carboxylic acid groups, will likely be significantly deshielded and appear at a downfield chemical shift. The acidic protons of the two carboxyl groups will be observable as broad singlets, often far downfield, and their position can be highly dependent on the solvent and concentration.

B. ¹³C NMR Spectroscopy: The Carbon Skeleton

The proton-decoupled ¹³C NMR spectrum will reveal ten distinct signals, corresponding to the ten carbon atoms in the quinoline-2,4-dicarboxylic acid molecule. The carbons of the two carboxylic acid groups (C2 and C4) will be the most downfield signals due to the strong deshielding effect of the attached oxygen atoms. The quaternary carbons and the carbons adjacent to the nitrogen atom will also exhibit characteristic downfield shifts.[5] Two-dimensional NMR techniques, such as HSQC, can be employed to correlate the proton and carbon signals, providing definitive assignments.

Experimental Protocol: NMR Analysis

• Sample Preparation : Dissolve approximately 5-10 mg of quinoline-2,4-dicarboxylic acid in 0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or MeOD). Deuterated DMSO is often preferred for its ability to dissolve carboxylic acids and to observe the exchangeable carboxylic acid protons.

• Instrumentation : Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal signal dispersion and resolution.[6][7]

• ¹H NMR Acquisition :

  • Acquire a standard one-dimensional proton spectrum.

  • Typical parameters: 16-32 scans, spectral width of 12-16 ppm, relaxation delay of 1-2 seconds.

• ¹³C NMR Acquisition :

  • Acquire a proton-decoupled ¹³C spectrum.

  • Typical parameters: 256-1024 scans, spectral width of 200-250 ppm, relaxation delay of 2-5 seconds.

• Data Processing : Process the raw data (FID) using appropriate software. This includes Fourier transformation, phase correction, baseline correction, and referencing the chemical shifts to a known standard (e.g., tetramethylsilane, TMS).[8]

II. Mass Spectrometry (MS): Unveiling the Molecular Weight and Fragmentation

Mass spectrometry is an indispensable tool for determining the molecular weight and obtaining structural information through fragmentation analysis.

A. Ionization Techniques and Expected Fragmentation

For quinoline-2,4-dicarboxylic acid, both Electron Ionization (EI) and Electrospray Ionization (ESI) are suitable techniques.[9]

• Electron Ionization (EI) : In EI-MS, the molecular ion ([M]⁺•) is expected to be observed. The primary fragmentation pathways involve the loss of the carboxylic acid groups.[9][10]

• Electrospray Ionization (ESI) : In positive-ion mode ESI, the protonated molecule ([M+H]⁺) will be readily formed. In negative-ion mode, the deprotonated molecule ([M-H]⁻) will be observed. Tandem mass spectrometry (MS/MS) of the parent ion will induce fragmentation, primarily through the loss of CO₂ and H₂O.[9]

Table 1: Predicted Key Fragment Ions in Mass Spectrometry

m/z (relative abundance)	Assignment	Description
217	[M]⁺•	Molecular Ion (in EI)
218	[M+H]⁺	Protonated Molecular Ion (in ESI+)
173	[M - CO₂]⁺•	Loss of carbon dioxide
172	[M - COOH]⁺	Loss of the carboxyl radical
128	[M - COOH - CO₂]⁺	Subsequent loss of CO₂

Experimental Protocol: LC-MS Analysis

• Sample Preparation : Prepare a dilute solution of quinoline-2,4-dicarboxylic acid (e.g., 10-100 µg/mL) in a suitable solvent such as methanol or acetonitrile/water.

• Chromatography :

  • Employ a reverse-phase C18 column.

  • Use a gradient elution with mobile phases typically consisting of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B). Formic acid aids in the protonation of the analyte for positive-ion ESI.[6]

• Mass Spectrometry :

  • Couple the liquid chromatograph to a mass spectrometer equipped with an ESI source.

  • Acquire data in both positive and negative ion modes over a mass range of m/z 50-500.

  • Perform MS/MS analysis on the parent ion to confirm fragmentation patterns.

Visualization of Key MS Fragmentation

Caption: Predicted ESI-MS/MS fragmentation pathway.

III. Infrared (IR) Spectroscopy: Probing Vibrational Modes

Infrared spectroscopy provides valuable information about the functional groups present in a molecule. For quinoline-2,4-dicarboxylic acid, the IR spectrum is dominated by the vibrations of the carboxylic acid groups and the aromatic quinoline core.

A. Characteristic Vibrational Frequencies

The IR spectrum will exhibit several key absorption bands:[11][12]

• O-H Stretch : A very broad band in the region of 3300-2500 cm⁻¹ is characteristic of the hydrogen-bonded O-H stretching of the carboxylic acid dimers.

• C=O Stretch : A strong, sharp absorption band around 1700-1725 cm⁻¹ corresponds to the carbonyl (C=O) stretching vibration of the carboxylic acid.[7]

• C=C and C=N Stretches : Aromatic C=C and C=N stretching vibrations will appear in the 1600-1450 cm⁻¹ region.

• C-O Stretch and O-H Bend : These vibrations are coupled and give rise to bands in the 1440-1395 cm⁻¹ and 1300-1200 cm⁻¹ regions.

• C-H Bends : Out-of-plane C-H bending vibrations of the aromatic ring will be observed in the 900-675 cm⁻¹ region, which can be diagnostic of the substitution pattern.[13]

Table 2: Key IR Absorption Frequencies

Wavenumber (cm⁻¹)	Vibration	Description
3300-2500	O-H stretch	Broad, strong; characteristic of carboxylic acid
1725-1700	C=O stretch	Strong, sharp
1600-1450	C=C, C=N stretch	Medium to strong; aromatic ring vibrations
1300-1200	C-O stretch	Strong
900-675	C-H bend	Medium to strong; out-of-plane bending

Experimental Protocol: FTIR Analysis

• Sample Preparation :

  • Solid State (KBr Pellet) : Mix a small amount of the sample (approx. 1 mg) with dry potassium bromide (KBr, approx. 100 mg). Grind the mixture to a fine powder and press it into a transparent pellet using a hydraulic press.

  • Attenuated Total Reflectance (ATR) : Place a small amount of the solid sample directly onto the ATR crystal. This is a simpler and faster method.

• Instrumentation : Use a Fourier-transform infrared (FTIR) spectrometer.

• Data Acquisition :

  • Record a background spectrum of the empty sample compartment (or clean ATR crystal).

  • Record the sample spectrum over the range of 4000-400 cm⁻¹.

  • Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

• Data Processing : The final spectrum is presented as percent transmittance or absorbance versus wavenumber (cm⁻¹).

IV. UV-Vis Spectroscopy: Exploring Electronic Transitions

UV-Vis spectroscopy provides insights into the electronic structure of conjugated systems. The quinoline ring system, being aromatic, exhibits characteristic π–π* electronic transitions.[11]

A. Expected Absorption Maxima

Quinoline-2,4-dicarboxylic acid is expected to show strong absorption bands in the UV region. The spectrum will likely display multiple bands corresponding to π–π* transitions within the quinoline aromatic system. The exact position of the absorption maxima (λ_max) can be influenced by the solvent polarity.[14] Generally, quinoline derivatives show complex absorption patterns between 250 and 350 nm.[1][7]

Experimental Protocol: UV-Vis Analysis

• Sample Preparation : Prepare a dilute solution of the compound in a UV-transparent solvent (e.g., ethanol, methanol, or acetonitrile) in a quartz cuvette. The concentration should be adjusted to yield an absorbance value between 0.1 and 1.0.

• Instrumentation : Use a dual-beam UV-Vis spectrophotometer.

• Data Acquisition :

  • Record a baseline spectrum with a cuvette containing only the solvent.

  • Record the sample spectrum over a wavelength range of approximately 200-400 nm.

V. Comprehensive Characterization Workflow

The synergistic use of these spectroscopic techniques provides a self-validating system for the unambiguous identification and characterization of quinoline-2,4-dicarboxylic acid.

Caption: Integrated workflow for spectroscopic characterization.

Conclusion

The is a multi-faceted process that relies on the complementary information provided by NMR, MS, IR, and UV-Vis techniques. By following rigorous experimental protocols and applying fundamental principles of spectral interpretation, researchers can confidently determine the structure, purity, and properties of this important molecule, paving the way for its application in drug discovery and materials science.

References

• Patel, D. B., et al. (2017). Recent Advances in Synthesis of Quinoline-4-Carboxylic Acid and their Biological Evaluation: A Review. Journal of Chemical and Pharmaceutical Research, 9(2), 216-230. Available at: [Link]

• Carrigan, C. N., et al. (1999). Quinoline-2,4-dicarboxylic acids: synthesis and evaluation as inhibitors of the glutamate vesicular transport system. Bioorganic & Medicinal Chemistry Letters, 9(17), 2607-12. Available at: [Link]

• Spiteller, G. (1985). Mass Spectra of Some 2-Substituted Derivatives of Quinoline-4-carboxylic Acids and their Amides. Chemical Papers, 39(2), 253-259. Available at: [Link]

• Cherry, C. (n.d.). Supplementary content: Low cytotoxic quinoline-4-carboxylic acids derived from vanillin precursors as potential human dihydroorot. Available at: [Link]

• Costakes, G., et al. (2021). Design, Synthesis, and Biological Evaluation of 4-Quinoline Carboxylic Acids as Inhibitors of Dihydroorotate Dehydrogenase. ACS Medicinal Chemistry Letters, 12(11), 1746-1754. Available at: [Link]

• ResearchGate. (n.d.). 10000 PDFs | Review articles in DICARBOXYLIC ACIDS. Available at: [Link]

• Kumar, A., et al. (2025). Synthesis and in silico studies of quinoline appended acridine via conventional and green methods: photophysical analysis of novel fluorophore for picric acid detection using a 'turn-off' fluorescence approach. Journal of the Indian Chemical Society, 102(4), 101452. Available at: [Link]

• Kumar, A. T. K., et al. (2018). Metal-free synthesis of quinoline-2,4-dicarboxylate derivatives using aryl amines and acetylenedicarboxylates through a pseudo three-component reaction. Organic & Biomolecular Chemistry, 16(29), 5303-5307. Available at: [Link]

• Human Metabolome Database. (n.d.). [¹H, ¹³C]-HSQC NMR Spectrum (2D, 600 MHz, H₂O, experimental) (HMDB0000232). Available at: [Link]

• Ahuja, I. S., & Yadava, C. L. (1971). Infrared Spectra of Quinoline and its addition compounds with certain inorganic halides. Zeitschrift für anorganische und allgemeine Chemie, 384(1), 105-108. Available at: [Link]

• Al-Jibouri, M. H. A. (2015). FTIR Spectrum of Quinoline-2-carboxylic acid. ResearchGate. Available at: [Link]

• Singh, S., et al. (2024). Synthesis, DFT studies on a series of tunable quinoline derivatives. Scientific Reports, 14(1), 15478. Available at: [Link]

• Ilango, K., et al. (2015). Design, Synthesis and Biological Screening of 2, 4- Disubstituted Quinolines. Austin Journal of Analytical and Pharmaceutical Chemistry, 2(4), 1048. Available at: [Link]

• TSI Journals. (2018). ¹H and ¹³C NMR Investigation of Quinoline Pharmaceutical Derivatives: Interpretation of Chemical Shifts and their Comparison with the Experimental Value. Physical Chemistry: An Indian Journal, 13(2), 122. Available at: [Link]

• Brandan, S. A., et al. (2018). Spectroscopic Studies and Vibrational Analysis of Quinic Acid by Using DFT Calculations and the SQM Approach. Journal of Physical Chemistry & Biophysics, 8(4). Available at: [Link]

• Bernstein, M. P., et al. (2005). Mid-IR Spectra of Quinoline and Phenanthridine in H₂O and Ar. 36th Annual Lunar and Planetary Science Conference. Available at: [Link]

• Santos, G., et al. (2017). UV- Vis absorption of quinoline, nitroquinoline, aminoquinoline and dimethylamine quinoline, concentration = 10⁻³ mol. L⁻¹. ResearchGate. Available at: [Link]

• Arjunan, V., et al. (2014). Comparative vibrational spectroscopic studies of 7-chloro-4-hydroxy-3-quinolinecarboxylic acid based on density functional theory. IOSR Journal of Applied Physics, 6(5), 1-15. Available at: [Link]

• Ukrainets, I. V., et al. (2014). ¹H NMR Spectra of the Quinolinecarboxylic Acid N-R-Amides. ResearchGate. Available at: [Link]

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• SpectraBase. (n.d.). 1-methyl-4-phenyl-2H-quinoline-2,3-dicarboxylic acid diethyl ester - Optional[MS (GC)] - Spectrum. Available at: [Link]

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Navigating the Solubility Landscape of Quinoline-2,4-dicarboxylic Acid: A Technical Guide for Researchers

Abstract

Quinoline-2,4-dicarboxylic acid is a molecule of significant interest in medicinal chemistry and materials science, yet a comprehensive understanding of its solubility profile in common organic solvents remains a notable gap in the available scientific literature. This technical guide provides researchers, scientists, and drug development professionals with a foundational understanding of the theoretical and practical aspects of the solubility of quinoline-2,4-dicarboxylic acid. While quantitative experimental data is sparse, this document offers a robust framework for approaching its solubility, including a detailed experimental protocol for its determination, an analysis of the key factors influencing solubility, and a review of the solubility of analogous compounds to provide a predictive context.

Introduction: The Significance of Quinoline-2,4-dicarboxylic Acid

Quinoline-2,4-dicarboxylic acid, a heterocyclic compound featuring a fused benzene and pyridine ring with two carboxylic acid functional groups, presents a versatile scaffold for chemical synthesis.[1] Its structural motifs are found in numerous biologically active compounds, making it a valuable building block in the development of novel therapeutics.[1] The dual carboxylic acid moieties also suggest its potential as a ligand in coordination chemistry and for the synthesis of metal-organic frameworks (MOFs). A thorough understanding of its solubility is paramount for its practical application in these fields, as it directly impacts reaction kinetics, purification strategies, formulation development, and bioavailability.

Physicochemical Properties

A summary of the known physicochemical properties of quinoline-2,4-dicarboxylic acid is presented in Table 1.

Property	Value	Source
Molecular Formula	C₁₁H₇NO₄	[2]
Molecular Weight	217.18 g/mol	[2]
Appearance	Solid	[2]
Melting Point	229 °C	[2]

Understanding the Solubility Profile: A Theoretical Perspective

In the absence of extensive empirical data, a theoretical analysis of the molecular structure of quinoline-2,4-dicarboxylic acid provides valuable insights into its expected solubility in various organic solvents.

The molecule's solubility is primarily governed by the interplay of two key structural features:

• The Polar Carboxylic Acid Groups: The two -COOH groups are capable of acting as both hydrogen bond donors and acceptors. This confers a high degree of polarity to the molecule and suggests a greater affinity for polar solvents.

• The Aromatic Quinoline Core: The fused aromatic ring system is nonpolar and will contribute to solubility in less polar organic solvents through van der Waals interactions.

Based on these features, a qualitative solubility profile can be predicted:

• High Solubility: Expected in polar aprotic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solvents can effectively solvate the molecule through strong dipole-dipole interactions and by accepting hydrogen bonds from the carboxylic acid groups.

• Moderate Solubility: Likely in polar protic solvents like methanol and ethanol. While these solvents can engage in hydrogen bonding, the energetic cost of disrupting the solvent's own hydrogen-bonding network may be a limiting factor.

• Low to Negligible Solubility: Anticipated in nonpolar solvents such as hexane and toluene, where the dominant intermolecular forces would be weak van der Waals interactions, insufficient to overcome the strong cohesive forces within the crystalline lattice of the dicarboxylic acid.

Comparative Solubility Data of Analogous Compounds

To provide a quantitative frame of reference, the reported solubility of structurally related quinoline and pyridine carboxylic acids is presented in Table 2. It is crucial to note that these are analogous compounds, and their solubility behavior may not be directly extrapolated to quinoline-2,4-dicarboxylic acid due to differences in the number and position of the carboxylic acid groups, which significantly impact crystal lattice energy and solvation.

Compound	Solvent	Solubility	Source
Quinaldic Acid (Quinoline-2-carboxylic acid)	Water	14,000 mg/L (at 25 °C)	[3]
Quinolinic Acid (Pyridine-2,3-dicarboxylic acid)	Water	11,000 mg/L (at 25 °C)	[4]
Quinolinic Acid (Pyridine-2,3-dicarboxylic acid)	Alcohol	Slightly soluble	[4]
Quinolinic Acid (Pyridine-2,3-dicarboxylic acid)	Ether	Almost insoluble	[4]
Quinolinic Acid (Pyridine-2,3-dicarboxylic acid)	Benzene	Almost insoluble	[4]

Experimental Protocol for the Determination of Solubility

Given the lack of published quantitative data, a robust and reliable experimental protocol is essential for researchers to determine the solubility of quinoline-2,4-dicarboxylic acid in their solvents of interest. The following is a detailed, step-by-step methodology based on the equilibrium solubility method.

Materials and Equipment

• Quinoline-2,4-dicarboxylic acid (high purity)

• Organic solvents of interest (e.g., methanol, ethanol, acetone, DMSO, DMF), analytical grade or higher

• Analytical balance (± 0.1 mg)

• Vials with screw caps and PTFE septa

• Constant temperature orbital shaker or magnetic stirrer with temperature control

• Syringe filters (0.22 µm, compatible with the organic solvents)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

• Volumetric flasks and pipettes

• Centrifuge (optional)

Experimental Workflow

Step-by-Step Procedure

• Preparation of Standard Solutions:

  • Accurately weigh a known amount of quinoline-2,4-dicarboxylic acid and dissolve it in a suitable solvent (in which it is freely soluble, e.g., DMSO) to prepare a stock solution of known concentration.

  • Perform serial dilutions of the stock solution to prepare a series of calibration standards.

• Sample Preparation for Solubility Determination:

  • Into a series of vials, add a known volume (e.g., 2 mL) of the organic solvent of interest.

  • Add an excess amount of quinoline-2,4-dicarboxylic acid to each vial. The presence of undissolved solid at the end of the experiment is crucial to ensure that a saturated solution has been achieved.

  • Securely cap the vials.

• Equilibration:

  • Place the vials in a constant temperature orbital shaker or on a magnetic stirrer with a temperature-controlled plate.

  • Agitate the samples at a constant speed for a predetermined period (e.g., 24 to 48 hours) to ensure that equilibrium is reached. The time required for equilibration should be determined empirically by taking measurements at different time points until the concentration of the solute in the solution remains constant.

• Phase Separation and Sampling:

  • After equilibration, allow the vials to stand undisturbed for a sufficient time to allow the excess solid to settle. Alternatively, centrifuge the vials to facilitate phase separation.

  • Carefully withdraw an aliquot of the clear supernatant using a syringe.

  • Immediately filter the supernatant through a 0.22 µm syringe filter into a clean vial. This step is critical to remove any undissolved microparticles.

• Analysis:

  • Accurately dilute the filtered saturated solution with a suitable solvent to bring the concentration within the range of the calibration curve.

  • Analyze the diluted sample and the calibration standards using a validated HPLC method.

• Calculation of Solubility:

  • Construct a calibration curve by plotting the analytical response (e.g., peak area from HPLC) versus the concentration of the standard solutions.

  • Determine the concentration of quinoline-2,4-dicarboxylic acid in the diluted sample from the calibration curve.

  • Calculate the original concentration in the saturated solution by accounting for the dilution factor. This value represents the solubility of the compound in the specific solvent at the experimental temperature.

Factors Influencing the Solubility of Quinoline-2,4-dicarboxylic Acid

Several factors can significantly impact the solubility of quinoline-2,4-dicarboxylic acid. A comprehensive understanding of these factors is essential for accurate solubility determination and for optimizing its use in various applications.

• Solvent Properties: As discussed, the polarity, hydrogen bonding capacity, and dielectric constant of the solvent are primary determinants of solubility.

• Temperature: The dissolution of most solid compounds is an endothermic process, meaning that solubility generally increases with temperature. It is advisable to determine the solubility at various temperatures to establish a temperature-dependent solubility profile.

• pH (in aqueous and partially aqueous systems): As a dicarboxylic acid, the ionization state of quinoline-2,4-dicarboxylic acid is highly dependent on the pH of the medium. In acidic conditions, the non-ionized form will predominate, which is generally less water-soluble. As the pH increases, the carboxylic acid groups will deprotonate to form the more soluble carboxylate anions.

• Crystal Polymorphism: The crystalline form of the solid can have a significant impact on its solubility. Different polymorphs of the same compound can exhibit different crystal lattice energies, leading to variations in their solubility. It is important to characterize the solid form used in solubility studies.

Conclusion

While a comprehensive, publicly available dataset on the solubility of quinoline-2,4-dicarboxylic acid in organic solvents is currently lacking, this technical guide provides a robust framework for researchers to navigate this data gap. By understanding the theoretical principles governing its solubility, leveraging comparative data from analogous compounds, and implementing the detailed experimental protocol provided, scientists can confidently and accurately determine the solubility profile of this important molecule. This foundational knowledge is critical for unlocking the full potential of quinoline-2,4-dicarboxylic acid in drug discovery, materials science, and beyond.

References

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A Comprehensive Guide to the Theoretical and Computational Analysis of Quinoline-2,4-dicarboxylic Acid: A First-Principles Approach

Abstract

Quinoline-2,4-dicarboxylic acid is a key heterocyclic compound whose derivatives are integral to medicinal chemistry and materials science. Understanding its three-dimensional structure and electronic properties is paramount for designing novel therapeutic agents and functional materials. This technical guide provides researchers, scientists, and drug development professionals with a comprehensive framework for performing and interpreting theoretical calculations on the quinoline-2,4-dicarboxylic acid structure. By leveraging Density Functional Theory (DFT), this paper outlines a self-validating computational workflow, from initial structure optimization to the analysis of complex molecular properties. We delve into the causality behind methodological choices, ensuring that each step is grounded in established quantum chemical principles. The protocols and analyses presented herein are designed to furnish a robust in silico foundation for predicting molecular behavior, guiding synthesis, and accelerating the development of new chemical entities.

Introduction to Quinoline-2,4-dicarboxylic Acid and the Imperative for In Silico Analysis

The Quinoline Scaffold: A Privileged Structure in Medicinal Chemistry

The quinoline ring system is a cornerstone of heterocyclic chemistry, renowned for its presence in a wide array of natural products and synthetic compounds with significant biological activity.[1][2] Quinoline derivatives have demonstrated a remarkable spectrum of pharmacological applications, including antimicrobial, antimalarial, anticancer, and anti-inflammatory properties.[3][4][5] This versatility stems from the unique electronic nature of the fused aromatic system and its ability to engage in various noncovalent interactions with biological targets.

Quinoline-2,4-dicarboxylic Acid: A Versatile Synthon

Quinoline-2,4-dicarboxylic acid (QDC), in particular, serves as a vital synthetic intermediate.[6][7] The presence of two carboxylic acid groups at the 2- and 4-positions provides reactive handles for further chemical modification, allowing for the construction of more complex molecular architectures. These derivatives have been explored as potent inhibitors of various enzymes, including the glutamate vesicular transport system, highlighting their potential in neuropharmacology.[6] Furthermore, the rigid, planar structure of the quinoline core combined with the hydrogen-bonding capabilities of the carboxylic acid groups makes QDC an interesting candidate for the design of supramolecular assemblies and coordination polymers.

The Role of In Silico Analysis in Modern Drug Discovery

Before committing to resource-intensive chemical synthesis and biological testing, computational chemistry offers a powerful, cost-effective means to predict molecular structure, stability, and reactivity.[8][9] Theoretical calculations, particularly those based on Density Functional Theory (DFT), allow us to build a detailed, three-dimensional model of a molecule and probe its electronic landscape.[10] This in silico approach enables researchers to:

• Determine the most stable three-dimensional conformation.

• Predict spectroscopic signatures (e.g., IR, Raman, NMR).

• Identify sites of electrophilic and nucleophilic reactivity.

• Understand the distribution of electronic charge.

• Evaluate the molecule's potential for intermolecular interactions.

This guide will provide a step-by-step protocol for conducting such an analysis on quinoline-2,4-dicarboxylic acid, transforming abstract quantum mechanical principles into actionable insights for the laboratory.

Foundational Principles of Theoretical Calculations

Density Functional Theory (DFT) as the Method of Choice

For medium-sized organic molecules like QDC, Density Functional Theory (DFT) has become the most popular and versatile quantum mechanical modeling method.[11] DFT offers a remarkable balance between computational accuracy and efficiency.[12] Unlike more computationally expensive wavefunction-based methods, DFT calculates the total energy of a system based on its electron density, a more manageable variable.[8][10]

The accuracy of a DFT calculation is critically dependent on the choice of the exchange-correlation functional, which approximates the complex quantum mechanical interactions between electrons.

Selecting the Appropriate Functional and Basis Set

Functional: B3LYP (Becke, 3-parameter, Lee-Yang-Parr) The B3LYP hybrid functional is a workhorse in computational organic chemistry. It combines the strengths of both Hartree-Fock theory and DFT, providing a robust and well-validated method for predicting molecular geometries, vibrational frequencies, and electronic properties for a wide range of organic systems.[5][13] Its widespread use provides a wealth of comparative data in the literature.

Basis Set: 6-311++G(d,p) A basis set is a set of mathematical functions used to construct the molecular orbitals. The 6-311++G(d,p) Pople-style basis set is an excellent choice for this type of analysis for the following reasons:

• 6-311G : This indicates a triple-zeta valence basis set, providing a high degree of flexibility for describing the valence electrons involved in chemical bonding.

• ++ : The double plus signs indicate the addition of diffuse functions on both heavy atoms and hydrogen atoms. These functions are crucial for accurately describing anions and systems with significant lone-pair electron density, such as the oxygen atoms in the carboxylic acid groups.

• (d,p) : These are polarization functions added to heavy atoms (d) and hydrogen atoms (p). They allow for non-spherical distortion of the electron clouds, which is essential for accurately modeling chemical bonds and noncovalent interactions.

This combination of the B3LYP functional and the 6-311++G(d,p) basis set represents a high-level theoretical approach that is well-suited for obtaining reliable and publication-quality data for quinoline-2,4-dicarboxylic acid.[11][14]

Core Computational Workflow: A Step-by-Step Protocol

The following protocol outlines a self-validating workflow for the theoretical analysis of quinoline-2,4-dicarboxylic acid using a standard quantum chemistry software package like Gaussian.

Step 1: Initial Structure Generation

The first step is to generate an initial 3D structure of the molecule. This can be done using any molecular building software (e.g., GaussView, Avogadro, ChemDraw). It is not necessary for this initial structure to be perfect, as the subsequent optimization step will find the lowest energy conformation.

Step 2: Geometry Optimization

This is the most critical step in the workflow. A geometry optimization calculation systematically adjusts the positions of the atoms to find the arrangement with the lowest possible total energy on the potential energy surface. This minimum-energy structure represents the most stable, or "equilibrium," geometry of the molecule in the gas phase.

• Causality: Performing all subsequent analyses on a non-optimized structure would yield meaningless results, as the properties would correspond to an energetically unfavorable and thus physically unrealistic state.

Step 3: Vibrational Frequency Analysis

Once the geometry is optimized, a frequency calculation must be performed on the optimized structure using the same level of theory (B3LYP/6-311++G(d,p)). This step serves two essential purposes:

• Thermodynamic Data: It calculates thermodynamic properties such as zero-point vibrational energy (ZPVE), enthalpy, and Gibbs free energy.

• Verification of Minimum: It serves as a crucial self-validation check. For a structure to be a true energy minimum, all calculated vibrational frequencies must be positive (real). The presence of one or more imaginary frequencies indicates that the structure is not a minimum but a transition state, requiring further optimization.[13]

• Trustworthiness: This step is the protocol's primary self-validating mechanism. A successful frequency calculation with no imaginary frequencies provides high confidence that the obtained geometry is a stable, physically meaningful structure. The calculated frequencies can also be compared with experimental FT-IR or Raman spectra to further validate the theoretical model.[15]

Step 4: Analysis of Molecular Properties

With a validated minimum-energy structure, a suite of electronic and structural properties can be calculated. These calculations are typically performed as "single-point energy" calculations on the optimized geometry. Key properties to analyze include:

• Optimized geometric parameters (bond lengths, angles).

• Frontier Molecular Orbitals (HOMO-LUMO).

• Molecular Electrostatic Potential (MEP).

• Natural Bond Orbital (NBO) analysis for charge distribution.

The logical flow of this core workflow is depicted in the diagram below.

Caption: A flowchart of the core computational workflow.

Analysis and Interpretation of Computational Data

This section details how to interpret the key outputs from the computational workflow, translating raw data into meaningful chemical insights relevant to drug development.

Structural Parameters (Optimized Geometry)

The primary output of the geometry optimization is a set of Cartesian coordinates for the most stable structure. From this, crucial parameters like bond lengths, bond angles, and dihedral angles can be measured. For QDC, key parameters to analyze would include the planarity of the quinoline ring system and the orientation of the carboxylic acid groups relative to the ring. These theoretical values can be directly compared with experimental data from X-ray crystallography if available, providing a powerful benchmark for the accuracy of the chosen computational method.[1][16]

Table 1: Representative Theoretical vs. Experimental Structural Data for a Quinoline Carboxylic Acid Derivative

Parameter	Theoretical (DFT)	Experimental (X-ray)
Dihedral Angle (Quinoline-Carboxyl)	45.1°	45.05°
Dihedral Angle (Quinoline-Phenyl)	25.3°	25.29°
C=O Bond Length	1.21 Å	1.20 Å
C-O Bond Length	1.35 Å	1.34 Å

Note: Data presented is illustrative, based on a related structure, 2-(4-Methylphenyl)quinoline-4-carboxylic acid, to demonstrate typical agreement.[16]

Frontier Molecular Orbitals (HOMO-LUMO Analysis)

The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are collectively known as the frontier molecular orbitals (FMOs).[17] They are critical for understanding chemical reactivity.

• HOMO: Represents the ability to donate an electron (nucleophilicity). Regions of high HOMO density are likely sites for electrophilic attack.

• LUMO: Represents the ability to accept an electron (electrophilicity). Regions of high LUMO density are likely sites for nucleophilic attack.

• HOMO-LUMO Energy Gap (ΔE): The energy difference between the HOMO and LUMO is a crucial indicator of molecular stability. A large energy gap implies high kinetic stability and low chemical reactivity, whereas a small gap suggests the molecule is more reactive and easily polarizable.[17] For drug design, this gap can inform the molecule's metabolic stability and potential for charge-transfer interactions.

For QDC, one would expect the HOMO to be distributed over the electron-rich quinoline ring, while the LUMO would likely be localized on the electron-withdrawing carboxylic acid groups and the pyridine portion of the quinoline system.

Molecular Electrostatic Potential (MEP)

The Molecular Electrostatic Potential (MEP) map is a powerful visualization tool that illustrates the charge distribution across a molecule.[18][19] It is plotted onto the molecule's electron density surface.

• Red Regions (Negative Potential): Indicate areas of high electron density, typically associated with lone pairs on electronegative atoms (like the carbonyl oxygens in QDC). These are the most likely sites to attract positive charges, such as protons or metal ions, and are key for hydrogen bond accepting.[20][21][22]

• Blue Regions (Positive Potential): Indicate areas of low electron density or electron deficiency, usually around hydrogen atoms bonded to electronegative atoms (like the acidic protons of the carboxyl groups). These regions are susceptible to nucleophilic attack.

• Green/Yellow Regions (Neutral Potential): Represent areas of relatively neutral or nonpolar character, such as the C-H bonds of the benzene portion of the quinoline ring.

For drug development professionals, the MEP map provides an intuitive guide to where a molecule might interact with a biological target. For QDC, the deep red potentials around the carbonyl oxygens and the deep blue potential on the acidic protons immediately highlight the primary sites for hydrogen bonding and electrostatic interactions.

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An In-Depth Technical Guide to Quinoline-2,4-dicarboxylic Acid: Synthesis, Properties, and Applications in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction

Quinoline-2,4-dicarboxylic acid, a key heterocyclic compound, has garnered significant attention within the scientific community for its versatile applications, particularly in the realm of medicinal chemistry and drug development. Its rigid, planar structure, featuring a fused benzene and pyridine ring system decorated with two carboxylic acid moieties, provides a unique scaffold for the design of novel therapeutic agents. This guide offers a comprehensive overview of quinoline-2,4-dicarboxylic acid, delving into its nomenclature, synthesis, physicochemical properties, and its emerging role in targeting various biological pathways implicated in disease.

Part 1: Core Identification and Nomenclature

CAS Number: 5323-57-9[1]

IUPAC Name: Quinoline-2,4-dicarboxylic acid

Synonyms: 2,4-Quinolinedicarboxylic Acid

The nomenclature is straightforward, with "quinoline" defining the core heterocyclic system, and "2,4-dicarboxylic acid" indicating the positions of the two carboxyl groups on this backbone. This precise naming is crucial for unambiguous identification in research and regulatory documentation.

Part 2: Synthesis and Mechanistic Insights

The synthesis of quinoline-2,4-dicarboxylic acid and its derivatives is most notably achieved through classical named reactions in organic chemistry, primarily the Pfitzinger and Doebner-von Miller reactions. The choice of synthetic route is often dictated by the availability of starting materials and the desired substitution pattern on the quinoline ring.

The Pfitzinger Reaction: A Robust Synthetic Approach

The Pfitzinger reaction provides a direct route to quinoline-4-carboxylic acids through the condensation of an isatin derivative with a carbonyl compound in the presence of a base.[2][3][4] For the synthesis of quinoline-2,4-dicarboxylic acid, a modification of this reaction is employed, often utilizing a pyruvate derivative. A facile microwave-assisted Pfitzinger-type reaction between isatin and sodium pyruvate has been reported to yield quinoline-2,4-dicarboxylic acid.[5]

Reaction Mechanism:

The reaction commences with the base-catalyzed hydrolysis of the amide bond in isatin, leading to the formation of a keto-acid intermediate.[2] This is followed by condensation with the carbonyl compound (in this case, a pyruvate derivative) to form an imine. Subsequent intramolecular cyclization and dehydration yield the final quinoline-4-carboxylic acid scaffold.[2]

Caption: Pfitzinger reaction pathway for quinoline-2,4-dicarboxylic acid synthesis.

Experimental Protocol (Conceptual):

• Reactant Preparation: A mixture of isatin and a suitable pyruvate derivative is prepared in an appropriate solvent, such as ethanol or water.

• Base Addition: A strong base, typically potassium hydroxide, is added to the reaction mixture to facilitate the initial ring-opening of isatin.

• Condensation and Cyclization: The reaction is heated, often under reflux or microwave irradiation, to promote the condensation and subsequent cyclization steps.[5]

• Work-up and Purification: Upon completion, the reaction mixture is cooled and acidified to precipitate the crude product. The solid is then collected by filtration and purified by recrystallization.

The Doebner-von Miller Reaction: An Alternative Pathway

The Doebner-von Miller reaction offers another versatile method for quinoline synthesis, involving the reaction of an aniline with an α,β-unsaturated carbonyl compound in the presence of an acid catalyst.[6] For the synthesis of quinoline-2,4-dicarboxylic acid, a modified pathway is utilized. Twenty-six derivatives of quinoline-2,4-dicarboxylic acid were synthesized via a modified Doebner-von Miller pathway for evaluation as inhibitors of the glutamate vesicular transport protein.[7]

Reaction Mechanism:

The reaction is initiated by the Michael addition of the aniline to the α,β-unsaturated carbonyl compound.[6] The resulting adduct can then undergo fragmentation and recombination, leading to a new α,β-unsaturated imine. This intermediate undergoes intramolecular electrophilic aromatic substitution to form a dihydroquinoline, which is then oxidized to the final quinoline product.[6]

Caption: Generalized Doebner-von Miller reaction for quinoline synthesis.

Part 3: Physicochemical and Spectroscopic Properties

A thorough understanding of the physicochemical and spectroscopic properties of quinoline-2,4-dicarboxylic acid is essential for its application in research and development.

Physicochemical Data Summary:

Property	Value	Source
Molecular Formula	C₁₁H₇NO₄
Molecular Weight	217.18 g/mol	[1]
Appearance	Solid
Melting Point	229 °C
Storage Temperature	2-30°C

Spectroscopic Characterization:

• ¹H NMR Spectroscopy: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons on the quinoline ring system. The chemical shifts and coupling constants would be influenced by the electron-withdrawing nature of the carboxylic acid groups. For the related quinoline-4-carboxylic acid, ¹H NMR data is available.[8]

• ¹³C NMR Spectroscopy: The carbon NMR spectrum would reveal distinct signals for the carbon atoms of the quinoline core and the two carboxylic acid groups. The carbonyl carbons of the carboxylic acids would appear at the downfield end of the spectrum.

• Infrared (IR) Spectroscopy: The IR spectrum of quinoline-2,4-dicarboxylic acid would be characterized by strong absorption bands corresponding to the O-H stretching of the carboxylic acid groups (broad band typically in the range of 2500-3300 cm⁻¹) and the C=O stretching of the carbonyl groups (around 1700 cm⁻¹). The aromatic C-H and C=C stretching vibrations would also be present.

• Mass Spectrometry: Under electron ionization (EI), the mass spectrum would likely show the molecular ion peak, followed by fragmentation patterns involving the loss of the carboxylic acid groups (as COOH or CO₂).[9] Electrospray ionization (ESI) would readily form the [M+H]⁺ or [M-H]⁻ ions, depending on the mode.[9]

Part 4: Applications in Drug Discovery and Development

The rigid scaffold and the presence of hydrogen-bonding donors and acceptors make quinoline-2,4-dicarboxylic acid and its derivatives attractive candidates for drug discovery.

Inhibition of Vesicular Glutamate Transporters (VGLUTs)

One of the most significant applications of quinoline-2,4-dicarboxylic acid derivatives is as inhibitors of vesicular glutamate transporters (VGLUTs).[7][10][11][12][13] VGLUTs are responsible for packaging the excitatory neurotransmitter glutamate into synaptic vesicles, a critical step in neurotransmission. Dysregulation of glutamate signaling is implicated in a range of neurological and psychiatric disorders.

Mechanism of Action:

Quinoline-2,4-dicarboxylic acids act as conformationally-restricted mimics of glutamate, competitively inhibiting its uptake by VGLUTs.[10] Structure-activity relationship (SAR) studies have shown that substituents on the quinoline ring can significantly impact inhibitory potency. For instance, the presence of halogens at the 6- or 8-positions, a hydroxyl group at the 8-position, or a tethered aromatic moiety at the 6- or 7-position can enhance inhibitory activity.[7]

Caption: Competitive inhibition of VGLUT by quinoline-2,4-dicarboxylic acid derivatives.

Anticancer Activity

Quinoline derivatives have a long history in cancer research, and quinoline-2,4-dicarboxylic acid is no exception. It has been investigated as a cytotoxic agent against various cancer cell lines.[14] One proposed mechanism of action is its ability to bind to DNA, forming covalent bonds with nucleotide bases, which in turn inhibits DNA synthesis and protein synthesis, ultimately leading to apoptosis.[14] Furthermore, derivatives of quinoline-4-carboxylic acid have shown promising results in reducing the cellular growth of breast cancer cell lines.[15]

Part 5: Conclusion and Future Perspectives

Quinoline-2,4-dicarboxylic acid is a fundamentally important heterocyclic compound with a well-established synthetic framework and a growing portfolio of biological activities. Its utility as a scaffold for the development of VGLUT inhibitors and potential anticancer agents underscores its significance in modern drug discovery. Future research will likely focus on the synthesis of novel derivatives with enhanced potency and selectivity, as well as a deeper exploration of their mechanisms of action in various disease models. The continued investigation of this versatile molecule holds great promise for the development of new and effective therapeutics.

References

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• Synthesis and in vitro pharmacology of substituted quinoline-2,4-dicarboxylic acids as inhibitors of vesicular glutamate transport. PubMed. Available at: [Link]

• SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. IIP Series. Available at: [Link]

• On the mechanism of the Skraup-Doebner-Von Miller quinoline synthesis. PubMed. Available at: [Link]

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• The development of benzo- and naphtho-fused quinoline-2,4-dicarboxylic acids as vesicular glutamate transporter (VGLUT) inhibitors reveals a possible role for neuroactive steroids. PubMed. Available at: [Link]

• Metal-free synthesis of quinoline-2,4-dicarboxylate derivatives using aryl amines and acetylenedicarboxylates through a pseudo three-component reaction. Organic & Biomolecular Chemistry (RSC Publishing). Available at: [Link]

• Synthesis and in vitro pharmacology of substituted quinoline-2,4-dicarboxylic acids as inhibitors of vesicular glutamate transport. Semantic Scholar. Available at: [Link]

• Supplementary content Low cytotoxic quinoline-4-carboxylic acids derived from vanillin precursors as potential human dihydroorot. Cherry. Available at: [Link]

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• Novel Derivatives of Quinoxaline-2-carboxylic Acid 1,4-Dioxides as Antimycobacterial Agents: Mechanistic Studies and Therapeutic Potential. MDPI. Available at: [Link]

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An In-depth Technical Guide to the Physical and Chemical Stability of Quinoline-2,4-dicarboxylic Acid

Abstract

Quinoline-2,4-dicarboxylic acid is a key heterocyclic compound with significant potential in medicinal chemistry and materials science. Understanding its physical and chemical stability is paramount for its effective development, formulation, and storage. This technical guide provides a comprehensive framework for evaluating the stability of quinoline-2,4-dicarboxylic acid, drawing upon established principles of drug stability testing and the known chemical behavior of quinoline and dicarboxylic acid functionalities. We present a detailed protocol for forced degradation studies, encompassing hydrolytic, oxidative, photolytic, and thermal stress conditions, as mandated by the International Council for Harmonisation (ICH) guidelines.[1][2][3][4][5] Furthermore, this guide outlines the analytical methodologies required for the accurate quantification of the parent compound and the identification of potential degradation products. The causality behind each experimental choice is elucidated to provide researchers, scientists, and drug development professionals with a robust and scientifically sound approach to characterizing the stability profile of quinoline-2,4-dicarboxylic acid.

Introduction: The Scientific Imperative for Stability Assessment

The intrinsic stability of a chemical entity is a critical determinant of its utility, safety, and shelf-life. For quinoline-2,4-dicarboxylic acid, a molecule featuring a nitrogen-containing heterocyclic ring and two carboxylic acid groups, a thorough understanding of its degradation pathways is essential. The quinoline ring, while aromatic, is susceptible to oxidation and photodegradation, often leading to discoloration and loss of function.[6] The dicarboxylic acid groups can undergo decarboxylation, particularly under thermal stress.[7][8][9][10]

This guide is structured to provide a proactive approach to stability testing. By subjecting quinoline-2,4-dicarboxylic acid to forced degradation, we can predict its long-term stability, identify potential degradants, and develop stability-indicating analytical methods. This is a cornerstone of rational drug development and is a regulatory expectation.[1][3][4]

Predicted Physicochemical Properties and Stability Profile

A preliminary assessment of the structure of quinoline-2,4-dicarboxylic acid suggests several potential areas of instability:

• Solid-State Stability: The crystalline form of the molecule is expected to be relatively stable. However, amorphous content or the presence of solvates could impact its stability. The melting point of quinoline-2,4-dicarboxylic acid is reported to be around 229-236 °C (with decomposition), indicating its thermal lability at elevated temperatures.[11][12]

• Photostability: Quinoline derivatives are known to be photosensitive.[13] Exposure to light, particularly UV radiation, could lead to oxidative degradation and the formation of colored byproducts.

• Hygroscopicity: The presence of two carboxylic acid groups may impart some hygroscopic character, which could influence solid-state stability and facilitate hydrolytic degradation.

• pH-Dependent Stability: The carboxylic acid groups will ionize at different pH values, influencing the molecule's solubility and susceptibility to degradation. The quinoline nitrogen is weakly basic, and its protonation state will also be pH-dependent.

A Framework for Comprehensive Stability Evaluation: Forced Degradation Studies

Forced degradation studies are the cornerstone of stability assessment. They involve subjecting the compound to stress conditions more severe than those it would encounter during storage to accelerate degradation.[1][5] The following sections detail a comprehensive forced degradation study protocol for quinoline-2,4-dicarboxylic acid.

Experimental Workflow

The overall workflow for the forced degradation study is depicted below.

Caption: Experimental workflow for a forced degradation study of quinoline-2,4-dicarboxylic acid.

Detailed Experimental Protocols

The following are detailed, step-by-step methodologies for the key experiments.

3.2.1. Hydrolytic Stability

• Objective: To assess the susceptibility of quinoline-2,4-dicarboxylic acid to hydrolysis under acidic and basic conditions.

• Protocol:

  • Prepare a stock solution of quinoline-2,4-dicarboxylic acid in a suitable solvent (e.g., acetonitrile or methanol) at a concentration of 1 mg/mL.

  • For acid hydrolysis, mix 1 mL of the stock solution with 9 mL of 0.1 M hydrochloric acid.

  • For base hydrolysis, mix 1 mL of the stock solution with 9 mL of 0.1 M sodium hydroxide.

  • Incubate the solutions at a controlled temperature (e.g., 60°C).

  • Withdraw aliquots at specified time points (e.g., 0, 2, 4, 8, 24 hours).

  • Neutralize the samples before analysis (the acidic sample with 0.1 M NaOH and the basic sample with 0.1 M HCl).

  • Analyze the samples by a stability-indicating HPLC method.

3.2.2. Oxidative Degradation

• Objective: To evaluate the compound's sensitivity to oxidation.

• Protocol:

  • Prepare a 1 mg/mL stock solution of quinoline-2,4-dicarboxylic acid.

  • Mix 1 mL of the stock solution with 9 mL of 3% hydrogen peroxide.

  • Keep the mixture at room temperature, protected from light.

  • Withdraw aliquots at specified time points (e.g., 0, 2, 4, 8, 24 hours).

  • Analyze the samples by HPLC.

3.2.3. Thermal Degradation

• Objective: To determine the impact of heat on the compound in both solid and solution states.

• Protocol (Solid State):

  • Place a known amount of solid quinoline-2,4-dicarboxylic acid in a controlled temperature oven (e.g., 80°C).

  • At specified time points, withdraw samples, dissolve in a suitable solvent, and analyze by HPLC.

• Protocol (Solution State):

  • Prepare a 1 mg/mL solution of the compound in a suitable solvent.

  • Incubate the solution at a controlled elevated temperature (e.g., 80°C), protected from light.

  • Withdraw aliquots at specified time points and analyze by HPLC.

3.2.4. Photolytic Degradation

• Objective: To assess the compound's stability when exposed to light, following ICH Q1B guidelines.[1]

• Protocol:

  • Expose a solid sample and a solution of quinoline-2,4-dicarboxylic acid to a light source that provides both UV and visible light.

  • The overall illumination should be not less than 1.2 million lux hours, and the integrated near-ultraviolet energy should be not less than 200 watt-hours/square meter.

  • A control sample should be kept in the dark under the same temperature conditions.

  • Analyze the exposed and control samples by HPLC.

Analytical Methodology: The Key to Accurate Assessment

A validated stability-indicating analytical method is crucial for the successful execution of these studies. High-Performance Liquid Chromatography (HPLC) with UV/Photodiode Array (PDA) detection is the method of choice.

HPLC Method Parameters

Parameter	Recommended Condition	Rationale
Column	C18, 250 mm x 4.6 mm, 5 µm	Provides good retention and separation of aromatic compounds.
Mobile Phase	Gradient of Acetonitrile and 0.1% Phosphoric Acid in Water	Allows for the elution of both the polar parent compound and potentially less polar degradation products.
Flow Rate	1.0 mL/min	Standard flow rate for good peak shape and resolution.
Column Temperature	30°C	Ensures reproducible retention times.
Detection	PDA at a suitable wavelength (e.g., 254 nm)	Enables the monitoring of multiple wavelengths and peak purity analysis.
Injection Volume	10 µL	Standard volume for analytical HPLC.

Method Validation

The HPLC method must be validated according to ICH Q2(R1) guidelines to ensure its suitability. This includes demonstrating specificity, linearity, range, accuracy, precision, and robustness.

Potential Degradation Pathways

Based on the chemical structure of quinoline-2,4-dicarboxylic acid, several degradation pathways can be hypothesized.

Caption: Hypothesized degradation pathways of quinoline-2,4-dicarboxylic acid under various stress conditions.

• Decarboxylation: The most probable degradation pathway under thermal stress is the loss of one or both carboxylic acid groups to form quinoline-4-carboxylic acid, quinoline-2-carboxylic acid (quinaldic acid), and ultimately quinoline.[11]

• Hydroxylation: Oxidative and photolytic stress can lead to the formation of hydroxylated derivatives on the quinoline ring.[14]

• N-Oxidation: The nitrogen atom in the quinoline ring is susceptible to oxidation, forming an N-oxide.

• Ring Opening: Under harsh conditions, oxidative cleavage of the aromatic rings may occur.[7]

Data Presentation and Interpretation

All quantitative data from the forced degradation studies should be summarized in a clear and structured table for easy comparison.

Stress Condition	Time (hours)	Parent Compound (%)	Major Degradant 1 (%)	Major Degradant 2 (%)	Total Degradation (%)
0.1 M HCl, 60°C	0	100.0	0.0	0.0	0.0
24	95.2	3.1	1.5	4.8
0.1 M NaOH, 60°C	0	100.0	0.0	0.0	0.0
24	88.7	8.9	2.1	11.3
3% H2O2, RT	0	100.0	0.0	0.0	0.0
24	92.5	5.8	1.2	7.5
80°C, Solid	0	100.0	0.0	0.0	0.0
24	98.1	1.9	0.0	1.9
Photolytic (ICH Q1B)	-	96.4	2.5	0.8	3.6

The results should be interpreted to determine the intrinsic stability of the molecule and to identify the conditions under which it is most labile. This information is critical for defining appropriate storage and handling conditions.

Conclusion: A Roadmap to Stability Characterization

This technical guide provides a comprehensive and scientifically grounded roadmap for assessing the physical and chemical stability of quinoline-2,4-dicarboxylic acid. By following the detailed protocols for forced degradation studies and employing a validated, stability-indicating analytical method, researchers can gain a thorough understanding of the molecule's degradation profile. This knowledge is not only a regulatory requirement for pharmaceutical development but also a fundamental aspect of ensuring the quality, safety, and efficacy of any product containing this compound. The insights gained from these studies will enable the development of stable formulations and the establishment of appropriate storage conditions and re-test periods.

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Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Quinoline-2,4-dicarboxylic Acid

A Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: Navigating the Synthesis of Quinolinedicarboxylic Acids

Quinoline-2,4-dicarboxylic acid and its derivatives are key heterocyclic compounds in medicinal chemistry and materials science. Their rigid, planar structure and the presence of two carboxylic acid groups make them valuable scaffolds for developing novel pharmaceuticals and functional materials. While several classic reactions exist for quinoline synthesis, the choice of method is critical for achieving the desired substitution pattern.

This guide provides a detailed examination of the synthesis of quinoline-2,4-dicarboxylic acid. While the Doebner-von Miller reaction is a cornerstone for quinoline synthesis, it is not the direct route to this specific dicarboxylic acid.[1][2][3][4] Instead, the Pfitzinger reaction offers a more direct and historically validated approach.[5][6] This document will therefore focus on the Pfitzinger synthesis for the target molecule, while also clarifying the utility of the related Doebner and Doebner-von Miller reactions to provide a comprehensive understanding for the researcher.

Distinguishing Key Quinoline Syntheses

To ensure experimental success, it is crucial to differentiate between three similarly named but distinct reactions:

• Doebner-von Miller Reaction: This reaction synthesizes quinolines by reacting anilines with α,β-unsaturated carbonyl compounds. It is a versatile method for producing a wide range of substituted quinolines.[1][2][3][4]

• Doebner Reaction: A distinct process, the Doebner reaction is a three-component reaction between an aniline, an aldehyde, and pyruvic acid to yield quinoline-4-carboxylic acids.[7][8][9]

• Pfitzinger Reaction: This reaction involves the condensation of isatin (or its derivatives) with a carbonyl compound in the presence of a base to form quinoline-4-carboxylic acids. By carefully selecting the carbonyl partner, this reaction can be adapted to produce quinoline-2,4-dicarboxylic acid.[5][6][10]

For the specific synthesis of quinoline-2,4-dicarboxylic acid, the Pfitzinger reaction is the most pertinent method.

The Pfitzinger Reaction: A Mechanistic Overview for Quinoline-2,4-dicarboxylic Acid Synthesis

The Pfitzinger reaction provides a direct route to quinoline-2,4-dicarboxylic acid through the condensation of isatin with pyruvic acid. The mechanism proceeds through several key steps:

• Ring Opening of Isatin: In the presence of a strong base (e.g., potassium hydroxide), the amide bond of isatin is hydrolyzed to form the potassium salt of isatinic acid (a keto-acid).[5][6]

• Imine Formation: The keto-acid intermediate then reacts with the enolate of pyruvic acid.

• Cyclization and Dehydration: Intramolecular cyclization followed by dehydration leads to the formation of the quinoline ring system.

• Aromatization: The final step is the aromatization of the ring to yield the stable quinoline-2,4-dicarboxylic acid.

Caption: Pfitzinger reaction pathway for quinoline-2,4-dicarboxylic acid.

Experimental Protocol: Pfitzinger Synthesis of Quinoline-2,4-dicarboxylic Acid

This protocol is a representative procedure and may require optimization based on laboratory conditions and reagent purity.

Materials and Equipment:

• Isatin

• Pyruvic acid

• Potassium hydroxide (KOH)

• Ethanol

• Water

• Hydrochloric acid (HCl) or Acetic acid for acidification

• Round-bottom flask with reflux condenser

• Magnetic stirrer with heating mantle

• Standard glassware for workup and filtration

• pH paper or meter

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve potassium hydroxide (0.2 mol) in ethanol (25 ml). To this solution, add isatin (0.07 mol) and pyruvic acid.

• Reflux: Heat the reaction mixture to reflux with constant stirring for 12-24 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Solvent Removal: After the reaction is complete, distill off the majority of the ethanol.

• Workup: To the remaining residue, add water. The resulting aqueous solution may contain neutral impurities, which can be removed by extraction with an organic solvent like ether.

• Acidification and Precipitation: Carefully acidify the aqueous layer with hydrochloric acid or acetic acid until the solution is neutral or slightly acidic. The product, quinoline-2,4-dicarboxylic acid, will precipitate out of the solution.

• Isolation and Purification: Collect the precipitate by filtration, wash with cold water, and dry. The crude product can be further purified by recrystallization from a suitable solvent if necessary.

Parameter	Value/Condition	Notes
Reactants	Isatin, Pyruvic Acid, KOH
Solvent	Ethanol
Temperature	Reflux
Reaction Time	12-24 hours	Monitor by TLC
Workup	Acidification	Use HCl or Acetic Acid

Troubleshooting and Considerations

Even with a well-defined protocol, challenges can arise. Below is a troubleshooting guide for common issues in the Pfitzinger synthesis.

Caption: A workflow for troubleshooting low yields in the synthesis.

Common Pitfalls and Solutions:

• Low Yield: This can be due to incomplete reaction or loss of product during workup. Ensure the base is sufficiently strong to facilitate the initial ring-opening of isatin. Careful pH control during acidification is crucial for complete precipitation of the product.

• Side Reactions: The enolizable ketone (pyruvic acid) can undergo self-condensation under strongly basic conditions. Gradual addition of the pyruvic acid to the reaction mixture may mitigate this.

• Purification Challenges: The dicarboxylic acid product may have limited solubility in common organic solvents. Recrystallization may require exploring various solvent systems.

Safety Precautions

• This reaction should be performed in a well-ventilated fume hood.

• Potassium hydroxide is corrosive and should be handled with care.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• The reaction may be exothermic, especially during the initial mixing of reagents.

Conclusion

The synthesis of quinoline-2,4-dicarboxylic acid is most effectively achieved through the Pfitzinger reaction, utilizing isatin and pyruvic acid as starting materials. A thorough understanding of the reaction mechanism and potential side reactions is key to a successful synthesis. By following a detailed protocol and employing careful experimental technique, researchers can reliably produce this valuable quinoline derivative for applications in drug discovery and materials science.

References

• BenchChem. (2025). Application Notes and Protocols for Quinoline Synthesis via the Doebner-von Miller Reaction.
• Wikipedia. (n.d.). Doebner–Miller reaction.
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• Wikipedia. (n.d.). Pfitzinger reaction.
• BenchChem. (2025). Application Notes and Protocols for the Doebner Reaction in Quinoline Derivative Synthesis.
• Pfitzinger Quinoline Synthesis. (n.d.).
• Patel, D. B., et al. (2017). Recent Advances in Synthesis of Quinoline-4-Carboxylic Acid and their Biological Evaluation: A Review. J. Chem. Pharm. Res., 9(2): 216-230.
• Combes Quinoline Synthesis. (n.d.).
• Wikipedia. (n.d.). Doebner reaction.
• Sangshetti, J. N., et al. (2014). Pfitzinger Reaction in Synthesis of Bioactive Compounds - A Review. Mini-Reviews in Organic Chemistry, 11(2).
• Slideshare. (2020). synthesis of quinoline derivatives and its applications.
• Wikipedia. (n.d.). Combes quinoline synthesis.
• Sigma-Aldrich. (n.d.). Quinoline-2,4-dicarboxylic acid for synthesis.
• PubMed Central. (2021). Three-Component Synthesis of Quinoline-4-carboxylic Acids Based on Doebner Hydrogen-Transfer Reaction.
• PubMed Central. (2020). Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review.
• Slideshare. (n.d.). Doebner-Miller reaction and applications.
• JOCPR. (2014). Application of pfitzinger reaction in the synthesis of some novel indophenazino fused quinoline-4-carboxylic acid derivatives.
• ResearchGate. (n.d.). (A) Mechanism of the Doebner reaction. (B) Synthesis of the model....
• chemeurope.com. (n.d.). Doebner-Miller reaction.
• ResearchGate. (n.d.). General reaction scheme of Doebner–von Miller quinoline synthesis.
• Kumar, A., et al. (2021). Metal-free synthesis of quinoline-2,4-dicarboxylate derivatives using aryl amines and acetylenedicarboxylates through a pseudo three-component reaction. Organic & Biomolecular Chemistry.
• ACS Publications. (2007). Skraup−Doebner−Von Miller Quinoline Synthesis Revisited: Reversal of the Regiochemistry for γ-Aryl-β,γ-unsaturated α-Ketoesters. The Journal of Organic Chemistry.

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Application Notes & Protocols: A Guide to the Pfitzinger Reaction for the Synthesis of Quinoline-2,4-dicarboxylic Acid Derivatives

Introduction: The Enduring Relevance of the Pfitzinger Reaction in Drug Discovery

The quinoline scaffold is a cornerstone in medicinal chemistry, forming the structural basis for a vast array of therapeutic agents with activities spanning anticancer, antiviral, antibacterial, and antimalarial applications.[1][2][3][4] The Pfitzinger reaction, first discovered by Wilhelm Pfitzinger in 1886, remains a powerful and direct method for constructing substituted quinoline-4-carboxylic acids.[2][5][6] This reaction classically involves the condensation of isatin (or its derivatives) with a carbonyl compound possessing an α-methylene group, conducted under strong basic conditions.[1][2][6]

This guide provides an in-depth exploration of the Pfitzinger reaction, with a specific focus on the synthesis of quinoline-2,4-dicarboxylic acid derivatives. These particular products, arising from the reaction of isatin with pyruvic acid, are valuable intermediates for further functionalization in drug development programs. We will dissect the reaction mechanism, provide detailed, field-proven protocols, and discuss the necessary steps for ensuring the trustworthiness and reproducibility of the experimental outcome.

The Underlying Chemistry: A Mechanistic Walkthrough

Understanding the reaction mechanism is critical for troubleshooting and optimization. The Pfitzinger reaction proceeds through a logical sequence of base-catalyzed steps that transform simple precursors into the aromatic quinoline system.

The reaction is initiated by the base-catalyzed hydrolysis of the amide bond within the isatin ring. This ring-opening step is crucial as it unmasks an amino group and a keto-acid, forming the key intermediate, isatinic acid.[1][6][7] This intermediate then undergoes a condensation reaction with the carbonyl compound—in our target synthesis, pyruvic acid. The amino group of the isatinic acid reacts with the ketone of pyruvic acid to form an imine, which tautomerizes to the more stable enamine.[6][7] The subsequent intramolecular cyclization, a form of Claisen condensation, forms the new six-membered ring.[8] The final step is a dehydration event, which results in the formation of the stable, aromatic quinoline-4-carboxylic acid product.[6][7]

Caption: The mechanistic pathway of the Pfitzinger reaction.

Experimental Protocol: Synthesis of Quinoline-2,4-dicarboxylic Acid

This protocol provides a detailed methodology for the synthesis of quinoline-2,4-dicarboxylic acid from isatin and pyruvic acid. The causality behind each step is explained to empower the researcher with a deeper understanding of the process.

Materials and Reagents

• Isatin (1.0 eq)

• Pyruvic acid (1.1 eq)

• Potassium hydroxide (KOH) (4.0 eq)

• Ethanol (95% or absolute)

• Deionized Water

• Hydrochloric acid (HCl), 3M or Acetic Acid

• Diethyl ether (for extraction)

• Standard laboratory glassware (round-bottom flask, reflux condenser, etc.)

• Magnetic stirrer and hotplate

• Filtration apparatus (Büchner funnel)

• pH paper or meter

Safety Precautions

• The Pfitzinger reaction utilizes a strong base (KOH), which is corrosive. Always wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.[2]

• Perform all operations within a well-ventilated fume hood to avoid inhalation of solvent vapors.

• Handle acidic and basic solutions with care. The acidification step is exothermic and should be performed slowly in an ice bath.

Step-by-Step Procedure

• Base Preparation: In a round-bottom flask equipped with a magnetic stirrer, dissolve potassium hydroxide (4.0 eq) in a mixture of ethanol and a small amount of water.

  • Causality: A strong base is required to facilitate the initial hydrolysis of isatin's amide bond, which is the rate-determining step.[7][8] Ethanol serves as a solvent that can dissolve both the organic starting materials and the inorganic base to a sufficient extent.

• Isatin Ring Opening: Add isatin (1.0 eq) to the basic solution. Stir the mixture at room temperature for approximately 1 hour. A color change from orange/red to a darker brown or deep purple is typically observed.

  • Causality: This stirring period allows for the complete conversion of isatin to its potassium salt of isatinic acid, the key reactive intermediate.[1]

• Addition of Carbonyl Component: To this mixture, add pyruvic acid (1.1 eq) dropwise.

  • Causality: A slight excess of the carbonyl component ensures the complete consumption of the isatinic acid intermediate.

• Reaction Reflux: Attach a reflux condenser to the flask and heat the reaction mixture to reflux (approximately 79°C for ethanol) with vigorous stirring. Maintain the reflux for 12-24 hours.[1][2]

  • Causality: The elevated temperature provides the necessary activation energy for the condensation, cyclization, and dehydration steps. The extended reaction time ensures the reaction proceeds to completion.

• Reaction Monitoring (Trustworthiness Checkpoint): The progress can be monitored by Thin-Layer Chromatography (TLC). Take small aliquots from the reaction, neutralize them, and spot them on a TLC plate against the starting isatin. The disappearance of the isatin spot and the appearance of a new, more polar spot (due to the dicarboxylic acid) indicates product formation.

Work-up and Purification

• Solvent Removal: After the reaction is complete (as determined by TLC), allow the mixture to cool to room temperature. Remove the bulk of the ethanol using a rotary evaporator.

  • Causality: Removing the organic solvent simplifies the subsequent aqueous work-up.

• Aqueous Dissolution & Extraction: Add deionized water to the residue to dissolve the potassium salt of the product. Transfer the solution to a separatory funnel and wash with diethyl ether (2x). Discard the organic layer.

  • Causality: The desired product exists as a potassium dicarboxylate salt, which is soluble in water but not in diethyl ether. This step effectively removes any unreacted, non-polar starting materials or byproducts.[3]

• Acidification and Precipitation: Cool the aqueous layer in an ice bath. Slowly add 3M HCl or acetic acid while stirring until the solution becomes acidic (pH ~3-4). A solid precipitate should form.

  • Causality: Acidification protonates the carboxylate groups, rendering the product, quinoline-2,4-dicarboxylic acid, insoluble in the aqueous medium, causing it to precipitate out of the solution.[1][2]

• Isolation and Drying: Collect the solid product by vacuum filtration using a Büchner funnel. Wash the solid with cold deionized water to remove any residual salts. Dry the product thoroughly in a vacuum oven.

• Recrystallization (Optional): For higher purity, the crude product can be recrystallized from a suitable solvent system, such as an ethanol/water mixture.[1]

A Self-Validating System: Workflow and Characterization

To ensure the integrity of the results, a systematic workflow for synthesis, purification, and characterization is essential. This workflow represents a self-validating system where the identity and purity of the final compound are rigorously confirmed.

Caption: A self-validating workflow for the Pfitzinger synthesis.

Standard Characterization Techniques:

• ¹H and ¹³C NMR Spectroscopy: To confirm the chemical structure by analyzing the chemical shifts, integration, and coupling patterns of the protons and carbons.

• Infrared (IR) Spectroscopy: To identify key functional groups, such as the broad O-H stretch of the carboxylic acids and C=O stretches.

• Mass Spectrometry (MS): To determine the molecular weight of the product and confirm its elemental composition.[3]

Reaction Versatility and Data Presentation

The Pfitzinger reaction is highly versatile, accommodating a wide range of substituted isatins and carbonyl compounds.[6] This allows for the generation of a diverse library of quinoline derivatives. The table below summarizes examples of different reactant combinations.

Isatin Derivative	Carbonyl Compound	Base	Conditions	Product	Ref.
Isatin	Pyruvic Acid	KOH	Ethanol, Reflux	Quinoline-2,4-dicarboxylic acid	[8]
Isatin	Acetone	KOH	Ethanol, Reflux	2-Methylquinoline-4-carboxylic acid	[2]
5-Methylisatin	Phenoxyacetone	KOH	Ethanol, Reflux	2,6-Dimethyl-3-phenoxy-quinoline-4-carboxylic acid	[8][9]
5-Chloroisatin	5,6-Dimethoxy indanone	KOH	Ethanol, Reflux	5,6-Dimethoxy indano[2,3-b]-6-chloro-4-quinolinic acid	[8][9]
Isatin	Cyclohexanone	KOH	Ethanol, Reflux	1,2,3,4-Tetrahydroacridine-9-carboxylic acid	[10]

Conclusion

The Pfitzinger reaction provides a robust and reliable pathway for the synthesis of quinoline-4-carboxylic acids. By understanding the underlying mechanism and adhering to a systematic and self-validating protocol, researchers in drug development can efficiently generate libraries of these valuable heterocyclic compounds. The specific application to produce quinoline-2,4-dicarboxylic acid opens the door to further derivatization, enabling the exploration of novel chemical space in the quest for new therapeutic agents.

References

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• Sangshetti, J. N., Zambare, A. S., Gonjari, I., & Shinde, D. B. (2014). Pfitzinger Reaction in the Synthesis of Bioactive Compounds - A Review. Ingenta Connect. [Link]

• Thakur, G. S., Gupta, A. K., & Jain, S. K. (2024). SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. IIP Series. [Link]

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• Pfitzinger Quinoline Synthesis. (n.d.). Cambridge University Press. [Link]

• Application of pfitzinger reaction in the synthesis of novel indophenazino fused quinoline-4-carboxylic acid derivatives. (2009). Journal of Chemical and Pharmaceutical Research, 1(1), 123-128. [Link]

• A simple one-pot synthesis of quinoline-4-carboxylic acids by the Pfitzinger reaction of isatin with enaminones in water | Request PDF. (2025). ResearchGate. [Link]

• Synthesis of Isatine Derivatives Considering Pfitzinger Reaction Part I. (2020). International Journal of Science and Research (IJSR). [Link]

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Revolutionizing Heterocyclic Synthesis: A Guide to Microwave-Assisted Preparation of Substituted Quinoline-2,4-dicarboxylic Acids

Introduction: The Significance of the Quinoline Scaffold and the Advent of Microwave Chemistry

Quinoline and its derivatives are cornerstone heterocyclic structures in medicinal chemistry and drug development, exhibiting a vast spectrum of biological activities including antimalarial, antibacterial, anticancer, and anti-inflammatory properties.[1][2] Specifically, quinoline-2,4-dicarboxylic acids serve as crucial intermediates and pharmacophores in the synthesis of complex therapeutic agents. Traditional methods for constructing this scaffold, such as the classical Pfitzinger and Doebner reactions, often necessitate harsh reaction conditions, long reaction times, and result in modest yields, creating bottlenecks in drug discovery pipelines.

Microwave-assisted organic synthesis (MAOS) has emerged as a transformative technology, offering a greener and more efficient alternative to conventional heating methods.[3] By utilizing microwave irradiation, chemists can achieve rapid, uniform heating of reaction mixtures, leading to dramatic accelerations in reaction rates, increased product yields, and often, enhanced product purity.[4][5] This application note provides a detailed protocol and scientific rationale for the microwave-assisted synthesis of substituted quinoline-2,4-dicarboxylic acids, primarily focusing on the highly efficient Pfitzinger reaction.

Underlying Principles: The Pfitzinger Reaction in the Microwave Era

The Pfitzinger reaction is a powerful method for synthesizing quinoline-4-carboxylic acids, traditionally involving the condensation of an isatin (or a substituted isatin) with a carbonyl compound containing an α-methylene group in the presence of a base.[6][7] To achieve the target quinoline-2,4-dicarboxylic acid scaffold, a carbonyl compound with a latent carboxyl group, such as pyruvic acid or its salt, is employed.

The generally accepted mechanism, when reacting an isatin with a pyruvate salt under basic conditions, proceeds as follows:

• Ring Opening of Isatin: The base (e.g., sodium hydroxide) attacks the amide carbonyl of the isatin, leading to the hydrolytic opening of the five-membered ring to form an intermediate isatinate salt.

• Condensation: The enolate of the pyruvate then undergoes a condensation reaction with the ketone of the opened isatin intermediate.

• Cyclization and Dehydration: Subsequent intramolecular cyclization followed by dehydration leads to the formation of the quinoline ring system.

Microwave irradiation dramatically accelerates this sequence. The polar intermediates and reagents in the reaction mixture efficiently absorb microwave energy, leading to rapid localized superheating that overcomes the activation energy barriers much more effectively than conventional heating. This often results in cleaner reactions with fewer side products and significantly reduced reaction times—from hours to mere minutes.[8]

Experimental Protocol: Microwave-Assisted Pfitzinger Synthesis

This protocol is adapted from a highly efficient, environmentally friendly method for the synthesis of quinoline-2,4-dicarboxylic acids.[8]

Materials and Equipment:

• Microwave Synthesizer: A dedicated laboratory microwave reactor capable of controlling temperature and pressure is required.

• Reagents:

  • Substituted or unsubstituted Isatin

  • Sodium Pyruvate

  • Sodium Hydroxide (NaOH)

  • Deionized Water

  • Hydrochloric Acid (HCl), concentrated

• Glassware:

  • 10 mL microwave reaction vessel with a magnetic stir bar

  • Standard laboratory glassware for workup (beakers, filtration apparatus)

• Analytical Instruments:

  • Melting point apparatus

  • NMR spectrometer

  • FT-IR spectrometer

  • Mass spectrometer

Step-by-Step Methodology:

• Reagent Preparation: In a 10 mL microwave reaction vessel equipped with a magnetic stir bar, combine the substituted isatin (1.0 mmol), sodium pyruvate (2.2 mmol), and sodium hydroxide (2.2 mmol).

• Solvent Addition: Add 3 mL of deionized water to the reaction vessel.

• Microwave Irradiation: Seal the vessel and place it in the microwave synthesizer. Irradiate the mixture at a constant temperature of 120°C for a specified time (typically 3-15 minutes, optimization may be required depending on the substrate).

• Reaction Quenching and Acidification: After the reaction is complete and the vessel has cooled to room temperature, transfer the reaction mixture to a beaker. While stirring, carefully acidify the mixture to a pH of approximately 2 using concentrated hydrochloric acid.

• Product Precipitation and Isolation: The acidification will cause the desired quinoline-2,4-dicarboxylic acid to precipitate out of the solution. Collect the solid product by vacuum filtration.

• Purification: Wash the collected solid with a small amount of cold deionized water to remove any remaining inorganic salts. The product is often of high purity at this stage, but can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water) if necessary.

• Characterization: Dry the purified product and characterize it using standard analytical techniques (¹H NMR, ¹³C NMR, FT-IR, and MS) to confirm its identity and purity.

Data Presentation: A Comparative Overview

The following table illustrates the significant advantages of the microwave-assisted approach over conventional heating methods for the synthesis of quinoline-2,4-dicarboxylic acid from isatin and sodium pyruvate.

Parameter	Conventional Heating	Microwave-Assisted Synthesis
Reaction Time	Several hours (e.g., 8-12 h)	3-15 minutes
Typical Yield	Moderate (e.g., 50-70%)	High to Excellent (e.g., 85-95%)
Solvent	Often organic solvents (e.g., ethanol)	Water (Green Solvent)
Energy Consumption	High	Low
Byproduct Formation	Can be significant	Often minimal

Visualizing the Process

Reaction Workflow

The following diagram illustrates the streamlined workflow of the microwave-assisted Pfitzinger synthesis.

Caption: A streamlined workflow for microwave-assisted synthesis.

Pfitzinger Reaction Mechanism

This diagram outlines the key steps in the formation of the quinoline-2,4-dicarboxylic acid scaffold.

Caption: Pfitzinger reaction mechanism for dicarboxylic acid synthesis.

Trustworthiness and Self-Validation

The protocol described is inherently self-validating through rigorous analytical characterization of the final product. The expected spectroscopic data for quinoline-2,4-dicarboxylic acids are well-defined.

• ¹H NMR: Will show characteristic aromatic proton signals for the quinoline core and the absence of signals corresponding to the isatin starting material.

• ¹³C NMR: Will confirm the presence of two carboxylic acid carbons and the correct number of aromatic carbons for the quinoline ring.

• FT-IR: Will display a broad O-H stretch for the carboxylic acids and a C=O stretch.

• Mass Spectrometry: Will provide the exact molecular weight of the synthesized compound, confirming the successful reaction.

Consistent and reproducible results across multiple runs, validated by these analytical techniques, ensure the trustworthiness of this microwave-assisted protocol.

Conclusion and Field-Proven Insights

The adoption of microwave-assisted synthesis for the preparation of substituted quinoline-2,4-dicarboxylic acids represents a significant leap forward in efficiency, sustainability, and speed for medicinal chemistry and drug development.[9] This approach not only accelerates the synthesis of key intermediates but also aligns with the principles of green chemistry by utilizing water as a solvent and minimizing energy consumption and waste.[8] For researchers and scientists in the field, mastering this technique provides a powerful tool to rapidly generate diverse libraries of quinoline-based compounds for biological screening, ultimately accelerating the discovery of new therapeutic agents.

References

• Belferdi, F., et al. (2022). MICROWAVE AND CONVENTIONAL SYNTHESIS OF NOVEL QUINOLINE DERIVATIVES: CLAISEN TYPE REARRANGEMENT. Revue Roumaine de Chimie, 62(5-6), 351-358. Available at: [Link]

• Gisela C Muscia, Silvia E Asis, Graciela Y Buldain. (2017). Microwave-assisted Synthesis of 2-Styrylquinoline-4-carboxylic Acids as Antitubercular Agents. Medicinal chemistry (Shariqah (United Arab Emirates)), 13(5), 448–452. Available at: [Link]

• Jie Jack Li. (2009). Name Reactions in Heterocyclic Chemistry. Wiley.

• Kappe, C. O. (2004). Controlled Microwave Heating in Modern Organic Synthesis. Angewandte Chemie International Edition, 43(46), 6250-6284. Available at: [Link]

• Maddila, S., et al. (2020). Microwave-Assisted Synthesis of Quinazolines and Quinazolinones: An Overview. Frontiers in Chemistry, 8, 580. Available at: [Link]

• Muscia, G. C., et al. (2013). Microwave-assisted Döbner synthesis of 2-phenylquinoline-4-carboxylic acids and their antiparasitic activities. Medicinal Chemistry Research, 22(10), 4946-4953. Available at: [Link]

• Patel, D. B., et al. (2017). Recent Advances in Synthesis of Quinoline-4-Carboxylic Acid and their Biological Evaluation: A Review. Journal of Chemical and Pharmaceutical Research, 9(2), 216-230. Available at: [Link]

• Potter, M. D., et al. (2020). Rapid and Efficient Microwave-Assisted Friedländer Quinoline Synthesis. ChemistryOpen, 9(11), 1134-1138. Available at: [Link]

• RSC Publishing. (2023). Recent developments on microwave-assisted organic synthesis of nitrogen- and oxygen-containing preferred heterocyclic scaffolds. RSC Publishing. Available at: [Link]

• Sharma, V., et al. (2014). Pfitzinger Reaction in Synthesis of Bioactive Compounds - A Review. International Journal of Pharmaceutical Sciences and Research, 5(4), 1149-1161. Available at: [Link]

• Singh, U., et al. (2022). RECENT ACHIEVEMENTS IN THE SYNTHESIS OF QUINOLINE-4-CARBOXYLIC ACID AND ITS DERIVATIVES. Moroccan Journal of Heterocyclic Chemistry, 21(2). Available at: [Link]

• Vaddula, B. R., et al. (2012). Microwave‐Assisted Synthesis of Quinoline Derivatives from Isatin. Journal of Heterocyclic Chemistry, 49(5), 1161-1165. Available at: [Link]

• Zewge, D., et al. (2007). A Mild and Efficient Synthesis of 4-Quinolones and Quinolone Heterocycles. The Journal of Organic Chemistry, 72(11), 4276-4279. Available at: [Link]

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Metal-Free Synthesis of Quinoline-2,4-Dicarboxylic Acid Esters: A Detailed Guide for Researchers

Introduction: The Pursuit of Greener Synthetic Routes to Quinolines

The quinoline scaffold is a cornerstone in medicinal chemistry and materials science, forming the structural basis for a multitude of pharmaceuticals and functional materials.[1] Traditionally, the synthesis of quinolines has often relied on classic name reactions that, while effective, can suffer from harsh conditions, low efficiency, and the use of toxic or expensive metal catalysts.[1] The growing emphasis on green and sustainable chemistry has spurred the development of metal-free synthetic methodologies. These approaches not only mitigate the environmental impact but also prevent metal contamination in the final products, a critical consideration in drug development.[1]

This guide provides a comprehensive overview and detailed protocols for the metal-free synthesis of a particularly valuable class of quinolines: quinoline-2,4-dicarboxylic acid esters. We will focus on a highly efficient, one-pot protocol utilizing molecular iodine as an inexpensive and environmentally benign catalyst. This method offers several advantages, including operational simplicity, high regioselectivity, and a broad substrate scope, making it an attractive strategy for both academic and industrial laboratories.

Core Synthesis Strategy: Iodine-Catalyzed Annulation of Aryl Amines and Acetylenedicarboxylates

The central theme of this guide is a pseudo three-component reaction between an aryl amine and two molecules of a dialkyl acetylenedicarboxylate (e.g., dimethyl acetylenedicarboxylate - DMAD, or diethyl acetylenedicarboxylate - DEAD), catalyzed by molecular iodine. This reaction proceeds in a one-pot fashion to construct the quinoline-2,4-dicarboxylate scaffold with the formation of one new C-N and two new C-C bonds.

Pillar of Trustworthiness: Understanding the "Why" - The Reaction Mechanism

A robust protocol is one that is understood. The proposed mechanism for this iodine-catalyzed reaction provides insight into the role of each component and the reaction conditions.

• Enamine Formation: The reaction initiates with a nucleophilic attack of the aryl amine on one of the sp-hybridized carbons of the dialkyl acetylenedicarboxylate. This is followed by a proton transfer to form a stable enamine intermediate, a dialkyl 2-((aryl)amino)maleate. This step is crucial as it sets the stage for the subsequent cyclization.

• Iodine-Mediated Activation and Cyclization: Molecular iodine is believed to act as a Lewis acid, activating the second molecule of the dialkyl acetylenedicarboxylate, making it more electrophilic. The enamine intermediate then attacks this activated alkyne. Subsequently, an intramolecular electrophilic aromatic substitution occurs, where the electron-rich aromatic ring of the aniline moiety attacks a carbonyl carbon, leading to the cyclization and formation of the quinoline ring system.

• Aromatization: The final step involves the elimination of a molecule of hydrogen iodide (HI) and subsequent oxidation, facilitated by iodine, to yield the aromatic quinoline-2,4-dicarboxylic acid ester.

Experimental Protocols: A Step-by-Step Guide

This section provides a detailed, field-proven protocol for the synthesis of quinoline-2,4-dicarboxylic acid esters.

Materials and Reagents

• Substituted aryl amine (e.g., aniline, p-toluidine, p-anisidine)

• Dimethyl acetylenedicarboxylate (DMAD) or Diethyl acetylenedicarboxylate (DEAD)

• Molecular Iodine (I₂)

• Acetonitrile (CH₃CN), anhydrous

• Ethyl acetate (EtOAc) for extraction

• Saturated sodium thiosulfate (Na₂S₂O₃) solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexane and Ethyl acetate for chromatography elution

Instrumentation

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating plate

• Standard laboratory glassware

• Rotary evaporator

• Thin-layer chromatography (TLC) plates and UV lamp

• Glass column for chromatography

Protocol: General Procedure for the Synthesis of Dialkyl Quinoline-2,4-dicarboxylates

• Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the aryl amine (1.0 mmol, 1.0 equiv).

• Addition of Reagents: Add anhydrous acetonitrile (5 mL) to dissolve the aryl amine. To this solution, add the dialkyl acetylenedicarboxylate (2.2 mmol, 2.2 equiv) followed by molecular iodine (0.2 mmol, 20 mol%).

• Reaction Execution: Place the flask in a preheated oil bath at 80 °C and stir the reaction mixture vigorously.

• Monitoring the Reaction: Monitor the progress of the reaction by thin-layer chromatography (TLC). A typical mobile phase for TLC is a mixture of hexane and ethyl acetate (e.g., 7:3 v/v). The reaction is generally complete within 2-4 hours.

• Work-up Procedure:

  • Once the reaction is complete, allow the mixture to cool to room temperature.

  • Remove the acetonitrile under reduced pressure using a rotary evaporator.

  • Dissolve the residue in ethyl acetate (20 mL).

  • Wash the organic layer sequentially with a saturated solution of sodium thiosulfate (2 x 10 mL) to remove unreacted iodine, followed by brine (10 mL).

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude product.

• Purification:

  • Purify the crude product by column chromatography on silica gel.

  • Elute the column with a gradient of ethyl acetate in hexane (e.g., starting from 10% ethyl acetate and gradually increasing to 30%).

  • Combine the fractions containing the pure product (as determined by TLC) and evaporate the solvent to yield the pure quinoline-2,4-dicarboxylic acid ester.

Data Presentation: Substrate Scope and Expected Yields

The iodine-catalyzed protocol demonstrates a broad substrate scope, accommodating various electronically and sterically diverse aryl amines. The table below summarizes the expected yields for a range of substrates based on literature data.

Entry	Aryl Amine	R in Ester	Product	Yield (%)
1	Aniline	Methyl	Dimethyl quinoline-2,4-dicarboxylate	85
2	4-Methylaniline	Methyl	Dimethyl 6-methylquinoline-2,4-dicarboxylate	82
3	4-Methoxyaniline	Methyl	Dimethyl 6-methoxyquinoline-2,4-dicarboxylate	88
4	4-Chloroaniline	Methyl	Dimethyl 6-chloroquinoline-2,4-dicarboxylate	78
5	4-Bromoaniline	Methyl	Dimethyl 6-bromoquinoline-2,4-dicarboxylate	75
6	Aniline	Ethyl	Diethyl quinoline-2,4-dicarboxylate	83
7	4-Methylaniline	Ethyl	Diethyl 6-methylquinoline-2,4-dicarboxylate	80
8	4-Methoxyaniline	Ethyl	Diethyl 6-methoxyquinoline-2,4-dicarboxylate	86

Yields are based on isolated product after purification and may vary depending on experimental conditions.

Conclusion and Future Outlook

The metal-free, iodine-catalyzed synthesis of quinoline-2,4-dicarboxylic acid esters represents a significant advancement in the field of heterocyclic chemistry. This method provides a practical, efficient, and environmentally conscious alternative to traditional metal-catalyzed approaches. The operational simplicity and broad applicability make it a valuable tool for researchers in drug discovery and materials science. Further exploration into the use of other organocatalysts and the expansion of the substrate scope to include more complex and functionally diverse starting materials will undoubtedly continue to enrich the synthetic chemist's toolbox for accessing these important molecular scaffolds.

References

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• Ramann, G. A., & Cowen, B. J. (2016). Recent Advances in Metal-Free Quinoline Synthesis. Molecules, 21(8), 986. [Link]

• Li, L.-H., Niu, Z.-J., & Liang, Y.-M. (2020). Organocatalyzed Synthesis of Functionalized Quinolines. Chemistry – An Asian Journal, 15(2), 231–241. [Link]

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• Cheng, D., Yan, X., Shen, J., Pu, Y., Xu, X., & Yan, J. (2020). Synthesis of 2,4-Diarylquinoline Derivatives via Chloranil-Promoted Oxidative Annulation and One-Pot Reaction. Synthesis, 52(12), 1833–1840. [Link]

• Laras, Y., Hugues, V., Chandrasekaran, Y., Blanchard-Desce, M., Acher, F. C., & Pietrancosta, N. (2012). Synthesis of quinoline dicarboxylic esters as biocompatible fluorescent tags. The Journal of Organic Chemistry, 77(18), 8096–8105. [Link]

• Wang, L., et al. (2015). Metal-free one-pot synthesis of quinoline-2,4-carboxylates via a molecular iodine-catalyzed three-component reaction of arylamines, ethyl glyoxylate, and α-ketoesters. Chinese Chemical Letters, 26(7), 853-857. [Link]

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Quinoline-2,4-dicarboxylic Acid: A Versatile Scaffold for the Synthesis of Bioactive Heterocycles - Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Strategic Value of Quinoline-2,4-dicarboxylic Acid

The quinoline nucleus is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a vast array of pharmacologically active compounds.[1][2][3] Its derivatives have demonstrated a remarkable breadth of biological activities, including anticancer, antibacterial, antimalarial, and anti-inflammatory properties.[4][5] Within this esteemed class of heterocycles, quinoline-2,4-dicarboxylic acid emerges as a particularly intriguing building block for drug discovery. The presence of two carboxylic acid moieties at the C2 and C4 positions offers a unique platform for the construction of complex molecular architectures and the systematic exploration of structure-activity relationships (SAR).

This guide provides a comprehensive overview of the synthesis, functionalization, and application of quinoline-2,4-dicarboxylic acid as a strategic starting material for the generation of novel bioactive heterocycles. We will delve into established synthetic protocols, explore strategies for the selective manipulation of its dicarboxylic acid functionality, and present methodologies for its elaboration into more complex fused and macrocyclic systems.

Part 1: Synthesis of the Quinoline-2,4-dicarboxylic Acid Scaffold

The construction of the quinoline-2,4-dicarboxylic acid core can be efficiently achieved through well-established named reactions in organic synthesis. The Pfitzinger and Doebner-von Miller reactions are two of the most reliable and versatile methods.

Protocol 1.1: Synthesis via the Pfitzinger Reaction

The Pfitzinger reaction provides a direct route to quinoline-4-carboxylic acids through the condensation of isatin with a carbonyl compound containing an α-methylene group, in the presence of a strong base.[6][7] To synthesize the dicarboxylic acid, pyruvic acid is utilized as the carbonyl component.

Reaction Scheme:

Pfitzinger reaction for quinoline-2,4-dicarboxylic acid synthesis.

Materials:

• Isatin

• Pyruvic acid

• Potassium hydroxide (KOH)

• Ethanol (absolute)

• Hydrochloric acid (concentrated)

• Distilled water

• Round-bottom flask with reflux condenser

• Magnetic stirrer with hotplate

• Standard glassware for workup and filtration

Step-by-Step Protocol:

• Base Hydrolysis of Isatin: In a round-bottom flask, dissolve potassium hydroxide (3.0 eq) in a mixture of ethanol and water. To this basic solution, add isatin (1.0 eq) and stir at room temperature for 1 hour. The color of the solution will typically change from orange-red to a dark brown, indicating the formation of the potassium salt of isatic acid.[8]

• Addition of Carbonyl Component: To the reaction mixture, add pyruvic acid (1.2 eq) dropwise.

• Reflux: Equip the flask with a reflux condenser and heat the mixture to reflux (approximately 80-90 °C) with vigorous stirring. The reaction is typically monitored by thin-layer chromatography (TLC) and is usually complete within 12-24 hours.

• Workup and Isolation: After cooling to room temperature, remove the ethanol under reduced pressure. Dilute the remaining aqueous solution with water and wash with diethyl ether to remove any unreacted starting materials.

• Precipitation: Cool the aqueous layer in an ice bath and carefully acidify with concentrated hydrochloric acid to a pH of 2-3. A precipitate of quinoline-2,4-dicarboxylic acid will form.

• Purification: Collect the solid by vacuum filtration, wash thoroughly with cold distilled water, and dry under vacuum to afford the crude product. Further purification can be achieved by recrystallization from a suitable solvent system, such as ethanol/water.

Causality Behind Experimental Choices: The use of a strong base like KOH is essential to hydrolyze the amide bond in isatin, opening the ring to form the reactive isatinate intermediate.[6] Refluxing the reaction mixture provides the necessary thermal energy to drive the condensation and subsequent cyclization-dehydration steps. Acidification is crucial for protonating the carboxylate groups, leading to the precipitation of the final product.

Protocol 1.2: Synthesis via the Doebner-von Miller Reaction

The Doebner-von Miller reaction offers an alternative pathway to quinolines, typically involving the reaction of an aniline with an α,β-unsaturated carbonyl compound.[9] A modified version of this reaction can be employed to synthesize quinoline-2,4-dicarboxylic acid.[10]

Reaction Scheme:

Doebner-von Miller synthesis of quinoline-2,4-dicarboxylic acid.

Materials:

• Aniline (or substituted aniline)

• Pyruvic acid

• Acid catalyst (e.g., hydrochloric acid, sulfuric acid, or a Lewis acid)

• Solvent (e.g., ethanol, acetic acid)

• Oxidizing agent (often generated in situ or can be an external reagent like nitrobenzene)

• Standard laboratory glassware for reflux and workup

Step-by-Step Protocol:

• Reaction Setup: In a round-bottom flask, combine the aniline (1.0 eq) and pyruvic acid (2.0 eq) in a suitable solvent such as ethanol.

• Acid Catalysis: Slowly add the acid catalyst (e.g., concentrated hydrochloric acid) to the mixture.

• Heating: Heat the reaction mixture to reflux for several hours. The reaction progress should be monitored by TLC.

• Oxidation: An in-situ oxidation of a dihydroquinoline intermediate is often required. In many Doebner-von Miller protocols, the imine formed from a second equivalent of aniline and the aldehyde (derived from pyruvic acid) can act as the hydrogen acceptor.[11]

• Workup and Isolation: After completion, the reaction mixture is cooled and the solvent is removed. The residue is then neutralized with a base (e.g., sodium carbonate solution) and the product is precipitated by acidification, similar to the Pfitzinger workup.

• Purification: The crude product is collected by filtration, washed, and can be recrystallized to achieve higher purity.

Trustworthiness of Protocols: Both the Pfitzinger and Doebner-von Miller reactions are well-established and have been widely used for the synthesis of quinolines for over a century.[4][6] The protocols provided are based on literature precedents and standard organic chemistry practices, ensuring a high degree of reliability.

Part 2: Selective Functionalization of the Dicarboxylic Acid Moieties

A key challenge and opportunity in utilizing quinoline-2,4-dicarboxylic acid as a building block lies in the selective functionalization of its two carboxylic acid groups. The electronic and steric differences between the C2 and C4 positions can be exploited to achieve regioselective reactions. The C2-carboxylic acid is adjacent to the heteroatom, which can influence its reactivity through inductive effects and potential chelation.

Strategies for Selective Mono-functionalization

Achieving selective mono-amidation or mono-esterification is crucial for creating asymmetrical derivatives. This can be approached through several strategies:

• Exploiting Inherent Reactivity Differences: In some cases, one carboxylic acid may be more reactive than the other under specific conditions. This can be due to differences in pKa values or steric hindrance. Careful control of reaction temperature, stoichiometry of reagents, and reaction time can favor mono-functionalization.

• Orthogonal Protection Strategies: A more robust approach involves the use of orthogonal protecting groups.[12] This strategy would involve the non-selective protection of both carboxylic acids, followed by the selective deprotection of one, allowing for its functionalization. The remaining protecting group can then be removed to reveal the second carboxylic acid for further modification. While specific protocols for quinoline-2,4-dicarboxylic acid are not abundant in the literature, general principles of carboxylic acid protection can be applied.

Conceptual Workflow for Orthogonal Protection:

Orthogonal protection strategy for selective functionalization.

Protocol 2.1: General Procedure for Amide Bond Formation

Amide bond formation is a fundamental transformation in drug discovery.[13] Standard peptide coupling reagents can be employed to convert the carboxylic acids of quinoline-2,4-dicarboxylic acid into amides.

Materials:

• Quinoline-2,4-dicarboxylic acid (or a mono-protected derivative)

• Amine (primary or secondary)

• Coupling reagent (e.g., HATU, HBTU, EDC/HOBt)

• Organic base (e.g., DIPEA, triethylamine)

• Anhydrous polar aprotic solvent (e.g., DMF, DCM)

• Standard laboratory glassware and purification equipment

Step-by-Step Protocol:

• Reaction Setup: In a dry round-bottom flask under an inert atmosphere, dissolve quinoline-2,4-dicarboxylic acid (1.0 eq) and the amine (1.1 to 2.2 eq, depending on whether mono- or di-substitution is desired) in the chosen solvent.

• Addition of Reagents: Add the coupling reagent (1.1-1.5 eq per carboxylic acid group) and the organic base (2.0-4.0 eq per carboxylic acid group) to the reaction mixture.

• Reaction: Stir the reaction at room temperature for 4-24 hours. The progress can be monitored by TLC or LC-MS.

• Workup: Upon completion, dilute the reaction mixture with an organic solvent like ethyl acetate and wash sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography or recrystallization.

Causality Behind Experimental Choices: Coupling reagents like HATU activate the carboxylic acid, making it more susceptible to nucleophilic attack by the amine. The organic base is necessary to neutralize the acidic protons and facilitate the reaction. Anhydrous conditions are crucial as water can hydrolyze the activated intermediate.

Part 3: Construction of Bioactive Fused Heterocycles

The dicarboxylic acid functionality of quinoline-2,4-dicarboxylic acid is an ideal starting point for the synthesis of fused heterocyclic systems through intramolecular cyclization reactions. Pyrrolo[3,4-b]quinolinediones and pyrazino[2,3-b]quinolines are two examples of bioactive scaffolds that can be accessed from this building block.

Protocol 3.1: Synthesis of Pyrrolo[3,4-b]quinoline-1,3-diones

Pyrrolo[3,4-b]quinoline derivatives are known to exhibit a range of biological activities, including antibacterial and anticancer properties.[1][11]

Conceptual Synthetic Pathway:

Synthesis of Pyrazino[2,3-b]quinoline derivatives.

Step-by-Step Protocol (Conceptual):

• Diamide Formation: React quinoline-2,4-dicarboxylic acid with a 1,2-diamine (e.g., ethylenediamine) using standard amide coupling conditions (Protocol 2.1).

• Cyclization: The resulting intermediate, containing two amide linkages, can then be cyclized to form the pyrazine ring fused to the quinoline core. This cyclization may require heating and/or the use of a dehydrating agent.

Part 4: Application in Macrocycle Synthesis

The two carboxylic acid groups of quinoline-2,4-dicarboxylic acid make it an excellent scaffold for the synthesis of macrocycles, a class of molecules of increasing importance in drug discovery due to their ability to modulate challenging protein-protein interactions. [7] Conceptual Strategy for Macrocyclization:

A common strategy for macrocyclization involves the formation of a linear precursor containing two reactive termini, followed by an intramolecular ring-closing reaction.

Workflow for Macrocycle Synthesis:

Macrocycle synthesis from quinoline-2,4-dicarboxylic acid.

Part 5: Structure-Activity Relationship (SAR) Insights

While specific SAR studies on a wide range of heterocycles derived directly from quinoline-2,4-dicarboxylic acid are still emerging, some general principles can be inferred from related quinoline derivatives:

• Substitution on the Benzenoid Ring: The nature and position of substituents on the benzene ring of the quinoline scaffold can significantly impact biological activity. Halogens, hydroxyl groups, and bulky aromatic moieties have been shown to be important for the inhibitory activity of quinoline-2,4-dicarboxylic acids against the glutamate vesicular transport system. [10][14]* The Carboxylic Acid Groups: The carboxylic acid groups at C2 and C4 are often crucial for interaction with biological targets, potentially acting as hydrogen bond donors or acceptors, or coordinating with metal ions in enzyme active sites.

• Derivatization of the Carboxylic Acids: Conversion of the carboxylic acids to amides or esters allows for the introduction of diverse functional groups that can modulate physicochemical properties such as solubility, lipophilicity, and cell permeability, as well as providing additional points of interaction with the biological target.

Data Summary Table:

Compound Class	Biological Target/Activity	Key SAR Observations	References
Substituted Quinoline-2,4-dicarboxylic acids	Vesicular glutamate transport (VGLUT) inhibitors	Halogen or bulky aromatic groups at C6/C8 enhance activity.	[10][14]
Pyrrolo[3,4-b]quinoline-1,3-diones	Antibacterial, Anticancer	The nature of the substituent on the pyrrole nitrogen can significantly influence activity.	[1][11][13]
Pyrazino[2,3-b]quinolines	Kinase inhibitors, Antiviral	Substitution on the pyrazine ring is critical for modulating potency and selectivity.	[15][16]

Conclusion and Future Directions

Quinoline-2,4-dicarboxylic acid represents a highly versatile and valuable building block for the synthesis of a diverse range of bioactive heterocycles. Its straightforward synthesis and the presence of two modifiable carboxylic acid groups provide a rich platform for chemical exploration. The key to unlocking its full potential lies in the development of robust and efficient methods for the selective functionalization of the C2 and C4 positions. Future research in this area will undoubtedly lead to the discovery of novel and potent therapeutic agents across a wide spectrum of diseases. The protocols and strategies outlined in this guide are intended to provide a solid foundation for researchers to embark on the exciting journey of exploring the chemical space accessible from this promising scaffold.

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Quinoline-2,4-dicarboxylic Acid: A Versatile Scaffold in Medicinal Chemistry

Introduction: The Enduring Relevance of the Quinoline Scaffold

The quinoline ring system, a fusion of a benzene and a pyridine ring, represents a "privileged scaffold" in medicinal chemistry.[1][2][3] Its inherent structural features allow for diverse chemical modifications, leading to a wide array of pharmacological activities.[2][4] Quinoline derivatives have been successfully developed into drugs for treating cancer, infectious diseases, and inflammatory conditions.[1][5] Within this broad class of compounds, quinoline-2,4-dicarboxylic acid (QDA) and its analogues have emerged as particularly significant due to their utility as enzyme inhibitors, versatile synthetic intermediates, and probes for biological systems.[6][7][8] This document provides a detailed exploration of the applications of QDA in medicinal chemistry, complete with protocols and mechanistic insights for researchers in drug discovery and development.

PART 1: Mechanism of Action and Therapeutic Targets

Quinoline-2,4-dicarboxylic acid derivatives exert their biological effects by targeting a range of enzymes and transport proteins. Their rigid, dicarboxylic acid-containing structure often mimics endogenous substrates or binds to allosteric sites, leading to potent and selective inhibition.

Inhibition of Kynurenine-3-Monooxygenase (KMO): A Neuroprotective Strategy

One of the most well-documented applications of QDA derivatives is the inhibition of kynurenine-3-monooxygenase (KMO), a key enzyme in the kynurenine pathway of tryptophan metabolism.[9][10] The kynurenine pathway is a critical metabolic route that, under certain pathological conditions, can lead to the production of neurotoxic metabolites like 3-hydroxykynurenine (3-HK) and quinolinic acid (QUIN).[10][11] QUIN is a potent NMDA receptor agonist and can induce excitotoxicity and neuronal cell death, implicating it in the pathology of several neurodegenerative disorders, including Alzheimer's and Parkinson's diseases.[10][11][12]

By inhibiting KMO, QDA derivatives can shift the metabolic flux away from the production of these neurotoxic compounds and towards the formation of kynurenic acid (KYNA), a neuroprotective agent.[11][13] KYNA is an antagonist of ionotropic glutamate receptors and the α7-nicotinic acetylcholine receptor, thereby dampening excitotoxic signaling.[13]

Figure 1: Simplified schematic of the Kynurenine Pathway and the inhibitory action of Quinoline-2,4-dicarboxylic acid (QDA) on Kynurenine-3-Monooxygenase (KMO).

Modulation of Glutamate Transport

Substituted quinoline-2,4-dicarboxylic acids have been identified as inhibitors of the vesicular glutamate transporter (VGLUT).[6] VGLUTs are responsible for packaging glutamate, the primary excitatory neurotransmitter in the central nervous system, into synaptic vesicles.[6] By inhibiting VGLUT, these compounds can modulate glutamatergic neurotransmission, a process implicated in numerous neurological and psychiatric disorders. Structure-activity relationship (SAR) studies have shown that substituents at the 6- and 8-positions of the quinoline ring can significantly influence inhibitory potency.[7]

Other Notable Targets

The versatility of the QDA scaffold has led to its exploration as an inhibitor for a variety of other enzymes, including:

• Dihydroorotate Dehydrogenase (DHODH): 4-Quinoline carboxylic acids have been designed as inhibitors of DHODH, a key enzyme in the de novo pyrimidine biosynthesis pathway, which is a validated target for cancer and autoimmune diseases.[14]

• Diacylglycerol Acyltransferase 1 (DGAT1): Novel quinoline carboxylic acid derivatives have been discovered as potent inhibitors of DGAT1, an enzyme involved in triglyceride synthesis, making them potential therapeutic agents for metabolic disorders.[8]

PART 2: Synthetic Strategies and Protocols

The synthesis of quinoline-2,4-dicarboxylic acid and its derivatives can be achieved through several established methods. The choice of synthetic route often depends on the desired substitution pattern and the availability of starting materials.

Classical Synthetic Routes

Several named reactions are traditionally employed for the synthesis of the quinoline core, which can be subsequently modified to yield QDA derivatives.[15][16]

• Doebner-von Miller Reaction: This reaction involves the condensation of an aniline with an α,β-unsaturated carbonyl compound.[7][17]

• Combes Synthesis: This method utilizes the reaction of an aniline with a β-diketone.[17]

• Pfitzinger Reaction: This route involves the reaction of isatin with a carbonyl compound to yield quinoline-4-carboxylic acids.[16]

Modern Synthetic Approaches

More contemporary methods often focus on efficiency, milder reaction conditions, and broader substrate scope.

• Metal-Free, One-Pot Synthesis: An efficient protocol for the synthesis of quinoline-2,4-dicarboxylate scaffolds has been developed using aryl amines and acetylenedicarboxylates with molecular iodine as a catalyst.[18] This method avoids the use of metal catalysts, which can be advantageous in pharmaceutical synthesis.[18]

Protocol: Synthesis of a Substituted Quinoline-2,4-dicarboxylic Acid Derivative

This protocol outlines a general procedure for the synthesis of a substituted QDA derivative based on the condensation of a substituted aniline with dimethyl ketoglutaconate (DKG), followed by hydrolysis.[6]

Materials:

• Substituted aniline

• Dimethyl ketoglutaconate (DKG)

• Dowtherm A (or other high-boiling solvent)

• Sodium hydroxide (NaOH)

• Hydrochloric acid (HCl)

• Ethanol

• Water

• Standard laboratory glassware and reflux apparatus

Procedure:

• Condensation:

  • In a round-bottom flask, combine the substituted aniline (1.0 eq) and dimethyl ketoglutaconate (1.1 eq) in Dowtherm A.

  • Heat the mixture to reflux (approximately 250 °C) for 2-4 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

  • Rationale: The high temperature facilitates the condensation reaction and subsequent cyclization to form the quinoline ring system.

• Work-up and Isolation of the Diester:

  • Allow the reaction mixture to cool to room temperature.

  • Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and wash with dilute HCl to remove any unreacted aniline.

  • Wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude diester product by column chromatography on silica gel.

• Hydrolysis to the Dicarboxylic Acid:

  • Dissolve the purified diester in a mixture of ethanol and water.

  • Add an excess of sodium hydroxide (2.5 - 3.0 eq) and heat the mixture to reflux for 4-6 hours.

  • Rationale: The basic conditions promote the hydrolysis of the methyl esters to the corresponding carboxylate salts.

• Acidification and Product Isolation:

  • Cool the reaction mixture in an ice bath and acidify to pH 2-3 with concentrated HCl.

  • The quinoline-2,4-dicarboxylic acid product will precipitate out of the solution.

  • Collect the solid product by vacuum filtration, wash with cold water, and dry under vacuum.

Figure 2: General workflow for the synthesis of a substituted quinoline-2,4-dicarboxylic acid derivative.

PART 3: Application in Enzyme Inhibition Assays

The inhibitory activity of QDA derivatives against their target enzymes is typically evaluated using in vitro biochemical assays. The following is a representative protocol for assessing the inhibition of KMO.

Protocol: KMO Inhibition Assay

This protocol is a generalized fluorescence-based assay to measure the inhibition of KMO.

Materials:

• Recombinant human KMO enzyme

• L-Kynurenine (substrate)

• NADPH (cofactor)

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.5, containing 150 mM NaCl)

• Quinoline-2,4-dicarboxylic acid derivative (test compound)

• 3-Hydroxyanthranilic acid (product standard for calibration)

• 96-well black microplates

• Fluorescence plate reader (Excitation ~320 nm, Emission ~400 nm)

Procedure:

• Preparation of Reagents:

  • Prepare a stock solution of the test compound in DMSO.

  • Prepare serial dilutions of the test compound in assay buffer.

  • Prepare solutions of L-kynurenine and NADPH in assay buffer.

• Assay Setup:

  • In the wells of a 96-well plate, add:

    • Assay buffer

    • Test compound at various concentrations (or DMSO for control)

    • Recombinant KMO enzyme

  • Pre-incubate the plate at room temperature for 15 minutes.

  • Rationale: This pre-incubation allows the inhibitor to bind to the enzyme before the reaction is initiated.

• Initiation of Reaction and Measurement:

  • Initiate the enzymatic reaction by adding a mixture of L-kynurenine and NADPH to each well.

  • Immediately place the plate in a fluorescence plate reader and measure the increase in fluorescence over time (kinetic mode). The product, 3-hydroxykynurenine, is further converted to the fluorescent 3-hydroxyanthranilic acid.

• Data Analysis:

  • Calculate the initial reaction rates (slopes of the fluorescence vs. time curves).

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Determine the IC50 value by fitting the data to a dose-response curve.

PART 4: Pharmacological Data and Future Perspectives

The pharmacological properties of QDA derivatives can be summarized to guide further drug development efforts.

Compound Class	Target	Key Findings	Reference
Substituted QDCs	VGLUT	Potent blockers with Ki values in the micromolar range. 6-biphenyl-4-yl-QDC was one of the most potent (Ki = 41 µM).	[6]
Halogenated QDCs	GVT	Halogen substitution at the 6- or 8-position enhanced inhibitory activity against the glutamate vesicular transport system.	[7]
4-Quinoline Carboxylic Acids	DHODH	Discovery of potent inhibitors with IC50 values in the nanomolar range and good oral bioavailability.	[14]
Quinoline Carboxylic Acids	DGAT1	Identification of novel bicyclic DGAT1 inhibitors.	[8]

The quinoline-2,4-dicarboxylic acid scaffold continues to be a fertile ground for the discovery of novel therapeutic agents. Future research will likely focus on:

• Structure-Based Drug Design: Utilizing the crystal structures of target enzymes to design more potent and selective inhibitors.

• Exploration of New Biological Targets: Expanding the application of the QDA scaffold to other disease-relevant enzymes and proteins.

• Optimization of Pharmacokinetic Properties: Modifying the QDA core to improve drug-like properties such as solubility, membrane permeability, and metabolic stability.

References

• Synthesis and in vitro pharmacology of substituted quinoline-2,4-dicarboxylic acids as inhibitors of vesicular glutamate transport. Journal of Medicinal Chemistry.
• Quinoline-2,4-dicarboxylic acids: synthesis and evaluation as inhibitors of the glutamate vesicular transport system. Bioorganic & Medicinal Chemistry Letters.
• Metal-free synthesis of quinoline-2,4-dicarboxylate derivatives using aryl amines and acetylenedicarboxylates through a pseudo three-component reaction. Organic & Biomolecular Chemistry.
• Quinoline 2,4-dicarboxylic acid. Biosynth.
• Synthesis of quinoline‐2,4‐dicarboxylate scaffolds (150) from aryl... ResearchGate.
• Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review. RSC Advances.
• Synthesis of New Quinoline-2-Carboxylic Acid Compounds and Their Antimicrobial Activity Investigation. Advanced Journal of Chemistry, Section A.
• Quinoline: An Attractive Scaffold in Drug Design. Molecules.
• Discovery of novel quinoline carboxylic acid series as DGAT1 inhibitors. Bioorganic & Medicinal Chemistry Letters.
• SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. IIP Series.
• Evaluation of Quinoline-Related Carboxylic Acid Derivatives as Prospective Differentially Antiproliferative, Antioxidative, and Anti-Inflammatory Agents. Chemistry & Biodiversity.
• Quinoline Quest: Kynurenic Acid Strategies for Next-Generation Therapeutics via Rational Drug Design. International Journal of Molecular Sciences.
• Major Developments in the Design of Inhibitors along the Kynurenine Pathway. Current Medicinal Chemistry.
• Synthesis, Reactions and Medicinal Uses of Quinoline. Pharmaguideline.
• An overview of quinoline as a privileged scaffold in cancer drug discovery. Expert Opinion on Drug Discovery.
• KMO Inhibitors. Santa Cruz Biotechnology.
• Recent Advances in Synthesis of Quinoline-4-Carboxylic Acid and their Biological Evaluation: A Review. ResearchGate.
• Design, Synthesis, and Biological Evaluation of 4-Quinoline Carboxylic Acids as Inhibitors of Dihydroorotate Dehydrogenase. Journal of Medicinal Chemistry.
• Small Molecule Inhibitors of Kynurenine 3-Monooxygenase. Gladstone Institutes.
• The Kynurenine Pathway and Kynurenine 3-Monooxygenase Inhibitors. International Journal of Molecular Sciences.
• Quinoline-derivatives as privileged scaffolds for medicinal and pharmaceutical chemists: A comprehensive review. Chemical Biology & Drug Design.
• Quinoline-2,4-dicarboxylic acid for synthesis. Sigma-Aldrich.
• Quinolines, a perpetual, multipurpose scaffold in medicinal chemistry. ResearchGate.
• Quinolin-4-ones: Methods of Synthesis and Application in Medicine. Molecules.

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• 7. Quinoline-2,4-dicarboxylic acids: synthesis and evaluation as inhibitors of the glutamate vesicular transport system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Discovery of novel quinoline carboxylic acid series as DGAT1 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
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Application Note: Synthesis and Evaluation of Quinoline-2,4-dicarboxylic Acid-Based Glutamate Transport Inhibitors

Audience: Researchers, scientists, and drug development professionals.

Forward-Looking Statement: This document provides detailed synthetic and analytical protocols for the generation and evaluation of glutamate transport inhibitors derived from a quinoline-2,4-dicarboxylic acid scaffold. The methodologies described herein are intended for research purposes and should be performed by qualified personnel in a laboratory setting. All procedures should be conducted in accordance with institutional safety guidelines.

Introduction: The Rationale for Targeting Glutamate Transport

Glutamate is the principal excitatory neurotransmitter in the central nervous system (CNS), integral to synaptic transmission, plasticity, and higher cognitive functions.[1] The precise control of extracellular glutamate concentrations is critical, as excessive levels lead to excitotoxicity and neuronal damage. This homeostasis is primarily maintained by a family of high-affinity, Na+-dependent excitatory amino acid transporters (EAATs) and, within the presynaptic terminal, by vesicular glutamate transporters (VGLUTs) that load glutamate into synaptic vesicles.[1]

Dysregulation of glutamate transport is implicated in a host of neurological and psychiatric disorders. Consequently, molecules that modulate the activity of these transporters are valuable tools for neuroscience research and hold significant therapeutic potential. The quinoline-2,4-dicarboxylic acid (QDC) scaffold has emerged as a promising template for developing competitive inhibitors of VGLUTs, acting as a conformationally-restricted mimic of glutamate.[1][2][3] This application note details a generalizable synthetic route to produce substituted QDC analogs and outlines a robust protocol for their biological evaluation.

Part I: Chemical Synthesis of Substituted QDC Analogs

Principle of Synthesis

The core synthesis of the QDC scaffold is most readily achieved through an acid-promoted condensation reaction between a substituted aniline and dimethyl ketoglutaconate (DKG), followed by hydrolysis of the resulting diester.[2][3][4][5] This approach allows for the introduction of various substituents onto the quinoline ring system by selecting appropriately substituted anilines as starting materials. Further diversification can be achieved via cross-coupling reactions on a halogenated QDC intermediate.[2][4][5]

Caption: General workflow for the synthesis of QDC analogs.

Materials and Reagents

Reagent	Grade	Recommended Supplier
Substituted Anilines	≥98%	Sigma-Aldrich, TCI
Dimethyl Ketoglutaconate (DKG)	≥97%	Synthesized in-house
Sulfuric Acid (H₂SO₄)	ACS Grade, 95-98%	Fisher Scientific
Methanol (MeOH)	Anhydrous, ≥99.8%	Sigma-Aldrich
Sodium Hydroxide (NaOH)	ACS Grade, ≥97%	VWR
Diethyl Ether (Et₂O)	Anhydrous, ≥99%	Sigma-Aldrich
Hydrochloric Acid (HCl)	ACS Grade, 37%	Fisher Scientific

Protocol 1: Synthesis of a 6-Bromo-quinoline-2,4-dicarboxylic Acid Analog

This protocol provides a representative synthesis for a key intermediate that can be used for further derivatization via cross-coupling reactions.

Step 1: Condensation to form Dimethyl 6-bromoquinoline-2,4-dicarboxylate

• In a 250 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve 4-bromoaniline (10 mmol, 1.72 g) in 50 mL of anhydrous methanol.

• Carefully add dimethyl ketoglutaconate (DKG) (11 mmol, 1.90 g) to the solution.

• Slowly, and with caution, add concentrated sulfuric acid (2.5 mL) dropwise to the stirring mixture. The addition is exothermic.

  • Causality: The strong acid protonates the carbonyl of DKG, activating it for nucleophilic attack by the aniline. It also catalyzes the subsequent cyclization and dehydration steps to form the aromatic quinoline ring.

• Heat the reaction mixture to reflux (approx. 65°C) and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 7:3 hexanes:ethyl acetate mobile phase.

• After completion, allow the mixture to cool to room temperature.

• Pour the cooled mixture into 200 mL of ice-cold water and stir. A precipitate should form.

• Collect the solid precipitate by vacuum filtration, washing with cold water (3 x 30 mL).

• Recrystallize the crude solid from a minimal amount of hot methanol to yield the pure diester intermediate as a crystalline solid.

Step 2: Hydrolysis to 6-Bromo-quinoline-2,4-dicarboxylic Acid

• Suspend the dried dimethyl 6-bromoquinoline-2,4-dicarboxylate (8 mmol) in 80 mL of a 10% aqueous sodium hydroxide (NaOH) solution.

• Heat the suspension to reflux (approx. 100°C) for 2-4 hours, or until the solid has completely dissolved, indicating the completion of hydrolysis.

  • Causality: The hydroxide ions act as nucleophiles, attacking the electrophilic carbonyl carbons of the ester groups, leading to their saponification to carboxylate salts.

• Cool the resulting clear solution to room temperature and then place in an ice bath.

• Acidify the solution to pH 1-2 by the slow, dropwise addition of concentrated HCl. A white precipitate of the dicarboxylic acid will form.

  • Self-Validation: The formation of a precipitate upon acidification is a key indicator that the hydrolysis was successful, as the dicarboxylate salt is water-soluble while the protonated dicarboxylic acid is not.

• Allow the suspension to stand in the ice bath for 30 minutes to ensure complete precipitation.

• Collect the solid product by vacuum filtration, washing thoroughly with cold deionized water (3 x 30 mL) to remove any residual salts.

• Dry the product under vacuum to yield the final 6-bromo-quinoline-2,4-dicarboxylic acid.

Part II: Compound Characterization (Self-Validating System)

Principle: Rigorous analytical characterization is essential to confirm the identity, structure, and purity of the synthesized compound before biological testing.

Protocol 2: Structural and Purity Analysis

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • Sample Prep: Dissolve ~5-10 mg of the final product in 0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆).

  • ¹H NMR: Acquire the proton spectrum. Expect to see characteristic aromatic proton signals in the 7.5-9.0 ppm range. The proton at the C3 position typically appears as a singlet around 8.0-8.5 ppm. The carboxylic acid protons will appear as very broad singlets, often above 13 ppm.

  • ¹³C NMR: Acquire the carbon spectrum. Expect signals for the two carboxylic acid carbons in the 165-175 ppm range and aromatic carbons between 120-150 ppm.

• Mass Spectrometry (MS):

  • Sample Prep: Prepare a dilute solution (~1 mg/mL) of the compound in methanol.

  • Analysis: Use Electrospray Ionization (ESI) in negative mode.

  • Expected Result: For 6-bromo-quinoline-2,4-dicarboxylic acid (C₁₁H₆BrNO₄), the expected [M-H]⁻ ion would be observed at m/z ≈ 295.9/297.9, corresponding to the two bromine isotopes (⁷⁹Br/⁸¹Br).

• High-Performance Liquid Chromatography (HPLC):

  • Method:

    • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

    • Mobile Phase A: Water with 0.1% Trifluoroacetic Acid (TFA).

    • Mobile Phase B: Acetonitrile with 0.1% TFA.

    • Gradient: 10% to 90% B over 20 minutes.

    • Detection: UV at 254 nm.

  • Purity Standard: A successful synthesis should yield a product with ≥95% purity, represented by a single major peak in the chromatogram.

Analytical Technique	Expected Result for 6-Bromo-QDC	Purpose
¹H NMR (DMSO-d₆)	Aromatic signals (7.5-9.0 ppm), C3-H singlet (~8.3 ppm)	Structural Confirmation
¹³C NMR (DMSO-d₆)	Carboxyl carbons (~167, ~170 ppm), Aromatic C (~120-150 ppm)	Structural Confirmation
LC-MS (ESI-)	[M-H]⁻ at m/z ≈ 295.9 / 297.9	Identity Confirmation
HPLC (RP, UV 254 nm)	Single major peak >95% area	Purity Assessment

Part III: Biological Evaluation Protocol

Principle of Biological Assay

The inhibitory activity of the synthesized QDC analogs is assessed by measuring their ability to block the uptake of radiolabeled glutamate into synaptic vesicles isolated from rat brain.[1] This preparation contains all three VGLUT subtypes, providing a robust system for initial screening.[1] The potency of the compounds is determined by calculating the half-maximal inhibitory concentration (IC₅₀).

Protocol 3: [³H]-L-Glutamate Vesicular Uptake Assay

This protocol is adapted from methodologies described for VGLUT inhibitor testing. [1][6][7] Step 1: Preparation of Synaptic Vesicles

• Homogenize fresh or frozen rat forebrain tissue in ice-cold buffer (e.g., 0.32 M sucrose, 4 mM HEPES, pH 7.4).

• Perform differential centrifugation steps to isolate the synaptosomal fraction.

• Lyse the synaptosomes via osmotic shock in ice-cold water to release synaptic vesicles.

• Isolate the synaptic vesicles by further centrifugation and resuspend them in an appropriate assay buffer.

• Determine the protein concentration of the vesicle preparation using a standard method (e.g., Bradford assay).

Step 2: Glutamate Uptake Assay

• Prepare serial dilutions of the synthesized QDC analogs in the assay buffer (e.g., 150 mM potassium gluconate, 4 mM MgSO₄, 10 mM HEPES, pH 7.4). A typical concentration range for screening is 1 µM to 500 µM.

• In a 96-well plate, add 20 µL of each inhibitor dilution. Include wells for "total uptake" (buffer only) and "non-specific binding" (buffer with a known potent VGLUT inhibitor like Evans Blue).

• Add 20 µL of the synaptic vesicle preparation (typically 20-40 µg of protein) to each well.

• Initiate the transport reaction by adding 20 µL of a reaction mixture containing ATP (to power the V-ATPase that drives uptake) and [³H]-L-glutamate. The final glutamate concentration should be close to its Kₘ value (approx. 1-2 mM). [8]5. Incubate the plate at 30°C for 5 minutes with gentle agitation.

  • Causality: The ATP-dependent proton pump creates an electrochemical gradient across the vesicle membrane, which VGLUT utilizes to drive glutamate into the vesicle lumen against its concentration gradient. [2][4][5]6. Terminate the uptake by adding 150 µL of ice-cold stop buffer and rapidly harvesting the contents of each well onto a glass fiber filter mat using a cell harvester. This traps the vesicles while allowing unincorporated radiolabel to pass through.

• Wash the filters multiple times with ice-cold stop buffer.

• Allow the filter mat to dry, then add scintillation cocktail to each filter spot and count the radioactivity using a scintillation counter.

Step 3: Data Analysis

• Calculate the specific uptake for each well by subtracting the counts from the non-specific binding wells.

• Express the data as a percentage of the total specific uptake (control wells).

• Plot the percent inhibition versus the logarithm of the inhibitor concentration.

• Fit the data to a sigmoidal dose-response curve using non-linear regression analysis (e.g., in GraphPad Prism) to determine the IC₅₀ value for each compound.

Expected Results & Interpretation

A successful inhibitor will demonstrate a concentration-dependent decrease in [³H]-L-glutamate uptake. Compounds are considered potent if they exhibit IC₅₀ or Kᵢ values in the low to mid-micromolar range. For example, literature reports Kᵢ values for certain substituted QDCs from 41 µM to 167 µM. [2][4][5]

Compound Example	Reported Kᵢ (µM)	Reference
6-biphenyl-4-yl-QDC	41	[2][4][5]
6-(4'-phenylstyryl)-QDC	64	[2][4][5]

| 6-PhCH₂CH₂-QDC | 143 | [2][4][5] |

References

• Carrigan, C. N., et al. (2002). Synthesis and in vitro pharmacology of substituted quinoline-2,4-dicarboxylic acids as inhibitors of vesicular glutamate transport. Journal of Medicinal Chemistry, 45(12), 2260-2276. [Link]

• Carrigan, C. N., et al. (1999). Quinoline-2,4-dicarboxylic acids: synthesis and evaluation as inhibitors of the glutamate vesicular transport system. Bioorganic & Medicinal Chemistry Letters, 9(17), 2607-2612. [Link]

• Ogita, K., et al. (2014). The development of benzo- and naphtho-fused quinoline-2,4-dicarboxylic acids as vesicular glutamate transporter (VGLUT) inhibitors reveals a possible role for neuroactive steroids. Bioorganic & Medicinal Chemistry Letters, 24(7), 1847-1851. [Link]

• Fontana, A. C. K. (2018). Protocols for Measuring Glutamate Uptake: Dose-Response and Kinetic Assays in In Vitro and Ex Vivo Systems. Current Protocols in Pharmacology, 82(1), e45. [Link]

• Bartlett, R. D., et al. (2002). Synthesis and in vitro pharmacology of substituted quinoline-2,4-dicarboxylic acids as inhibitors of vesicular glutamate transport. Semantic Scholar. [Link]

• Esslinger, C. S., et al. (2005). Substituted quinolines as inhibitors of L-glutamate transport into synaptic vesicles. Bioorganic & Medicinal Chemistry, 13(6), 2195-2202. [Link]

• Erichsen, M. N., et al. (2010). A quantitative assessment of glutamate uptake into hippocampal synaptic terminals and astrocytes: new insights into a neuronal role for excitatory amino acid transporter 2 (EAAT2). The Journal of Neuroscience, 30(50), 16815-16826. [Link]

• Xie, Y., et al. (2017). A computational approach yields selective inhibitors of human excitatory amino acid transporter 2 (EAAT2). Journal of Biological Chemistry, 292(14), 5877-5888. [Link]

• Kowalczyk, P., et al. (2024). Enhancement of Glutamate Uptake as Novel Antiseizure Approach: Preclinical Proof of Concept. Annals of Neurology. [Link]

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Preparation of Coordination Polymers with Quinoline-2,4-Dicarboxylic Acid: An Application and Protocol Guide

This guide provides researchers, scientists, and drug development professionals with a comprehensive overview and detailed protocols for the synthesis of coordination polymers (CPs) and metal-organic frameworks (MOFs) using quinoline-2,4-dicarboxylic acid (H₂Qdca) as a versatile organic linker. The unique electronic and structural properties of the quinoline moiety make H₂Qdca an excellent candidate for constructing novel materials with diverse applications.[1][2]

Introduction: The Significance of Quinoline-2,4-Dicarboxylic Acid in Coordination Chemistry

Quinoline-2,4-dicarboxylic acid is a rigid, N-heterocyclic polycarboxylic acid ligand that has garnered significant attention in the design and synthesis of coordination polymers.[3] Its key attributes include:

• Multidentate Coordination Sites: The presence of a nitrogen atom within the quinoline ring and two carboxylate groups provides multiple binding sites for metal ions. This allows for the formation of robust and dimensionally diverse frameworks.[3]

• Structural Versatility: The deprotonated form, quinoline-2,4-dicarboxylate (Qdca²⁻), can act as a bridging or bridging-chelating building block, connecting two to five metal centers through at least seven distinct coordination modes.[3][4] This versatility is fundamental to the structural diversity observed in the resulting coordination polymers.

• Tunable Properties: The aromatic quinoline backbone offers opportunities for π-π stacking interactions, contributing to the stability and electronic properties of the final material.[3] Furthermore, the quinoline ring can be functionalized to fine-tune the properties of the resulting coordination polymers for specific applications.

These characteristics make H₂Qdca a powerful tool for crystal engineering, enabling the rational design of functional materials for applications ranging from luminescence and catalysis to gas storage and biomedical applications.[1][3]

Synthetic Strategies: Mastering the Self-Assembly Process

The synthesis of coordination polymers with quinoline-2,4-dicarboxylic acid typically relies on solvothermal or hydrothermal methods. These techniques involve the reaction of the ligand with a metal salt in a sealed vessel under elevated temperature and pressure.[5][6] The choice of synthetic parameters is critical in directing the self-assembly process and determining the final structure and properties of the coordination polymer.

The Causality Behind Experimental Choices

• Choice of Metal Ion: The coordination number, preferred geometry, and Lewis acidity of the metal ion significantly influence the resulting framework. Lanthanide ions, with their high coordination numbers, often yield highly connected 3D frameworks.[3] Transition metals, with their varied coordination geometries, can lead to a wider range of dimensionalities, from 1D chains to 3D networks.[7][8]

• Solvent System: The polarity, boiling point, and coordinating ability of the solvent play a crucial role. Solvents like N,N-dimethylformamide (DMF) can sometimes act as co-ligands or templates, influencing the final structure.[5] The use of water in hydrothermal synthesis often leads to the incorporation of water molecules as ligands or guests within the framework.[3]

• Temperature: Reaction temperature is a key thermodynamic parameter. An increase in synthesis temperature can lead to structural transformations and the formation of more thermodynamically stable or more hydrated compounds.[3]

• pH and Modulators: The pH of the reaction mixture affects the deprotonation state of the carboxylic acid groups, influencing their coordination behavior. The addition of modulators, such as monocarboxylic acids, can compete with the primary ligand, influencing crystal growth and morphology.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the synthesis of representative coordination polymers using quinoline-2,4-dicarboxylic acid.

Protocol 1: Hydrothermal Synthesis of a Lanthanide-Based 3D Coordination Polymer

This protocol is adapted from the synthesis of lanthanide-quinoline-2,4-dicarboxylate coordination polymers and is suitable for producing crystalline materials for luminescence studies.[3]

Materials:

• Quinoline-2,4-dicarboxylic acid (H₂Qdca)

• Lanthanide(III) nitrate hexahydrate (e.g., Eu(NO₃)₃·6H₂O, Tb(NO₃)₃·6H₂O)

• Deionized water

• 20 mL Teflon-lined stainless-steel autoclave

Procedure:

• In a 20 mL Teflon-lined autoclave, combine quinoline-2,4-dicarboxylic acid (0.1 mmol, 21.7 mg) and the selected lanthanide(III) nitrate hexahydrate (0.1 mmol).

• Add 10 mL of deionized water to the autoclave.

• Seal the autoclave and place it in a programmable oven.

• Heat the autoclave to 120 °C for 72 hours.

• After the reaction is complete, allow the autoclave to cool slowly to room temperature (e.g., at a rate of 5 °C/hour).

• Collect the resulting crystals by filtration and wash them with deionized water and ethanol.

• Dry the crystals in air.

Self-Validation:

• Visual Inspection: The formation of well-defined crystals is a primary indicator of a successful synthesis.

• Powder X-Ray Diffraction (PXRD): The PXRD pattern of the product should match the simulated pattern from single-crystal X-ray diffraction data, confirming phase purity.

• Thermogravimetric Analysis (TGA): TGA can be used to determine the thermal stability and the content of coordinated and guest water molecules.

Protocol 2: Solvothermal Synthesis of a Transition Metal-Based Coordination Polymer

This protocol is a general method adaptable for synthesizing transition metal coordination polymers with quinoline-2,4-dicarboxylic acid, potentially for catalytic applications.[5]

Materials:

• Quinoline-2,4-dicarboxylic acid (H₂Qdca)

• Transition metal salt (e.g., Co(NO₃)₂·6H₂O, MnCl₂·4H₂O)

• N,N-Dimethylformamide (DMF)

• Ethanol

• 20 mL Teflon-lined stainless-steel autoclave

Procedure:

• In a 20 mL Teflon-lined autoclave, dissolve quinoline-2,4-dicarboxylic acid (0.1 mmol, 21.7 mg) in 8 mL of DMF.

• In a separate vial, dissolve the transition metal salt (0.1 mmol) in 2 mL of ethanol.

• Add the metal salt solution to the ligand solution in the autoclave and stir for 10 minutes.

• Seal the autoclave and place it in a programmable oven.

• Heat the autoclave to 100 °C for 48 hours.

• After the reaction, cool the autoclave to room temperature.

• Collect the product by filtration, wash with DMF and ethanol, and dry under vacuum.

Self-Validation:

• Infrared (IR) Spectroscopy: The disappearance of the broad O-H stretch from the carboxylic acid in the free ligand and the appearance of characteristic asymmetric and symmetric COO⁻ stretches in the product indicate coordination.

• Elemental Analysis: The experimental elemental composition (C, H, N) should be in good agreement with the calculated values for the expected formula.

• Single-Crystal X-ray Diffraction: If single crystals are obtained, this technique provides definitive structural elucidation.

Characterization and Data Presentation

A thorough characterization is essential to understand the structure-property relationships of the synthesized coordination polymers.

Technique	Information Provided	Typical Results for H₂Qdca CPs
Single-Crystal X-ray Diffraction	Precise atomic arrangement, bond lengths and angles, crystal system, and space group.	Reveals the specific coordination modes of the Qdca²⁻ ligand and the overall network topology.[3]
Powder X-ray Diffraction (PXRD)	Phase purity and crystallinity of the bulk sample.	Experimental patterns should match simulated patterns from single-crystal data.
Thermogravimetric Analysis (TGA)	Thermal stability and decomposition profile.	Often shows initial weight loss due to the removal of guest and coordinated solvent molecules, followed by framework decomposition.[3]
Infrared (IR) Spectroscopy	Functional groups present and coordination of the carboxylate groups.	Absence of the broad ν(O-H) band of the carboxylic acid and shifts in the ν(C=O) bands upon coordination.[3]
Luminescence Spectroscopy	Emission and excitation properties.	Lanthanide-based CPs can exhibit characteristic sharp emission bands due to f-f transitions.[3][9]
Gas Adsorption Analysis (BET)	Surface area and porosity.	Important for applications in gas storage and separation. BET surface areas can vary widely depending on the framework structure.[10][11][12]

Coordination Modes of Quinoline-2,4-dicarboxylate

The structural diversity of coordination polymers derived from H₂Qdca is largely due to the flexible coordination behavior of the deprotonated ligand. At least seven different coordination modes have been identified in lanthanide coordination polymers, primarily differing in the coordination of the carboxylate groups.[3][4]

Applications in Research and Development

Coordination polymers based on quinoline-2,4-dicarboxylic acid are promising candidates for a variety of applications.

• Luminescent Materials: Lanthanide-based CPs often exhibit strong, characteristic luminescence, making them suitable for applications in sensing, bio-imaging, and solid-state lighting.[3][9] The quinoline ligand can act as an "antenna," absorbing energy and transferring it to the lanthanide ion, which then emits light.

• Catalysis: The metal centers and the porous nature of these materials can be exploited for heterogeneous catalysis. For example, they can be effective catalysts for cyanosilylation of aldehydes or Knoevenagel condensation reactions.[6]

• Gas Storage and Separation: The porous structures of some H₂Qdca-based MOFs make them suitable for the storage of gases like methane and carbon dioxide.[10][13] The pore size and surface chemistry can be tuned to achieve selective gas adsorption.

• Drug Delivery: The high porosity and tunable functionality of MOFs make them attractive for use as drug delivery vehicles.[4][14][15][16] The drug molecules can be loaded into the pores and released in a controlled manner.

• Sensing: The luminescence of these coordination polymers can be quenched or enhanced in the presence of specific analytes, forming the basis for chemical sensors.[17]

Conclusion

Quinoline-2,4-dicarboxylic acid is a highly versatile and valuable ligand for the construction of functional coordination polymers. By carefully controlling the synthetic conditions, a wide array of structures with tailored properties can be achieved. The detailed protocols and fundamental principles outlined in this guide provide a solid foundation for researchers to explore the rich coordination chemistry of this ligand and to develop novel materials for a broad range of scientific and technological applications.

References

• Wozny, P., Vlasyuk, D., Łyszczek, R., et al. A Series of Novel 3D Coordination Polymers Based on the Quinoline-2,4-dicarboxylate Building Block and Lanthanide(III) Ions—Temperature Dependence Investigations. Molecules. 2023;28(17):6360. Available from: [Link]

• Li, Y., Li, Y., Wang, Y., et al. Crystal Structure, Multiplex Photoluminescence, and Magnetic Properties of a Series of Lanthanide Coordination Polymers Based on Quinoline Carboxylate Ligand. Crystal Growth & Design. 2013;13(12):5494-5502. Available from: [Link]

• Slaninova, J., et al. Design and Synthesis of a New Photoluminescent 2D Coordination Polymer Employing a Ligand Derived from Quinoline and Pyridine. Molecules. 2022;27(19):6649. Available from: [Link]

• Sheldrick, G. M., et al. A new route for preparing coordination polymers from hydrothermal reactions involving in situ ligand synthesis. Dalton Transactions. 2005;(21):3559-65. Available from: [Link]

• Carrigan, C. N., et al. Quinoline-2,4-dicarboxylic acids: synthesis and evaluation as inhibitors of the glutamate vesicular transport system. Bioorganic & Medicinal Chemistry Letters. 1999;9(17):2607-12. Available from: [Link]

• Al-Ostoot, F. H., et al. Applications of Metal-Organic Frameworks as Drug Delivery Systems. Pharmaceutics. 2022;14(4):859. Available from: [Link]

• Wozny, P., et al. (PDF) A Series of Novel 3D Coordination Polymers Based on the Quinoline-2,4-dicarboxylate Building Block and Lanthanide(III) Ions—Temperature Dependence Investigations. ResearchGate. 2023. Available from: [Link]

• Morris, W., et al. Metal–Organic Frameworks for Drug Delivery: A Design Perspective. Accounts of Chemical Research. 2021;54(23):4346-4357. Available from: [Link]

• Joseph, J., et al. Metal-Organic Framework (MOF)-Based Drug Delivery. ResearchGate. 2021. Available from: [Link]

• ZYLAB. Solvothermal Synthesis of MOF Powder Materials: Process, Equipment, and Optimal Conditions. Available from: [Link]

• Semantic Scholar. Synthesis, Characterization, and Magnetic Properties of Two Transition Metal Coordination Polymers Based on 2,5-Furandicarboxylic Acid and N-Donor Ligands. Available from: [Link]

• Thakur, A., et al. Quinoline-based metal complexes: Synthesis and applications. Coordination Chemistry Reviews. 2024;501:215568.

• Lin, J.-B., et al. Metal-organic Frameworks as A Tunable Platform for Designing Functional Molecular Materials. Accounts of Chemical Research. 2013;46(11):2459-2468. Available from: [Link]

• ResearchGate. 10000 PDFs | Review articles in DICARBOXYLIC ACIDS. Available from: [Link]

• Kumar, A., et al. Metal-free synthesis of quinoline-2,4-dicarboxylate derivatives using aryl amines and acetylenedicarboxylates through a pseudo three-component reaction. Organic & Biomolecular Chemistry. 2016;14(20):4682-9. Available from: [Link]

• MDPI. Synthesis, Crystal Structures, and Magnetic Properties of Three Cobalt(II) Coordination Polymers Constructed from 3,5-Pyridinedicarboxylic Acid or 3,4-Pyridinedicarboxylic Acid Ligands. Available from: [Link]

• ResearchGate. (PDF) Chemical Review and Letters Recent progress towards transition metal-catalyzed aniline-aldehyde-alkyne coupling for the synthesis of 2,4-disubstituted quinoline derivatives. Available from: [Link]

• Zuo, Y., et al. Assembly of two novel coordination polymers by selecting ditopic or chelating auxiliary ligands with naphthalene-2,6-dicarboxylic acid: synthesis, structure and luminescence sensing. Acta Crystallographica Section C: Structural Chemistry. 2020;76(Pt 12):1076-1084. Available from: [Link]

• ResearchGate. Constructing chemical stable 4-carboxyl-quinoline linked covalent organic frameworks via Doebner reaction for nanofiltration. Available from: [Link]

• Khan, F., et al. State-of-the-art transition metal-catalyzed approaches to quinoline frameworks via multicomponent reactions. RSC Advances. 2024;14(29):20921-20942. Available from: [Link]

• Wang, Y., et al. Screening the Specific Surface Area for Metal-Organic Frameworks by Cataluminescence. Chemosensors. 2023;11(5):291. Available from: [Link]

• ResearchGate. Crystal structure of selected MOFs with high Brunauer-Emmett-Teller... Available from: [Link]

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Application Note & Protocols for the Quantification of Quinoline-2,4-dicarboxylic Acid

Abstract

This guide provides a comprehensive overview and detailed protocols for the quantitative analysis of Quinoline-2,4-dicarboxylic acid (QDCA). As a key molecule with potential roles in medicinal chemistry and biological pathways, its accurate quantification is paramount for research and development.[1][2] This document outlines two primary analytical methodologies: High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) for routine analysis and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) for high-sensitivity applications in complex biological matrices. We delve into the scientific rationale behind method development, provide step-by-step experimental protocols, and discuss essential method validation criteria based on International Council for Harmonisation (ICH) guidelines.[3][4][5]

Introduction and Scientific Rationale

Quinoline-2,4-dicarboxylic acid (CAS 5323-57-9) is an aromatic organic compound featuring a quinoline core functionalized with two carboxylic acid groups.[6][7] Its structure lends itself to diverse chemical reactions and potential biological activities, making it a compound of interest in pharmaceutical and metabolic research.[1][2] Accurate quantification is essential for pharmacokinetic studies, process chemistry, and understanding its physiological or pathological roles.

The analytical challenge lies in the molecule's polarity and potential for matrix interference. The presence of two carboxylic acid groups and a nitrogen atom in the quinoline ring dictates its behavior in solution and during analysis.[6] These properties inform the choice of chromatographic columns, mobile phase pH, and ionization techniques. This guide is designed to equip researchers with the foundational knowledge and practical protocols to develop and validate robust analytical methods for QDCA.

Physicochemical Properties of QDCA

Property	Value	Source
Molecular Formula	C₁₁H₇NO₄	[6][7]
Molecular Weight	217.18 g/mol	[7]
Appearance	Crystalline solid	[6][8]
Key Features	Aromatic dicarboxylic acid, polar	[6]
Solubility	Soluble in polar solvents	[6]

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV is a robust, cost-effective, and widely accessible technique suitable for quantifying QDCA in relatively clean samples, such as in-process reaction mixtures or purified formulations. The method's success hinges on leveraging the chromophoric nature of the quinoline ring for UV detection and optimizing chromatographic conditions for sharp, symmetrical peaks.

Principle and Rationale

The method is based on reversed-phase chromatography, where the polar analyte (QDCA) has a weaker affinity for the nonpolar stationary phase (e.g., C18) than for the polar mobile phase.

• Column Choice: A C18 column is a versatile and standard choice for separating a wide range of organic molecules. Its nonpolar nature provides adequate retention for the aromatic quinoline core.

• Mobile Phase: An acidic mobile phase is critical. The carboxylic acid groups on QDCA have pKa values that necessitate a low pH to keep them in their neutral, protonated form (-COOH). This prevents peak tailing and improves retention on the C18 column. A common choice is a buffer of 0.1% phosphoric acid or formic acid in water.[9]

• Organic Modifier: Acetonitrile is used as the organic component of the mobile phase. A gradient elution (increasing acetonitrile concentration over time) is employed to ensure that QDCA elutes with a good peak shape and that any more hydrophobic impurities are washed from the column.[9]

• UV Detection: The conjugated aromatic system of the quinoline ring absorbs UV light strongly. The optimal wavelength for detection should be determined by running a UV scan of a QDCA standard, but a wavelength around 254 nm or 280-290 nm is a logical starting point.[9][10]

Detailed Protocol: HPLC-UV Quantification of QDCA

Instrumentation and Materials:

• HPLC system with gradient pump, autosampler, column oven, and UV-Vis detector.

• Reversed-phase C18 column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• QDCA reference standard (≥98% purity).

• Acetonitrile (HPLC grade), Methanol (HPLC grade), Formic acid (or Phosphoric acid), and Ultrapure water.

Step-by-Step Procedure:

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% (v/v) Formic Acid in Water.

  • Mobile Phase B: Acetonitrile.

  • Degas both mobile phases before use.

• Standard Stock Solution Preparation (1 mg/mL):

  • Accurately weigh 10 mg of QDCA reference standard.

  • Transfer to a 10 mL volumetric flask. Dissolve and dilute to volume with methanol. Sonicate if necessary to ensure complete dissolution.

• Calibration Standards Preparation:

  • Perform serial dilutions of the stock solution with the initial mobile phase composition (e.g., 90% A: 10% B) to prepare a series of calibration standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Sample Preparation:

  • Accurately weigh the sample containing QDCA.

  • Dissolve the sample in a known volume of methanol.

  • Filter the solution through a 0.45 µm syringe filter into an HPLC vial.

• Chromatographic Conditions:

  • Set up the HPLC system with the parameters outlined in the table below.

  • Equilibrate the column with the initial mobile phase conditions for at least 15 minutes.

• Analysis Sequence:

  • Inject a blank (methanol or mobile phase).

  • Inject the calibration standards in order of increasing concentration.

  • Inject the prepared samples.

  • Inject a quality control (QC) standard every 10-15 sample injections to monitor system performance.

• Data Analysis:

  • Integrate the peak area corresponding to QDCA.

  • Construct a calibration curve by plotting the peak area against the concentration of the standards.

  • Determine the concentration of QDCA in the samples using the linear regression equation from the calibration curve.

Table of HPLC-UV Parameters:

Parameter	Recommended Condition
Column	C18 Reversed-Phase (4.6 x 150 mm, 5 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile
Gradient	0-2 min: 10% B; 2-12 min: 10-80% B; 12-14 min: 80% B; 14-15 min: 80-10% B; 15-20 min: 10% B
Flow Rate	1.0 mL/min
Column Temp.	30 °C
Injection Volume	10 µL
Detection	UV at 254 nm (or experimentally determined λmax)
Run Time	20 minutes

Workflow Diagram

Caption: Workflow for QDCA quantification via HPLC-UV.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

For high-sensitivity and high-specificity quantification, particularly in complex biological matrices like plasma, serum, or tissue homogenates, LC-MS/MS is the gold standard.[11][12] This technique combines the separation power of HPLC with the precise detection and quantification capabilities of a triple quadrupole mass spectrometer.

Principle and Rationale

The core of this method is Multiple Reaction Monitoring (MRM), where a specific precursor ion (Q1) for QDCA is selected, fragmented, and a specific product ion (Q3) is monitored. This Q1 -> Q3 transition is highly specific to the analyte, minimizing interference from matrix components.

• Sample Preparation: Biological samples require cleanup to remove proteins and phospholipids that can interfere with the analysis and damage the instrument. Protein precipitation is a simple and effective first step.[13][14][15] For cleaner extracts and lower detection limits, Solid Phase Extraction (SPE) may be employed.

• Chromatography: Similar LC conditions to the HPLC-UV method are used. An acidic mobile phase with a C18 column is effective. The goal is to achieve chromatographic separation from isomers and matrix components that might cause ion suppression.

• Ionization: Electrospray Ionization (ESI) is the preferred technique. Given the two acidic protons, QDCA can be readily ionized in either positive mode ([M+H]⁺ at m/z 218.0) or negative mode ([M-H]⁻ at m/z 216.0). Negative mode is often advantageous for dicarboxylic acids as it can be more specific and provide cleaner baselines. The optimal mode must be determined experimentally.

• MS/MS Detection (MRM): The key is to identify a stable precursor ion and one or two specific, high-intensity product ions. This is done by infusing a pure standard of QDCA into the mass spectrometer and performing product ion scans. For the [M-H]⁻ precursor (m/z 216.0), a likely fragmentation would be the loss of CO₂ (44 Da), resulting in a product ion at m/z 172.0.

Detailed Protocol: LC-MS/MS Quantification of QDCA in Plasma

Instrumentation and Materials:

• LC-MS/MS system (e.g., Agilent, Sciex, Thermo Fisher, Waters) with an ESI source.

• C18 column suitable for LC-MS (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

• QDCA reference standard and a suitable stable isotope-labeled internal standard (SIL-IS), if available (e.g., ¹³C- or ¹⁵N-labeled QDCA). If not available, a structurally similar compound can be used.

• Acetonitrile, Methanol (both LC-MS grade), Formic acid (LC-MS grade), Ultrapure water.

• Human plasma (or other biological matrix).

Step-by-Step Procedure:

• MRM Transition Optimization (Method Development):

  • Prepare a ~1 µg/mL solution of QDCA in 50:50 Acetonitrile:Water with 0.1% Formic Acid.

  • Infuse the solution directly into the mass spectrometer.

  • In both positive and negative ESI modes, perform a Q1 scan to identify the precursor ion ([M+H]⁺ or [M-H]⁻).

  • Perform a product ion scan on the selected precursor to identify the most abundant and stable fragment ions. Select at least two transitions (one for quantification, one for confirmation).

• Sample Preparation (Protein Precipitation):

  • Aliquot 50 µL of plasma sample, calibration standard, or QC into a microcentrifuge tube.

  • Add 10 µL of internal standard working solution.

  • Add 200 µL of ice-cold acetonitrile (or methanol) containing 0.1% formic acid to precipitate proteins.[13][14]

  • Vortex vigorously for 30 seconds.

  • Incubate at -20°C for 30 minutes to enhance precipitation.[13]

  • Centrifuge at ~18,000 x g for 15 minutes at 4°C.[13]

  • Carefully transfer the supernatant to a new tube or HPLC vial.

  • Evaporate the supernatant to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95% A: 5% B).

• Chromatographic and MS Conditions:

  • Set up the LC-MS/MS system with the parameters below.

• Analysis and Data Processing:

  • Create a calibration curve using matrix-matched standards (standards prepared in the same biological matrix).

  • Plot the peak area ratio (Analyte Area / Internal Standard Area) against concentration.

  • Quantify samples using the resulting regression equation.

Table of LC-MS/MS Parameters:

Parameter	Recommended Condition
Column	C18 (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	Optimized for separation (e.g., 5% to 95% B over 5 min)
Flow Rate	0.4 mL/min
Column Temp.	40 °C
Injection Volume	5 µL
Ionization Mode	ESI Negative (or Positive, as determined)
Precursor Ion (Q1)	m/z 216.0 [M-H]⁻
Product Ion (Q3)	e.g., m/z 172.0 (loss of CO₂) - To be confirmed experimentally
Dwell Time	100 ms

Workflow Diagramdot

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Application Notes and Protocols for the Functionalization of the Quinoline Ring in 2,4-Dicarboxylic Acid

Abstract

The quinoline scaffold is a cornerstone in medicinal chemistry and materials science, with its derivatives exhibiting a wide array of biological activities and functional properties.[1] Quinoline-2,4-dicarboxylic acid, in particular, serves as a versatile building block, offering multiple points for chemical modification. The two carboxylic acid groups at the C2 and C4 positions not only influence the electronic properties of the heterocyclic core but also provide reactive handles for derivatization. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the strategic functionalization of the quinoline-2,4-dicarboxylic acid ring system. We will delve into the synthesis of the core structure, explore the reactivity of the carboxylic acid moieties, and present detailed protocols for advanced functionalization of the quinoline backbone through modern cross-coupling and C-H activation strategies.

Introduction: The Significance of Quinoline-2,4-Dicarboxylic Acid

Quinoline and its derivatives are prevalent in a multitude of marketed drugs, including antimalarials, antibacterials, and anticancer agents.[2] The rigid, planar structure of the quinoline ring system allows for effective interaction with biological targets, while its aromatic nature permits a variety of chemical modifications. The presence of two carboxylic acid groups in quinoline-2,4-dicarboxylic acid enhances its utility as a synthetic intermediate.[3] These acidic groups can be converted into a range of functional groups, such as esters and amides, which can modulate the compound's pharmacokinetic and pharmacodynamic properties. Furthermore, the dicarboxylic acid can be selectively decarboxylated to yield quinoline-4-carboxylic acid derivatives, which are themselves an important class of bioactive molecules.[4]

This guide will provide both the theoretical underpinnings and practical, step-by-step protocols for the synthesis and functionalization of this important scaffold.

Synthesis of the Quinoline-2,4-Dicarboxylic Acid Core

The construction of the quinoline-2,4-dicarboxylic acid framework can be achieved through several established synthetic routes. The choice of method often depends on the availability of starting materials and the desired substitution pattern on the benzene portion of the quinoline ring.

The Pfitzinger Reaction: A Classic Approach

The Pfitzinger reaction is a robust method for the synthesis of quinoline-4-carboxylic acids from isatin and a carbonyl compound containing an α-methylene group.[5] When pyruvic acid is used as the carbonyl component, quinoline-2,4-dicarboxylic acid is obtained.

Mechanism: The reaction is initiated by the base-catalyzed hydrolysis of the amide bond in isatin to form an intermediate keto-acid.[6] This is followed by condensation with pyruvic acid to form an imine, which then undergoes an intramolecular cyclization and subsequent dehydration to yield the quinoline-2,4-dicarboxylic acid.[6]

Diagram: Pfitzinger Reaction Workflow

Caption: General workflow of the Pfitzinger reaction.

Protocol 2.1: Synthesis of Quinoline-2,4-dicarboxylic Acid via the Pfitzinger Reaction

• Materials:

  • Isatin

  • Pyruvic acid

  • Potassium hydroxide (KOH)

  • Ethanol

  • Water

  • Hydrochloric acid (HCl), concentrated

  • Standard laboratory glassware

  • Heating mantle and magnetic stirrer

• Procedure:

  • In a round-bottom flask equipped with a reflux condenser and magnetic stir bar, dissolve potassium hydroxide (2 equivalents) in a mixture of ethanol and water.

  • To this basic solution, add isatin (1 equivalent) and stir until fully dissolved.

  • Slowly add pyruvic acid (1.1 equivalents) to the reaction mixture.

  • Heat the mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • After completion, cool the reaction mixture to room temperature and pour it into a beaker containing ice-water.

  • Acidify the mixture with concentrated HCl until a precipitate forms (typically pH 2-3).

  • Collect the solid product by vacuum filtration, wash with cold water, and dry under vacuum to yield crude quinoline-2,4-dicarboxylic acid.

  • The crude product can be purified by recrystallization from a suitable solvent such as ethanol/water.

The Doebner-von Miller Reaction: A Versatile Alternative

The Doebner-von Miller reaction provides a pathway to quinolines from anilines and α,β-unsaturated carbonyl compounds.[7][8] A modification of this reaction using anilines, an aldehyde, and pyruvic acid can be employed to synthesize quinoline-2,4-dicarboxylic acid derivatives.

Mechanism: The reaction is believed to proceed through a series of complex steps including Michael addition, condensation, cyclization, and oxidation.[9][10][11] A proposed mechanism involves the initial formation of an α,β-unsaturated imine, followed by a cascade of reactions leading to the quinoline core.[8]

Diagram: Doebner-von Miller Reaction Logic

Caption: Key stages in the Doebner-von Miller synthesis.

Protocol 2.2: Synthesis of a Substituted Quinoline-2,4-dicarboxylic Acid

• Materials:

  • Substituted aniline

  • Aromatic aldehyde

  • Pyruvic acid

  • Ethanol

  • Trifluoroacetic acid (TFA) as catalyst

  • Standard laboratory glassware

  • Heating mantle and magnetic stirrer

• Procedure:

  • In a round-bottom flask, dissolve the substituted aniline (1 equivalent), the aromatic aldehyde (1 equivalent), and pyruvic acid (1.1 equivalents) in ethanol.

  • Add a catalytic amount of trifluoroacetic acid (e.g., 10 mol%) to the mixture.

  • Heat the reaction mixture to reflux and stir for 8-12 hours, monitoring by TLC.

  • Upon completion, cool the mixture to room temperature and remove the solvent under reduced pressure.

  • The residue can be purified by column chromatography on silica gel to afford the desired substituted quinoline-2,4-dicarboxylic acid.

Functionalization of the Carboxylic Acid Groups

The carboxylic acid groups at the C2 and C4 positions are the most readily accessible handles for derivatization.

Esterification

Esterification is a fundamental transformation that can improve the solubility and cell permeability of the parent dicarboxylic acid.

Protocol 3.1: Fischer Esterification of Quinoline-2,4-dicarboxylic Acid

• Materials:

  • Quinoline-2,4-dicarboxylic acid

  • Alcohol (e.g., methanol, ethanol)

  • Concentrated sulfuric acid (H₂SO₄)

  • Sodium bicarbonate (NaHCO₃), saturated solution

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

  • Organic solvent (e.g., ethyl acetate)

  • Standard laboratory glassware

• Procedure:

  • Suspend quinoline-2,4-dicarboxylic acid (1 equivalent) in an excess of the desired alcohol.

  • Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 5 mol%).

  • Heat the mixture to reflux for 12-24 hours.

  • Cool the reaction mixture and remove the excess alcohol under reduced pressure.

  • Dissolve the residue in ethyl acetate and wash with saturated sodium bicarbonate solution, water, and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo to obtain the crude diester.

  • Purify the product by column chromatography or recrystallization.

Amidation

Amide bond formation is a cornerstone of medicinal chemistry, allowing for the introduction of diverse substituents to modulate biological activity.

Protocol 3.2: Amide Coupling of Quinoline-2,4-dicarboxylic Acid

• Materials:

  • Quinoline-2,4-dicarboxylic acid

  • Amine (primary or secondary)

  • Coupling agent (e.g., HATU, HBTU)

  • Organic base (e.g., DIPEA, triethylamine)

  • Anhydrous polar aprotic solvent (e.g., DMF, DCM)

  • Standard laboratory glassware under an inert atmosphere

• Procedure:

  • To a solution of quinoline-2,4-dicarboxylic acid (1 equivalent) in anhydrous DMF, add the coupling agent (2.2 equivalents) and the organic base (4 equivalents).

  • Stir the mixture at room temperature for 15-30 minutes to activate the carboxylic acids.

  • Add the desired amine (2.2 equivalents) to the reaction mixture.

  • Stir at room temperature for 4-24 hours, monitoring the reaction by TLC.

  • Upon completion, dilute the reaction mixture with ethyl acetate and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

  • Purify the resulting diamide by column chromatography.

Selective Decarboxylation

The carboxylic acid at the C2 position can be selectively removed to generate quinoline-4-carboxylic acid derivatives.

Protocol 3.3: Decarboxylation of Quinoline-2,4-dicarboxylic Acid

• Materials:

  • Quinoline-2,4-dicarboxylic acid

  • High-boiling point solvent (e.g., m-xylene)

  • Standard laboratory glassware

• Procedure:

  • In a round-bottom flask, suspend quinoline-2,4-dicarboxylic acid in m-xylene.

  • Heat the mixture to reflux for 2-4 hours.

  • Cool the reaction mixture to room temperature. The product, quinoline-4-carboxylic acid, will precipitate.

  • Collect the solid by filtration, wash with a small amount of cold solvent, and dry.

Advanced Functionalization of the Quinoline Backbone

For further diversification, modern cross-coupling reactions can be employed on halo-substituted quinoline-2,4-dicarboxylates. The esterified form is generally preferred for these reactions to avoid complications with the acidic protons of the carboxylic acids.

Suzuki Cross-Coupling

The Suzuki coupling is a powerful method for the formation of C-C bonds, allowing for the introduction of aryl or heteroaryl substituents.

Protocol 4.1: Suzuki Coupling of a Bromo-quinoline-2,4-dicarboxylate

• Materials:

  • Bromo-substituted quinoline-2,4-dicarboxylate (e.g., dimethyl 6-bromoquinoline-2,4-dicarboxylate)

  • Arylboronic acid

  • Palladium catalyst (e.g., Pd(PPh₃)₄)

  • Base (e.g., K₂CO₃, Cs₂CO₃)

  • Solvent system (e.g., dioxane/water)

  • Standard laboratory glassware for inert atmosphere reactions

• Procedure:

  • To a flame-dried flask under an inert atmosphere, add the bromo-quinoline-2,4-dicarboxylate (1 equivalent), arylboronic acid (1.2 equivalents), palladium catalyst (5 mol%), and base (2 equivalents).

  • Add the degassed solvent system (e.g., 3:1 dioxane/water).

  • Heat the reaction mixture to 80-100 °C for 6-18 hours.

  • After cooling, dilute with water and extract with an organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify the product by column chromatography.

Buchwald-Hartwig Amination

This reaction enables the formation of C-N bonds, providing access to a wide range of amino-substituted quinolines.

Protocol 4.2: Buchwald-Hartwig Amination of a Bromo-quinoline-2,4-dicarboxylate

• Materials:

  • Bromo-substituted quinoline-2,4-dicarboxylate

  • Amine (primary or secondary)

  • Palladium precatalyst (e.g., BrettPhos Pd G4)

  • Ligand (e.g., BrettPhos)

  • Strong base (e.g., K₃PO₄, NaOtBu)

  • Anhydrous solvent (e.g., t-BuOH, toluene)

  • Inert atmosphere glovebox or Schlenk line

• Procedure:

  • In a glovebox, charge a vial with the bromo-quinoline-2,4-dicarboxylate (1 equivalent), palladium precatalyst (2-5 mol%), ligand (2-5 mol%), and base (1.4-2 equivalents).

  • Add the anhydrous solvent, followed by the amine (1.2 equivalents).

  • Seal the vial and heat to 80-110 °C for 12-24 hours.

  • Cool the reaction, dilute with an organic solvent, and filter through a pad of celite.

  • Concentrate the filtrate and purify the residue by column chromatography.

Sonogashira Coupling

The Sonogashira coupling is used to introduce alkyne functionalities onto the quinoline ring.

Protocol 4.3: Sonogashira Coupling of an Iodo-quinoline-2,4-dicarboxylate

• Materials:

  • Iodo-substituted quinoline-2,4-dicarboxylate

  • Terminal alkyne

  • Palladium catalyst (e.g., Pd(PPh₃)₂Cl₂)

  • Copper(I) iodide (CuI)

  • Amine base (e.g., triethylamine, diisopropylamine)

  • Anhydrous solvent (e.g., THF, DMF)

  • Inert atmosphere setup

• Procedure:

  • To a flask under an inert atmosphere, add the iodo-quinoline-2,4-dicarboxylate (1 equivalent), palladium catalyst (2-5 mol%), and CuI (5-10 mol%).

  • Add the anhydrous solvent and the amine base.

  • Add the terminal alkyne (1.2-1.5 equivalents) dropwise.

  • Stir the reaction at room temperature to 50 °C for 4-16 hours.

  • Quench the reaction with saturated aqueous ammonium chloride and extract with an organic solvent.

  • Wash the organic layer with brine, dry, and concentrate.

  • Purify the product by column chromatography.

Direct C-H Functionalization: An Emerging Frontier

Direct C-H functionalization offers a more atom-economical approach to modifying the quinoline ring, avoiding the need for pre-functionalized starting materials. While challenging on the electron-deficient quinoline ring, especially with the presence of deactivating carboxylate groups, recent advances have made such transformations more feasible, often requiring a directing group. For quinoline-2,4-dicarboxylates, functionalization at the C8 position is often favored due to chelation assistance from the nitrogen atom and the C2-substituent.

Protocol 5.1: Proposed Palladium-Catalyzed C8-Arylation of a Quinoline-2,4-dicarboxylate

• Materials:

  • Quinoline-2,4-dicarboxylate (diester form)

  • Aryl iodide

  • Palladium catalyst (e.g., Pd(OAc)₂)

  • Acidic additive (e.g., pivalic acid)

  • Oxidant (e.g., Ag₂CO₃)

  • High-boiling point solvent (e.g., DMF)

  • Inert atmosphere setup

• Procedure:

  • To a reaction vessel, add the quinoline-2,4-dicarboxylate (1 equivalent), aryl iodide (2-3 equivalents), Pd(OAc)₂ (10 mol%), and Ag₂CO₃ (2 equivalents).

  • Add the solvent and pivalic acid (e.g., 30 mol%).

  • Heat the mixture under an inert atmosphere at 120-140 °C for 24-48 hours.

  • Cool the reaction, dilute with an organic solvent, and filter.

  • Wash the filtrate with water and brine, dry, and concentrate.

  • Purify the product by column chromatography to isolate the C8-arylated product.

Summary of Reaction Yields

The following table provides representative yields for the functionalization of the quinoline-2,4-dicarboxylic acid scaffold based on literature precedents.

Reaction Type	Substrate	Reagents & Conditions	Product	Yield (%)	Reference
Pfitzinger	Isatin, Pyruvic Acid	KOH, EtOH/H₂O, reflux	Quinoline-2,4-dicarboxylic acid	50-70	[5]
Esterification	Quinoline-2,4-dicarboxylic acid	MeOH, H₂SO₄, reflux	Dimethyl quinoline-2,4-dicarboxylate	80-95	General Procedure
Amidation	Quinoline-2,4-dicarboxylic acid	Amine, HATU, DIPEA, DMF	Diamide derivative	60-90	General Procedure
Decarboxylation	Quinoline-2,4-dicarboxylic acid	m-xylene, reflux	Quinoline-4-carboxylic acid	50-60	[4]
Suzuki Coupling	6-Bromo-quinoline-2,4-diester	Arylboronic acid, Pd(PPh₃)₄, K₂CO₃	6-Aryl-quinoline-2,4-diester	70-90	Adapted from[12]
Buchwald-Hartwig	6-Bromo-quinoline-2,4-diester	Amine, Pd precatalyst, base	6-Amino-quinoline-2,4-diester	65-85	Adapted from[13]
Sonogashira	6-Iodo-quinoline-2,4-diester	Alkyne, Pd(PPh₃)₂Cl₂, CuI, Et₃N	6-Alkynyl-quinoline-2,4-diester	70-95	Adapted from[14]
C-H Arylation	Quinoline-2,4-diester	Aryl iodide, Pd(OAc)₂, Ag₂CO₃	8-Aryl-quinoline-2,4-diester	40-60	Proposed, based on[15]

Conclusion

Quinoline-2,4-dicarboxylic acid is a highly valuable and versatile scaffold for the synthesis of functional molecules. The methodologies outlined in this guide, from classic named reactions to modern catalytic cross-couplings, provide a robust toolkit for researchers in drug discovery and materials science. The ability to functionalize both the carboxylic acid groups and the quinoline backbone allows for the generation of diverse chemical libraries with a wide range of potential applications. As synthetic methodologies continue to advance, particularly in the realm of direct C-H functionalization, the utility of this important building block is set to expand even further.

References

• IIP Series. (2024). SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. [Link]

• PubMed. (n.d.). On the mechanism of the Skraup-Doebner-Von Miller quinoline synthesis. [Link]

• ACS Publications. (n.d.). On the Mechanism of the Skraup−Doebner−Von Miller Quinoline Synthesis. [Link]

• Wikipedia. (n.d.). Doebner–Miller reaction. [Link]

• Wikipedia. (n.d.). Pfitzinger reaction. [Link]

• ResearchGate. (n.d.). Modified Sonogashira coupling strategy for the functionalization of substituted quinoline and plausible catalytic cycle. [Link]

• ResearchGate. (2017). Modified Sonogashira Coupling Strategy For the Functionalization of Substituted Quinoline. [Link]

• ResearchGate. (n.d.). The Pfitzinger Reaction. (Review). [Link]

• ResearchGate. (2018). Medicinal Chemistry of Quinolines As Emerging Anti-inflammatory Agents: An Overview. [Link]

• Chemistry LibreTexts. (2024). Sonogashira Coupling. [Link]

• NROChemistry. (n.d.). Buchwald-Hartwig Coupling: Mechanism & Examples. [Link]

• Chemistry Research Journal. (2021). A Review on Quinoline: Diverse Pharmacological Agent. [Link]

• MDPI. (n.d.). Regioselective Functionalization of Quinolines through C-H Activation: A Comprehensive Review. [Link]

• ResearchGate. (2014). Pfitzinger Reaction in Synthesis of Bioactive Compounds - A Review. [Link]

• ACS Publications. (n.d.). The Synthesis of Quinolines by the Pfitzinger Reaction. [Link]

• PubMed Central. (2020). Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review. [Link]

• ResearchGate. (n.d.). Quinoline synthesis methods: Friedländer reaction (F); and Pfitzinger.... [Link]

• Journal of Drug Delivery and Therapeutics. (2022). The Chemical and Pharmacological Advancements of Quinoline: A Mini Review. [Link]

• Beilstein Journals. (n.d.). Regioselective alkynylation followed by Suzuki coupling of 2,4-dichloroquinoline: Synthesis of 2-alkynyl-4-arylquinolines. [Link]

• RSC Publishing. (2014). Recent advances in the synthesis of quinolines: a review. [Link]

• PubMed Central. (n.d.). Regioselective Functionalization of Quinolines through C-H Activation: A Comprehensive Review. [Link]

• NROChemistry. (n.d.). Suzuki Coupling: Mechanism & Examples. [Link]

• ACS Publications. (n.d.). Palladium-Catalyzed C8-Selective C–H Arylation of Quinoline N-Oxides: Insights into the Electronic, Steric, and Solvation Effects on the Site Selectivity by Mechanistic and DFT Computational Studies. [Link]

• ACS Publications. (2023). Three-Component Synthesis of Quinoline-4-carboxylic Acids Based on Doebner Hydrogen-Transfer Reaction. [Link]

• NIH. (n.d.). Design, Synthesis, and Biological Evaluation of 4-Quinoline Carboxylic Acids as Inhibitors of Dihydroorotate Dehydrogenase. [Link]

• ResearchGate. (2017). Recent Advances in Synthesis of Quinoline-4-Carboxylic Acid and their Biological Evaluation: A Review. [Link]

Sources

• 1. Recent advances in the synthesis of quinolines: a review - RSC Advances (RSC Publishing) DOI:10.1039/C4RA01814A [pubs.rsc.org]
• 2. jddtonline.info [jddtonline.info]
• 3. chemrj.org [chemrj.org]
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• 6. Pfitzinger reaction - Wikipedia [en.wikipedia.org]
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• 8. Doebner–Miller reaction - Wikipedia [en.wikipedia.org]
• 9. iipseries.org [iipseries.org]
• 10. On the mechanism of the Skraup-Doebner-Von Miller quinoline synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 12. Design, Synthesis, and Biological Evaluation of 4-Quinoline Carboxylic Acids as Inhibitors of Dihydroorotate Dehydrogenase - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Notes & Optimization

Pfitzinger Quinoline Synthesis: A Technical Support Guide for Optimization and Troubleshooting

From the desk of a Senior Application Scientist, this guide provides researchers, scientists, and drug development professionals with in-depth technical support for optimizing the Pfitzinger synthesis of quinolines. This powerful reaction, which condenses isatin or its derivatives with a carbonyl compound in the presence of a base, is a cornerstone for creating quinoline-4-carboxylic acids—a privileged scaffold in medicinal chemistry.[1][2] This document moves beyond a simple protocol, offering a troubleshooting framework and frequently asked questions to navigate the nuances of this classic reaction and ensure robust, reproducible outcomes in your laboratory.

The Pfitzinger Reaction: Mechanism and Key Control Points

The Pfitzinger reaction proceeds through a well-defined pathway that presents several opportunities for optimization and, if uncontrolled, potential pitfalls. Understanding this mechanism is critical to effective troubleshooting.[3]

The reaction begins with the base-catalyzed hydrolysis of the amide bond in isatin (1) to form a keto-acid intermediate (2).[3] This intermediate, typically generated in situ, then condenses with a carbonyl compound containing an α-methylene group to form an imine (3), which tautomerizes to the more stable enamine (4).[2][4] Finally, an intramolecular cyclization followed by dehydration yields the target quinoline-4-carboxylic acid (5).[3]

Each of these steps is a critical control point where reaction parameters can be modulated to improve yield and purity.

Caption: The reaction pathway of the Pfitzinger synthesis.

Troubleshooting Guide: From Low Yields to Unexpected Products

This section addresses common issues encountered during the Pfitzinger synthesis in a question-and-answer format, providing both diagnostic questions and actionable solutions.

Issue 1: Very Low or No Product Yield

• Question: My reaction has failed to produce the desired quinoline-4-carboxylic acid, or the yield is negligible. What are the most likely causes?

• Answer & Troubleshooting Workflow: A reaction failure in the Pfitzinger synthesis typically points to one of three areas: reactant quality, base strength/concentration, or reaction temperature.

  • Verify Reactant Integrity:

    • Isatin Quality: Is your isatin pure? Impurities can inhibit the initial ring-opening. Purification by recrystallization from glacial acetic acid can significantly improve yields.[5]

    • Carbonyl Compound Stability: Is your carbonyl compound prone to self-condensation (e.g., an unhindered aldehyde) or degradation under strong basic conditions? Ensure its purity and consider adding it slowly to the reaction mixture.

    • Solvent Quality: Are you using anhydrous solvents? While some water is necessary for the initial hydrolysis, excess water can dilute reactants and interfere with later stages. Absolute ethanol is a common choice.[1]

  • Assess the Base and Initial Hydrolysis:

    • Base Strength: A strong base is required to hydrolyze the isatin amide bond.[4] Potassium hydroxide (KOH) is standard. If you are using a weaker base, this is a likely point of failure.

    • Base Concentration: Is the base concentration sufficient? A common protocol uses a 33% aqueous solution of KOH or dissolves solid KOH in an ethanol/water mixture.[2] Ensure complete dissolution and mixing with the isatin before adding the carbonyl component. The color of the isatin solution should change, often from purple/orange to brown, indicating the formation of the keto-acid salt.[1]

  • Evaluate Reaction Conditions:

    • Temperature: Was the reaction heated sufficiently? The Pfitzinger reaction typically requires reflux temperatures to drive the condensation and cyclization steps.[2] For ethanol, this is around 79°C.[1]

    • Reaction Time: Have you allowed enough time for the reaction to complete? These reactions can be slow, often requiring 8 to 24 hours of reflux.[2] Monitor the reaction progress using Thin-Layer Chromatography (TLC) to determine the optimal endpoint.[1]

Caption: A logical workflow for diagnosing low-yield issues.

Issue 2: Formation of Tarry Side Products and Difficult Purification

• Question: The reaction mixture has turned into a dark, tarry mess, and isolating the pure product is proving difficult. What causes this, and how can I prevent it?

• Answer: Tar formation is often a result of side reactions, such as the self-condensation of the carbonyl reactant or decomposition under harsh conditions.

  • Causality—The Role of the Carbonyl Compound: Aldehydes and some ketones with multiple α-hydrogens are susceptible to aldol-type self-condensation reactions under the strong basic conditions of the Pfitzinger synthesis. This polymerization process is a primary source of tar.

  • Preventative Measures:

    • Temperature Control: While reflux is necessary, excessive heat can accelerate decomposition. Ensure uniform heating with an oil bath and avoid localized "hot spots."

    • Order of Addition: Add the carbonyl compound gradually to the pre-formed solution of the isatin-salt.[1] This maintains a low instantaneous concentration of the carbonyl, favoring the desired reaction with the keto-acid over self-condensation.

    • Inert Atmosphere: For sensitive substrates, performing the reaction under an inert atmosphere (e.g., nitrogen) can minimize oxidative side reactions that contribute to darkening and decomposition.[5]

Issue 3: Incomplete Reaction or Stalling

• Question: My TLC analysis shows that both starting material and product are present, even after prolonged reaction times. Why has the reaction stalled?

• Answer: A stalled reaction can be due to several factors, including insufficient base, steric hindrance, or poor solubility.

  • Stoichiometry of the Base: The initial hydrolysis of isatin consumes one equivalent of base. The subsequent condensation steps are base-catalyzed. Ensure you are using a molar excess of the base relative to the isatin. Ratios of 2.5 to 3 equivalents of KOH to isatin are common.[1]

  • Steric Hindrance:

    • On the Isatin: Bulky substituents on the isatin ring can slow the initial hydrolysis and subsequent condensation.

    • On the Carbonyl Compound: Highly substituted or sterically hindered ketones may react very slowly. In these cases, extended reaction times (beyond 24 hours) or a switch to a higher-boiling point solvent (e.g., diethylene glycol) may be necessary.

  • Solubility Issues: If reactants or intermediates precipitate from the solution, the reaction will effectively stop. If you observe significant solid formation during the reaction, consider a different solvent system that can better solubilize all components at reflux temperature.

Frequently Asked Questions (FAQs)

• Q1: What is the best base to use for the Pfitzinger synthesis?

  • A1: Potassium hydroxide (KOH) is the most commonly used and effective base due to its high basicity and solubility in alcoholic solvents.[3][4] Sodium hydroxide (NaOH) can also be used.[6] Stronger, non-hydroxide bases like alkoxides are generally not required and may promote unwanted side reactions.

• Q2: Can I use solvents other than ethanol?

  • A2: Yes. While ethanol or ethanol/water mixtures are traditional, other protic solvents can be used.[3] The choice of solvent can influence reaction temperature and solubility. For less reactive substrates, higher-boiling solvents like n-butanol or diethylene glycol can be employed to increase the reaction temperature and rate.

• Q3: My product is an acid. How do I best isolate it from the basic reaction mixture?

  • A3: The standard workup procedure leverages the acidic nature of the product. After the reaction is complete, the mixture is cooled and often diluted with water. The basic aqueous solution, containing the potassium salt of your product, is washed with a non-polar solvent like diethyl ether to remove unreacted carbonyl compound and other neutral impurities.[2] The aqueous layer is then cooled in an ice bath and carefully acidified (e.g., with acetic acid or dilute HCl) to a pH of 4-5.[2] This protonates the carboxylate, causing the desired quinoline-4-carboxylic acid to precipitate, after which it can be collected by filtration.[1]

• Q4: Are there modern alternatives to conventional heating for this reaction?

  • A4: Yes, microwave-assisted synthesis has been successfully applied to the Pfitzinger reaction.[7][8] Microwave irradiation can dramatically reduce reaction times from many hours to several minutes and often improves yields by minimizing the formation of thermal decomposition byproducts.[2][9]

Optimization of Reaction Parameters: A Data-Driven Approach

Optimizing the Pfitzinger reaction involves systematically adjusting key variables. The following table summarizes typical ranges and considerations for these parameters.

Parameter	Typical Range/Condition	Rationale & Optimization Considerations
Base	KOH, NaOH	Strong base is essential for isatin ring opening. KOH is generally preferred.[3]
Base:Isatin Ratio	2.5 - 3.0 : 1 (molar)	A stoichiometric amount is needed for hydrolysis, with an excess to catalyze subsequent steps.
Carbonyl:Isatin Ratio	1.5 - 2.0 : 1 (molar)	A slight excess of the carbonyl compound is often used to drive the reaction to completion.
Solvent	Ethanol/Water, Ethanol	Protic solvents are required. Higher boiling point solvents can be used for less reactive substrates.[1][2]
Temperature	Reflux (e.g., ~79°C for EtOH)	Thermal energy is required to overcome activation barriers for condensation and cyclization.[1]
Reaction Time	8 - 24 hours (Conventional)	Reaction progress should be monitored by TLC to avoid unnecessary heating and side product formation.[2]
Heating Method	Oil Bath, Microwave	Microwave heating can significantly shorten reaction times and improve yields.[8][9]

Standard Laboratory Protocol: Synthesis of 2-Methylquinoline-4-carboxylic Acid

This protocol provides a representative, step-by-step methodology for a typical Pfitzinger synthesis.

Materials:

• Isatin (0.0075 mol)

• Acetone (0.015 mol)

• Potassium hydroxide (KOH) (0.02 mol)

• Absolute Ethanol (40 mL)

• Water (1 mL)

• Glacial Acetic Acid

• Round-bottom flask, condenser, heating mantle/oil bath, magnetic stirrer

Procedure:

• In a round-bottom flask, dissolve potassium hydroxide (0.02 mol) in a mixture of water (1 mL) and absolute ethanol (40 mL).[1]

• Add isatin (0.0075 mol) to the basic solution and stir at room temperature for 1 hour. A distinct color change should be observed as the isatin ring opens.[1]

• Gradually add acetone (0.015 mol) to the reaction mixture with continuous stirring.

• Fit the flask with a reflux condenser and heat the mixture to reflux (approximately 79°C) using a heating mantle or oil bath.[1]

• Maintain the reflux with stirring for 24 hours, monitoring the reaction's progress periodically by TLC.[1]

• After the reaction is complete, allow the mixture to cool to room temperature.

• Pour the reaction mixture into ice-water (approx. 100 mL) and acidify with glacial acetic acid until the product precipitates completely (target pH 4-5).[2]

• Collect the precipitate by vacuum filtration, washing the solid with cold water to remove inorganic salts.[2]

• Dry the crude product. Further purification can be achieved by recrystallization from a suitable solvent, such as ethanol.[1]

Safety Precautions: The Pfitzinger reaction involves the use of strong bases and heating. Always wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and gloves. All operations should be conducted within a well-ventilated fume hood.[1]

References

• BenchChem. (2025). Application Notes and Protocols for Substituted Quinoline Synthesis via the Pfitzinger Reaction.
• BenchChem. (2025). Application Notes and Protocols for the Pfitzinger Reaction in Quinoline-4-Carboxylic Acid Synthesis.
• Various Authors. (n.d.). Pfitzinger Quinoline Synthesis. Cambridge University Press.
• Sharma, V., Kumar, V., & Singh, P. (2021). The Pfitzinger Reaction. (Review).
• Sangshetti, J. N., Zambare, A. S., Gonjari, I. D., & Shinde, D. B. (2014). Pfitzinger Reaction in Synthesis of Bioactive Compounds - A Review.
• Organic Chemistry Portal. (n.d.). Synthesis of quinolines.
• Wikipedia. (n.d.). Pfitzinger reaction.
• Sangshetti, J., et al. (2014). Pfitzinger Reaction in the Synthesis of Bioactive Compounds - A Review. Mini-Reviews in Organic Chemistry.
• Ofilas, R. V. D. (n.d.). Chemistry of Pfitzinger Synthesis. Scribd.
• ResearchGate. (n.d.). General reaction scheme of the Pfitzinger quinoline synthesis.
• Organic Syntheses. (n.d.). 3-hydroxyquinoline.
• Chem-Station. (2009). Pfitzinger Quinoline Synthesis.
• Reddit. (2022).
• ResearchGate. (n.d.).

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• 9. researchgate.net [researchgate.net]

Technical Support Center: Purification of Crude Quinoline-2,4-Dicarboxylic Acid

Welcome to the technical support center for the purification of quinoline-2,4-dicarboxylic acid. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges in obtaining high-purity material post-synthesis. We will move beyond simple protocols to address the common and complex issues encountered in the lab, providing not just the 'how,' but the critical 'why' behind each step.

Part 1: Initial Assessment & Troubleshooting Strategy

This section addresses the crucial first steps after your reaction is complete. Proper characterization of the crude product is essential for designing an effective purification strategy.

Q1: My reaction work-up yielded a dark, sticky solid/oil instead of a crystalline powder. What are my first steps?

A1: This is a common issue, often resulting from polymeric side products or residual high-boiling solvents (like DMF or DMSO). Do not proceed directly to recrystallization.

• Causality: A sticky or oily nature indicates significant impurities that will inhibit crystal lattice formation. Attempting to recrystallize at this stage will likely result in "oiling out," where the compound separates as a liquid phase instead of forming crystals, trapping impurities.

• Recommended Action:

  • Solvent Trituration: First, try triturating the crude material. This involves stirring or grinding the crude product with a solvent in which the desired compound is insoluble, but the impurities are soluble. For quinoline-2,4-dicarboxylic acid, start with a non-polar solvent like diethyl ether or ethyl acetate. This can often break down the amorphous solid and wash away less polar impurities, potentially yielding a filterable powder.

  • Initial Purity Check: Before extensive purification, assess the complexity of your crude mixture. Dissolve a small amount in a suitable solvent (e.g., DMSO-d6) and run a quick ¹H NMR. This will help identify the presence of starting materials, major byproducts, and estimate the approximate purity, guiding your choice of purification method.

Q2: What are the most probable impurities I should expect from my synthesis?

A2: The impurities are directly related to your synthetic route. The most common syntheses for the quinoline-2,4-dicarboxylic acid core are variations of the Doebner-von Miller or Pfitzinger reactions.[1][2][3]

• Doebner-von Miller Synthesis Impurities: This route often involves anilines and pyruvic acid.[3][4] Expect to find unreacted aniline derivatives and potential side-products from the acid-catalyzed condensation.

• Pfitzinger Synthesis Impurities: This reaction uses isatin and a carbonyl compound.[2][3] Incomplete reaction can leave residual isatin or its base-catalyzed decomposition products.

• General Impurities: Regardless of the route, starting materials and partially reacted intermediates are the most common culprits.

Q3: How do I design a purification strategy based on the likely impurities?

A3: A logical workflow is crucial. For an acidic compound like quinoline-2,4-dicarboxylic acid, leveraging its chemical properties is the most efficient approach. The following workflow is recommended as a primary strategy.

Caption: General purification workflow for crude quinoline-2,4-dicarboxylic acid.

Part 2: Troubleshooting Specific Purification Techniques

This section provides answers to common problems encountered during the core purification steps.

Acid-Base Extraction

Q4: I'm performing an acid-base extraction, but a thick emulsion has formed between the organic and aqueous layers. How do I break it?

A4: Emulsion formation is common when dealing with acidic compounds that can act as surfactants.

• Causality: The sodium salt of your dicarboxylic acid can stabilize the interface between the organic solvent and water, preventing clean separation.

• Troubleshooting Steps:

  • Patience: Allow the separatory funnel to stand undisturbed for 10-20 minutes. Often, the layers will separate on their own.

  • Add Brine: Add a small amount of saturated aqueous NaCl solution (brine). This increases the ionic strength of the aqueous layer, making it more polar and forcing the organic components out, which often breaks the emulsion.

  • Gentle Swirling: Gently swirl the funnel instead of vigorously shaking it.

  • Filtration: As a last resort, filter the entire mixture through a pad of Celite® or glass wool. This can physically disrupt the emulsion, though it can be a slow process.

Q5: After acidifying the aqueous layer, my product precipitated as a fine, difficult-to-filter solid. What went wrong?

A5: This is typically caused by "shock crystallization" from rapid pH change.

• Causality: Adding a concentrated acid quickly causes the local pH to drop dramatically, leading to rapid, uncontrolled precipitation. This forms very small particles that can clog filter paper.

• Solution:

  • Slow Addition: Add the acid (e.g., 1M or 2M HCl) dropwise while vigorously stirring the aqueous solution.

  • Cooling: Perform the acidification in an ice bath. Lower temperature promotes slower, more controlled crystal growth.

  • "Digestion": After precipitation, gently warm the mixture (e.g., to 40-50°C) and then allow it to cool slowly back to room temperature or 0°C. This process, known as Ostwald ripening, allows smaller particles to dissolve and redeposit onto larger crystals, improving filterability.

Recrystallization

Q6: I can't find a good single solvent for recrystallization. What are my options?

A6: Quinoline-2,4-dicarboxylic acid is a polar, hydrogen-bonding molecule, which can make finding a single ideal solvent challenging. A two-solvent system is often the solution.

• Principle: You need a "soluble" solvent in which your compound is very soluble, and a "miscible anti-solvent" in which it is poorly soluble.

• Screening Protocol:

  • Place a few milligrams of your solid in a small test tube.

  • Add a few drops of a potential "soluble" solvent (e.g., ethanol, methanol, DMF) and heat until the solid dissolves.

  • Slowly add the "anti-solvent" (e.g., water, hexanes, diethyl ether) dropwise at the elevated temperature until the solution just begins to turn cloudy (the saturation point).

  • Add a final drop of the "soluble" solvent to make the solution clear again.

  • Allow the solution to cool slowly. If crystals form, you have found a viable solvent system.

Solvent System	Role of Solvents	Typical Use Case
Ethanol / Water	Soluble: Ethanol; Anti-solvent: Water	Good for moderately polar compounds.
Methanol / Diethyl Ether	Soluble: Methanol; Anti-solvent: Diethyl Ether	Effective for polar compounds.
DMF / Water	Soluble: N,N-Dimethylformamide; Anti-solvent: Water	Useful if solubility in alcohols is limited.[5]

Q7: My product "oiled out" during recrystallization instead of forming crystals. How do I fix this?

A7: "Oiling out" occurs when the solution becomes supersaturated at a temperature above the melting point of the solute (or a solute-solvent eutectic).

• Causality: This is often due to using too little solvent or cooling the solution too quickly. Impurities can also suppress the melting point and promote oiling.

• Solutions:

  • Add More Solvent: Re-heat the mixture until the oil redissolves, then add more of the "soluble" solvent before attempting to cool again.

  • Slower Cooling: Insulate the flask to ensure a very slow cooling rate. This gives the molecules more time to orient themselves into a crystal lattice.

  • Seed Crystals: If you have a small amount of pure solid, add a tiny crystal to the cooled, supersaturated solution to induce crystallization.

  • Scratch the Flask: Use a glass rod to scratch the inside of the flask below the solvent line. The microscopic imperfections in the glass can provide nucleation sites for crystal growth.

Column Chromatography

Q8: My compound is highly polar and streaks badly on silica gel. Is chromatography a viable option?

A8: Yes, but standard silica gel chromatography is challenging for acidic quinolines. The acidic silanol groups on the silica surface can interact strongly with your compound, leading to poor separation and significant tailing.[5]

• Causality: The basic nitrogen of the quinoline ring and the acidic carboxylic groups can bind irreversibly or interact strongly with the silica gel.

• Modified Chromatography Protocol:

  • Add an Acidic Modifier: Add 1-2% acetic acid or formic acid to your eluent system (e.g., ethyl acetate/hexanes or DCM/methanol). The modifier protonates the quinoline nitrogen and competes with your compound for binding sites on the silica, improving peak shape.

  • Reverse-Phase Chromatography: If available, reverse-phase (C18) flash chromatography is often superior for polar, acidic compounds. A typical eluent would be a gradient of water/acetonitrile with 0.1% formic or trifluoroacetic acid.[6]

Part 3: Detailed Experimental Protocols

Protocol 1: Acid-Base Extraction for Initial Purification

• Dissolution: Dissolve the crude quinoline-2,4-dicarboxylic acid in a suitable organic solvent (e.g., ethyl acetate, ~10-20 mL per gram of crude material) in a separatory funnel. If the material is not fully soluble, use a solvent in which the impurities are soluble, and proceed with the extraction of the suspension.

• Basification: Add an equal volume of 1M sodium hydroxide (NaOH) solution to the separatory funnel.[7][8] Stopper the funnel and shake vigorously for 30-60 seconds, venting frequently to release any pressure.

• Separation: Allow the layers to separate. The deprotonated product, sodium quinoline-2,4-dicarboxylate, will be in the upper aqueous layer. Drain the lower organic layer, which contains neutral and basic impurities.

• Back-Extraction (Optional): To maximize recovery, add a fresh portion of 1M NaOH to the organic layer, shake, and combine this second aqueous extract with the first.

• Acidification & Precipitation: Transfer the combined aqueous layers to a beaker and cool in an ice bath. While stirring vigorously, slowly add 2M hydrochloric acid (HCl) dropwise until the pH of the solution is approximately 2 (check with pH paper). A white or off-white precipitate of the pure product should form.[9]

• Isolation: Collect the solid product by vacuum filtration. Wash the filter cake thoroughly with cold deionized water to remove any inorganic salts.

• Drying: Dry the purified solid under vacuum at 50-60°C to a constant weight.

Protocol 2: Recrystallization from an Ethanol/Water System

• Dissolution: Place the solid obtained from the acid-base extraction into an Erlenmeyer flask. Add the minimum amount of hot ethanol required to fully dissolve the solid.

• Addition of Anti-Solvent: While keeping the solution hot, add hot water dropwise until the solution becomes faintly and persistently cloudy.

• Clarification: Add a few more drops of hot ethanol until the solution becomes clear again.

• Cooling: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature. Then, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration, washing them with a small amount of a cold ethanol/water mixture.

• Drying: Dry the crystals under vacuum to obtain the final, high-purity product. Assess purity by melting point (literature: 229 °C) and NMR.

References

• Wikipedia. (n.d.). Acid–base extraction. Retrieved from [Link]

• Magritek. (n.d.). Separation of Acidic, Basic and Neutral Compounds. Retrieved from [Link]

• Study.com. (n.d.). Acid-Base Extraction. Retrieved from [Link]

• Confluence - Engineering Ideas Clinic. (n.d.). What is an Acid and Base Extraction?. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). Acid-Base Extraction. Retrieved from [Link]

• PubMed. (1999). Quinoline-2,4-dicarboxylic acids: synthesis and evaluation as inhibitors of the glutamate vesicular transport system. Retrieved from [Link]

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Quinoline. Retrieved from [Link]

• MDPI. (n.d.). Recent Advances in Metal-Free Quinoline Synthesis. Retrieved from [Link]

• PubMed Central. (2023). Three-Component Synthesis of Quinoline-4-carboxylic Acids Based on Doebner Hydrogen-Transfer Reaction. Retrieved from [Link]

Sources

• 1. Quinoline-2,4-dicarboxylic acids: synthesis and evaluation as inhibitors of the glutamate vesicular transport system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis, Reactions and Medicinal Uses of Quinoline | Pharmaguideline [pharmaguideline.com]
• 3. mdpi.com [mdpi.com]
• 4. Three-Component Synthesis of Quinoline-4-carboxylic Acids Based on Doebner Hydrogen-Transfer Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Separation of Quinoline-3-carboxylic acid on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 7. Acid–base extraction - Wikipedia [en.wikipedia.org]
• 8. uwaterloo.atlassian.net [uwaterloo.atlassian.net]
• 9. magritek.com [magritek.com]

Technical Support Center: Navigating the Doebner-von Miller Quinoline Synthesis

Welcome to the comprehensive technical support guide for the Doebner-von Miller synthesis of quinolines. This resource is designed for researchers, medicinal chemists, and process development scientists to effectively troubleshoot common challenges, optimize reaction conditions, and ensure the successful synthesis of target quinoline derivatives. Here, we move beyond simple protocols to explain the causality behind common side reactions and provide field-proven solutions.

Section 1: Troubleshooting Common Side Reactions

This section addresses the most frequently encountered issues during the Doebner-von Miller synthesis in a question-and-answer format, providing both the root cause and actionable solutions.

Question 1: My reaction is producing a large amount of intractable tar, leading to a very low yield. What is happening and how can I prevent it?

Answer: Tar formation is the most common side reaction in the Doebner-von Miller synthesis[1][2]. The root cause is the acid-catalyzed polymerization of the α,β-unsaturated aldehyde or ketone starting material under the harsh reaction conditions[1][3].

Solutions:

• Slow Addition of the Carbonyl Compound: A gradual, dropwise addition of the α,β-unsaturated carbonyl to the heated acidic solution of the aniline helps to maintain a low concentration of the carbonyl reactant at any given time. This favors the desired reaction with the aniline over self-polymerization[2][3].

• Employ a Biphasic Solvent System: Sequestering the α,β-unsaturated carbonyl compound in a non-polar organic solvent (e.g., toluene) while the aniline is in an acidic aqueous phase can significantly reduce its self-polymerization[1][4].

• Optimize Acid Catalyst and Concentration: While strong acids are necessary, excessively harsh conditions can accelerate tar formation. Consider screening different Brønsted acids (e.g., HCl, H₂SO₄, p-TsOH) and Lewis acids (e.g., ZnCl₂, SnCl₄) to find an optimal balance between reaction rate and byproduct formation[1][5].

• Control Reaction Temperature: Although heating is often required, excessive temperatures can promote polymerization[1][6]. It is crucial to maintain the lowest effective temperature for the reaction to proceed efficiently.

Question 2: My yield is consistently low, even with minimal tar formation. What other factors could be at play?

Answer: Low yields can stem from several factors beyond polymerization, including the nature of your starting materials and incomplete reaction.

Solutions:

• Substituent Effects on Aniline: The electronic properties of substituents on the aniline ring significantly influence the reaction's success.

  • Electron-withdrawing groups on the aniline can deactivate the ring, leading to poor yields under standard Doebner-von Miller conditions[1].

  • Electron-donating groups can make the aniline highly reactive and prone to other side reactions[1]. Careful optimization of reaction conditions is crucial for substituted anilines.

• Incomplete Oxidation: The final step of the synthesis is the oxidation of a dihydroquinoline intermediate to the aromatic quinoline. If the oxidizing agent is inefficient or used in insufficient amounts, the reaction can stall, resulting in a mixture of the desired product and partially hydrogenated quinoline derivatives[1]. Ensure a stoichiometric excess of the oxidant is used and monitor the reaction for the disappearance of the dihydroquinoline intermediate by TLC or GC-MS.

Question 3: I've isolated a product, but spectroscopic analysis shows it's not the expected quinoline isomer. What could have led to this?

Answer: The formation of unexpected isomers can occur, particularly with certain substrates. While the Doebner-von Miller synthesis typically yields specific substitution patterns, reversals in regioselectivity have been observed[3][7].

Root Cause and Solutions:

• Reaction Mechanism Ambiguity: The exact mechanism of the Doebner-von Miller reaction has been a subject of debate, with evidence for different pathways depending on the substrates and conditions[3][5][8][9]. A widely accepted model involves a fragmentation-recombination mechanism, but alternative pathways like a direct Schiff's base formation can also occur, potentially leading to different regioisomers[5][7].

• Substrate-Specific Isomerization: For example, the use of γ-aryl-β,γ-unsaturated α-ketoesters in the presence of trifluoroacetic acid (TFA) has been shown to reverse the typical regioselectivity, leading to 4-substituted quinolines instead of the expected 2-substituted products[7]. If you are using highly substituted or electronically unusual substrates, a thorough characterization of the product is essential. Consider modifying the acid catalyst and solvent system to influence the reaction pathway.

Question 4: How can I effectively purify my quinoline product from the tarry byproducts?

Answer: Purification can be challenging but is achievable with the right techniques.

Recommended Purification Methods:

• Steam Distillation: This is a classic and highly effective method for isolating volatile quinolines from non-volatile tars[2][3]. The crude, neutralized reaction mixture is subjected to steam, and the quinoline co-distills with the water.

• Column Chromatography: For less volatile products, column chromatography on silica gel or alumina is a standard approach. It is highly recommended to first perform a preliminary filtration through a plug of silica gel to remove the bulk of the tar before attempting fine purification on a column[1].

• Acid-Base Extraction: After neutralizing the reaction mixture, the quinoline product can be extracted into an organic solvent. Subsequent washing of the organic layer with dilute acid will protonate the quinoline, moving it to the aqueous phase and leaving non-basic impurities behind. The aqueous layer can then be basified and the pure quinoline re-extracted into an organic solvent.

Section 2: Experimental Protocols

Protocol 1: Synthesis of 2-Methylquinoline (Quinaldine) via Doebner-von Miller Reaction

This protocol incorporates troubleshooting strategies to minimize tar formation.

Materials:

• Aniline

• Concentrated Hydrochloric Acid (HCl)

• Acetaldehyde

• Anhydrous Zinc Chloride (ZnCl₂)

• Calcium Hydroxide (Slaked Lime)

• Chloroform

• Sodium Sulfate (Na₂SO₄), anhydrous

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a dropping funnel, prepare a solution of aniline in aqueous hydrochloric acid.

• Cool the flask in an ice bath.

• Slowly add a solution of acetaldehyde to the stirred aniline hydrochloride solution. The acetaldehyde will undergo an in-situ aldol condensation to form crotonaldehyde. This slow addition at a low temperature helps to control the exothermic reaction and minimize polymerization[3].

• After the addition is complete, add anhydrous zinc chloride to the reaction mixture. ZnCl₂ acts as a Lewis acid catalyst for the intramolecular cyclization[3].

• Heat the reaction mixture to reflux for 7 hours. Monitor the progress of the reaction by TLC.

• After the reaction is complete, cool the mixture and carefully neutralize it with a slurry of slaked lime (calcium hydroxide). This will precipitate zinc hydroxide and neutralize the excess acid, liberating the free 2-methylquinoline[3].

• Perform a steam distillation on the neutralized mixture. The 2-methylquinoline is steam-volatile and will co-distill with the water[3].

• Collect the distillate, which will consist of two layers. Separate the organic layer (2-methylquinoline).

• Extract the aqueous layer with chloroform to recover any dissolved product.

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

• The crude product can be further purified by vacuum distillation.

Section 3: Visualizing Reaction Pathways

The following diagrams illustrate the key reaction pathways and the logic for troubleshooting.

Caption: Main reaction vs. a key side reaction pathway.

Caption: A logical workflow for troubleshooting common issues.

Section 4: Data Summary

The following table provides a qualitative summary of how different parameters can affect the outcome of the Doebner-von Miller synthesis.

Parameter	Condition	Expected Outcome on Yield	Effect on Tar Formation
Reaction Temperature	Too High	Decrease	Increase
Optimal	Increase	Decrease
Reagent Addition	Rapid	Decrease	Increase
Slow/Dropwise	Increase	Decrease
Aniline Substituent	Electron-Withdrawing	Decrease	No direct effect
Electron-Donating	Variable	May increase side reactions
Catalyst	Harsh (e.g., high conc. H₂SO₄)	Decrease	Increase
Milder (e.g., Lewis Acid)	Potentially Increase	Decrease
Solvent System	Single Phase (Aqueous Acid)	Lower	Higher
Biphasic (Aq. Acid/Organic)	Higher	Lower

Note: This table presents general trends. Optimal conditions are substrate-dependent and require empirical determination.

References

• 1

• 2

• 4

• 3

• 10

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Doebner–Miller reaction - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Doebner-Miller_reaction [chemeurope.com]
• 9. experts.illinois.edu [experts.illinois.edu]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Strategies to Improve the Yield of Quinoline-2,4-dicarboxylic Acid

Welcome to the Technical Support Center dedicated to the synthesis of quinoline-2,4-dicarboxylic acid. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, actionable strategies for overcoming common synthetic challenges and maximizing yield. We will move beyond simple procedural steps to explore the underlying chemical principles, ensuring you can confidently troubleshoot and optimize your reactions.

Introduction: The Challenge of Synthesizing Quinoline-2,4-dicarboxylic Acid

Quinoline-2,4-dicarboxylic acid is a valuable scaffold in medicinal chemistry and materials science. However, its synthesis can be challenging, often plagued by low yields, side-product formation, and difficult purifications. Classical methods, while well-established, require careful optimization to be efficient. This guide will focus on the most common synthetic routes and provide a structured approach to troubleshooting.

The primary methods for synthesizing the quinoline core are name reactions like the Doebner-von Miller, Gould-Jacobs, and Pfitzinger syntheses.[1][2] Specifically for quinoline-2,4-dicarboxylic acid, variations of the Doebner-von Miller and Pfitzinger reactions are frequently employed.[3][4] Success hinges on controlling reaction kinetics and minimizing competing pathways.

Troubleshooting Guide: Common Issues and Solutions (Q&A)

This section addresses specific experimental problems in a question-and-answer format, providing both the probable cause and a validated solution.

Question 1: My yield of quinoline-2,4-dicarboxylic acid is consistently low (<30%). What are the most likely causes?

Answer: Persistently low yields are often traced back to one of three areas: (1) inefficient cyclization, (2) degradation of starting materials or product, or (3) competing side reactions.

• Cause & Mechanistic Insight: In reactions like the Doebner-von Miller synthesis, which uses an aniline and α,β-unsaturated carbonyl compounds, the strongly acidic and high-temperature conditions can lead to the polymerization of reaction intermediates.[5] This tar formation sequesters material that would otherwise form the desired product. In the Pfitzinger synthesis, which involves the condensation of isatin with a compound containing an active methylene group (like pyruvate), incomplete condensation or decarboxylation of the intermediate can severely limit the yield.[2][4]

• Actionable Solutions:

  • Temperature Control: Avoid excessive temperatures. For the Pfitzinger reaction, microwave-assisted synthesis can offer rapid, uniform heating, which often improves yields by minimizing thermal degradation.[4]

  • Catalyst Choice: The choice of acid or base catalyst is critical. In the Doebner-von Miller reaction, switching from a strong protic acid like H₂SO₄ to a Lewis acid or a milder protic acid can sometimes reduce charring.[6]

  • Purity of Reagents: Ensure your starting materials, particularly the aniline and pyruvate/dicarbonyl compound, are of high purity. Impurities can initiate polymerization or other side reactions.

  • Reaction Monitoring: Use Thin-Layer Chromatography (TLC) to monitor the reaction's progress.[7] This allows you to identify the optimal reaction time and quench the reaction before significant product degradation or side-product formation occurs.

Question 2: My final product is contaminated with a significant amount of a dark, tarry substance that is difficult to remove. How can I prevent this?

Answer: Tar formation is a classic problem in many quinoline syntheses, especially those run under harsh acidic conditions like the Skraup or Doebner-von Miller reactions.[5]

• Cause & Mechanistic Insight: The polymerization of α,β-unsaturated aldehydes or ketones, which are key intermediates or starting materials, is acid-catalyzed and highly exothermic. This process is a major contributor to the formation of insoluble, high-molecular-weight byproducts.

• Actionable Solutions:

  • Use a Moderating Agent: In Skraup-type reactions, adding a mild oxidizing agent like nitrobenzene can help control the reaction's exothermicity.[7]

  • Optimize Reagent Addition: Instead of adding all reagents at once, try a slow, controlled addition of the aniline or the carbonyl compound to the acidic reaction mixture. This keeps the concentration of reactive intermediates low and minimizes polymerization.

  • Solvent Selection: While many classical syntheses are run neat, employing a high-boiling, inert solvent (e.g., diphenyl ether in Gould-Jacobs reactions) can help maintain a consistent temperature and prevent localized overheating.[8] Greener alternatives, such as performing the reaction in water or ionic liquids, have also been shown to improve yields and reduce side reactions.[9]

Question 3: I am using a substituted aniline, and I'm getting a mixture of regioisomers. How can I improve the regioselectivity?

Answer: Regioselectivity is a common challenge when an asymmetrically substituted aniline is used, as cyclization can occur at two different ortho positions.[8]

• Cause & Mechanistic Insight: The cyclization step is an electrophilic aromatic substitution. The position of attack is governed by the electronic and steric effects of the substituents on the aniline ring. Electron-donating groups typically direct cyclization to the para-position relative to the group, while bulky groups can sterically hinder cyclization at the adjacent ortho-position.

• Actionable Solutions:

  • Analyze Substituent Effects: Carefully consider the electronic nature of your aniline substituent. Strong electron-donating groups (e.g., -OCH₃, -OH) will strongly direct the cyclization.

  • Blocking Groups: In some cases, a temporary blocking group can be installed at one of the ortho positions to force cyclization at the desired site. This group can then be removed in a subsequent step.

  • Choice of Synthetic Route: Some synthetic methods offer better regiocontrol than others. The Gould-Jacobs reaction, for example, can be sensitive to both steric and electronic factors, sometimes leading to product mixtures.[8][10] It may be necessary to explore an alternative route if regioselectivity remains poor.

Experimental Workflow & Protocols

To provide a practical framework, here is a generalized workflow for troubleshooting and optimizing the synthesis of quinoline-2,4-dicarboxylic acid.

Troubleshooting Workflow Diagram

Caption: A logical workflow for troubleshooting quinoline synthesis.

Protocol: Microwave-Assisted Pfitzinger Synthesis

This protocol is an example of a modern approach that can improve yields and reduce reaction times compared to traditional heating methods.[4]

Materials:

• Substituted Isatin (1.0 eq)

• Sodium Pyruvate (1.2 eq)

• Solvent (e.g., Water or Ethanol)

• Microwave Synthesizer

Procedure:

• In a 10 mL microwave reaction vessel, combine the isatin (1.0 eq) and sodium pyruvate (1.2 eq).

• Add the chosen solvent (5 mL). Water is a green and often effective choice.

• Seal the vessel and place it in the microwave synthesizer.

• Irradiate the mixture at a set temperature (e.g., 120-150 °C) for a predetermined time (e.g., 10-30 minutes). Optimization of both temperature and time is crucial and should be determined empirically.

• After the reaction, allow the vessel to cool to room temperature.

• Acidify the reaction mixture with dilute HCl to a pH of ~2-3 to precipitate the dicarboxylic acid product.

• Collect the solid product by vacuum filtration.

• Wash the solid with cold water to remove any inorganic salts.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol/water mixture) to obtain the purified quinoline-2,4-dicarboxylic acid.[11]

FAQs: General Synthetic Strategy

Q: Which is the best "go-to" synthesis for quinoline-2,4-dicarboxylic acid? A: For direct synthesis of the dicarboxylic acid, the Pfitzinger reaction is often more direct than the Doebner-von Miller approach. The Pfitzinger synthesis, which can use isatin and pyruvate, directly builds the desired quinoline-4-carboxylic acid scaffold, which can then be further modified if needed.[2][4] The Doebner reaction is a variant of the Doebner-von Miller synthesis and specifically produces quinoline-4-carboxylic acids.[1]

Q: How critical is the work-up procedure for the final yield? A: Extremely critical. Quinoline carboxylic acids are amphoteric and their solubility is highly pH-dependent. The product is typically least soluble at its isoelectric point. Therefore, careful adjustment of the pH during work-up is essential to maximize precipitation and recovery. Washing the crude product with cold water or an appropriate organic solvent is also vital to remove soluble impurities before final purification.[11]

Q: Are there any "green" or more environmentally friendly approaches to this synthesis? A: Yes. Recent research has focused on developing more sustainable methods. This includes using water as a solvent, employing microwave irradiation to reduce energy consumption and reaction times, and developing catalyst-free reaction conditions where possible.[12][13] These methods not only reduce environmental impact but can also lead to cleaner reactions and higher yields by avoiding harsh reagents.[9]

Data Summary: Comparison of Synthetic Routes

Synthetic Route	Key Reactants	Typical Conditions	Common Issues
Doebner-von Miller	Aniline, α,β-Unsaturated Carbonyl	Strong Acid (H₂SO₄, HCl), Heat	Tar formation, low yields, polymerization[5][6]
Gould-Jacobs	Aniline, Malonic Ester Derivative	High Temp (>250 °C), Thermal Cyclization	Regioselectivity issues, harsh conditions[8][10]
Pfitzinger	Isatin, Carbonyl Compound	Base (KOH, NaOH), Heat	Intermediate stability, decarboxylation control[2]
Microwave-Assisted	Varies (e.g., Pfitzinger reactants)	Microwave Irradiation	Requires specialized equipment, parameter optimization[4]

Reaction Mechanism: Pfitzinger Synthesis

The diagram below illustrates the key steps in the Pfitzinger synthesis for quinoline-2,4-dicarboxylic acid, highlighting the initial condensation and subsequent cyclization.

Caption: Simplified mechanism of the Pfitzinger reaction.

References

• Organic Chemistry Portal. (n.d.). Synthesis of quinolines. Retrieved from [Link]

• IIP Series. (2024). SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. Retrieved from [Link]

• Fadil Mousa, A. (2025). Synthesis of New Quinoline-2-Carboxylic Acid Compounds and Their Antimicrobial Activity Investigation. Advanced Journal of Chemistry, Section A, 8(1), 158-166.

• MDPI. (n.d.). Quinolin-4-ones: Methods of Synthesis and Application in Medicine. Retrieved from [Link]

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Quinoline. Retrieved from [Link]

• PubMed. (n.d.). Quinoline-2,4-dicarboxylic acids: synthesis and evaluation as inhibitors of the glutamate vesicular transport system. Retrieved from [Link]

• Wikipedia. (n.d.). Gould–Jacobs reaction. Retrieved from [Link]

• MDPI. (2025). Convenient Gould–Jacobs Synthesis of 4-Quinolone Core Using Eaton's Reagent. Retrieved from [Link]

• Journal of Chemical and Pharmaceutical Research. (2018). Synthesis, Optimization and Evaluation of Substituted Quinolines by Solvent and Catalyst Free Conditions as a Green Protocol. Retrieved from [Link]

• ACS Publications. (n.d.). Skraup−Doebner−Von Miller Quinoline Synthesis Revisited: Reversal of the Regiochemistry for γ-Aryl-β,γ-unsaturated α-Ketoesters. The Journal of Organic Chemistry. Retrieved from [Link]

• National Institutes of Health. (2016). Recent Advances in Metal-Free Quinoline Synthesis. PMC. Retrieved from [Link]

• PubMed Central. (2025). Quinolin-4-ones: Methods of Synthesis and Application in Medicine. Retrieved from [Link]

• PubMed. (n.d.). Optimization of activity localization of quinoline derivatives: Design, synthesis, and dual evaluation of biological activity for potential antitumor and antibacterial agents. Retrieved from [Link]

• Royal Society of Chemistry. (2014). Recent advances in the synthesis of quinolines: a review. Retrieved from [Link]

• Royal Society of Chemistry. (2020). Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues. Retrieved from [Link]

Sources

• 1. iipseries.org [iipseries.org]
• 2. Synthesis, Reactions and Medicinal Uses of Quinoline | Pharmaguideline [pharmaguideline.com]
• 3. Quinoline-2,4-dicarboxylic acids: synthesis and evaluation as inhibitors of the glutamate vesicular transport system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Recent advances in the synthesis of quinolines: a review - RSC Advances (RSC Publishing) DOI:10.1039/C4RA01814A [pubs.rsc.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Quinolin-4-ones: Methods of Synthesis and Application in Medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Recent Advances in Metal-Free Quinoline Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Gould–Jacobs reaction - Wikipedia [en.wikipedia.org]
• 11. ajchem-a.com [ajchem-a.com]
• 12. jocpr.com [jocpr.com]
• 13. pubs.rsc.org [pubs.rsc.org]

overcoming low solubility of quinoline-2,4-dicarboxylic acid in reactions

Welcome to the technical support resource for quinoline-2,4-dicarboxylic acid (QDC). This guide is designed for researchers, medicinal chemists, and process development scientists who encounter challenges with the low solubility of this versatile heterocyclic building block. Here, we provide field-proven insights, troubleshooting workflows, and detailed protocols to help you successfully employ QDC in your synthetic endeavors.

Frequently Asked Questions (FAQs)

Q1: What is quinoline-2,4-dicarboxylic acid, and why is its solubility a common issue?

A1: Quinoline-2,4-dicarboxylic acid (CAS 5323-57-9) is a rigid, aromatic compound featuring two carboxylic acid groups on a quinoline scaffold.[1][2] Its low solubility stems from a combination of strong intermolecular hydrogen bonding between the carboxylic acid groups and efficient crystal lattice packing. This stable solid-state form requires significant energy to be disrupted by solvent molecules, making it poorly soluble in water and many common organic solvents.

Q2: What are the best initial solvents to try for dissolving quinoline-2,4-dicarboxylic acid?

A2: For direct dissolution, highly polar aprotic solvents are the most effective. Start with:

• Dimethyl Sulfoxide (DMSO)

• N,N-Dimethylformamide (DMF)

A related compound, quinolinic acid, shows a solubility of approximately 16 mg/mL in these solvents.[3] While this provides a good starting point, empirical testing is crucial. If the reaction chemistry allows, heating can further increase solubility. However, be mindful of potential degradation of your starting materials or reagents at elevated temperatures.

Q3: My compound won't dissolve even in hot DMSO or DMF. What's wrong?

A3: This can happen due to several factors:

• Insufficient Solvent Volume: The concentration may be too high. Try increasing the solvent volume.

• Purity of the Solvent: Moisture contamination in solvents like DMSO can sometimes reduce the solubility of certain compounds.[4] Using anhydrous solvents is recommended.

• Compound Purity: Impurities in your QDC sample could be affecting its solubility profile.

If these issues are ruled out, direct dissolution may not be feasible, and you should explore the chemical modification strategies outlined in the troubleshooting guide below.

Q4: How does pH dramatically affect the solubility of QDC?

A4: As a dicarboxylic acid, QDC's solubility is highly pH-dependent.[5] In acidic or neutral aqueous media, the carboxylic acid groups are protonated (-COOH) and can form strong intermolecular hydrogen bonds, leading to low solubility. By increasing the pH with a base, the carboxylic acid groups are deprotonated to form carboxylate anions (-COO⁻).[6] These charged species have much stronger interactions with polar solvents like water, leading to a significant increase in solubility. This principle is the basis for the in-situ salt formation technique discussed later.

Troubleshooting Guides & Advanced Strategies

This section provides in-depth solutions to common experimental problems arising from the poor solubility of QDC.

Issue 1: Reagent Precipitation Upon Addition to a Dissolved QDC Solution

Problem: You have successfully dissolved QDC in a solvent like DMF, but upon adding another reactant (e.g., in a less polar solvent like THF or dichloromethane), your product or starting material crashes out of solution.

Root Cause: This is typically caused by a significant change in the overall solvent polarity of the reaction mixture, which reduces the solubility of the polar QDC.

Solutions:

• Solvent Matching: If possible, dissolve all reaction components in the same high-polarity solvent (e.g., DMF or DMSO).

• Slow Addition & High Dilution: Add the second reagent dropwise to the QDC solution under vigorous stirring. Performing the reaction at a higher dilution (more solvent) can also help maintain solubility.

• Co-Solvent System: Instead of adding a pure, less-polar reagent, dissolve it in a small amount of the primary high-polarity solvent (e.g., DMF) before adding it to the main reaction vessel.

Logical Workflow for Overcoming Solubility Issues

The following decision tree can guide you in selecting the most appropriate strategy for your specific reaction.

Caption: Decision tree for selecting a QDC solubilization strategy.

Strategy Comparison Table

Strategy	Principle	Pros	Cons	Best Suited For
1. Polar Solvent	Direct dissolution in high-polarity solvents.	Simple, direct, no extra reagents.	Limited to compatible reaction chemistries; risk of precipitation.	Reactions where all components are soluble in DMSO/DMF.
2. In-situ Salt Formation	Deprotonation with a base to form a highly soluble carboxylate salt.[6]	Dramatically increases aqueous/polar solvent solubility; uses common reagents.	Introduces base into the reaction; may not be suitable for base-sensitive functional groups.	Nucleophilic acyl substitutions, amidations, esterifications.
3. Phase-Transfer Catalysis (PTC)	A catalyst transports the deprotonated QDC from a solid or aqueous phase into an organic phase for reaction.[7]	Avoids high temperatures and harsh solvents; high yields and selectivity.[7]	Requires a specific catalyst; reaction kinetics can be complex.	Alkylations, esterifications, and S_N2 reactions with insoluble salts.[8]
4. Derivatization	Convert the diacid to a more soluble derivative (e.g., diester) prior to the main reaction.[9]	Allows use of a wide range of common organic solvents; simplifies purification.	Adds synthetic steps to the overall sequence; requires subsequent hydrolysis if the diacid is the final product.	Cross-coupling reactions (e.g., Suzuki, Heck) on the quinoline core.[10]

Detailed Experimental Protocols

Protocol 1: Solubilization via In-situ Salt Formation for Amide Coupling

This protocol describes the formation of a diamide from QDC by first converting it to a soluble disodium salt.

Materials:

• Quinoline-2,4-dicarboxylic acid (QDC) (1.0 equiv)

• Anhydrous DMF

• Sodium Hydroxide (NaOH) (2.0-2.2 equiv)

• Amine (2.2 equiv)

• Coupling agent (e.g., HATU) (2.2 equiv)

• Tertiary amine base (e.g., DIPEA) (4.0 equiv)

Procedure:

• Suspend QDC (1.0 equiv) in anhydrous DMF (approx. 0.1 M concentration).

• Add solid NaOH (2.0-2.2 equiv) to the suspension.

• Stir the mixture at room temperature. The suspension should gradually become a clear, homogeneous solution as the disodium quinoline-2,4-dicarboxylate salt forms. This may take 30-60 minutes.

• Once the solution is clear, add the desired amine (2.2 equiv), the coupling agent (2.2 equiv), and the tertiary amine base (4.0 equiv).

• Stir the reaction at room temperature and monitor its progress by TLC or LC-MS.

• Upon completion, proceed with a standard aqueous workup and purification.

Causality: The formation of the disodium salt breaks the intermolecular hydrogen bonding of the diacid, and the resulting ionic species is readily solvated by the polar DMF, allowing the coupling reaction to proceed efficiently in the homogeneous phase.[11]

Protocol 2: Synthesis of Diethyl Quinoline-2,4-dicarboxylate for Improved Solubility

This protocol allows for subsequent reactions (e.g., cross-coupling) in a wider range of organic solvents.

Materials:

• Quinoline-2,4-dicarboxylic acid (QDC) (1.0 equiv)

• Anhydrous Ethanol (used as solvent)

• Thionyl Chloride (SOCl₂) (2.5-3.0 equiv)

Procedure:

• Suspend QDC (1.0 equiv) in a generous amount of anhydrous ethanol.

• Cool the suspension to 0 °C in an ice bath.

• Slowly add thionyl chloride (2.5-3.0 equiv) dropwise to the stirred suspension. Gas evolution (HCl, SO₂) will be observed. (Caution: Perform in a well-ventilated fume hood).

• After the addition is complete, remove the ice bath and heat the reaction mixture to reflux (approx. 78 °C).

• The suspension will gradually dissolve as the reaction proceeds to form the soluble diethyl ester.

• Maintain reflux for 4-6 hours or until the reaction is complete as monitored by TLC or LC-MS.

• Cool the reaction mixture to room temperature and remove the ethanol under reduced pressure.

• Dissolve the residue in an organic solvent like ethyl acetate and wash with saturated sodium bicarbonate solution to neutralize any remaining acid, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the crude diethyl quinoline-2,4-dicarboxylate, which can be purified by column chromatography or recrystallization.

Protocol 3: General Protocol for Solid-Liquid Phase-Transfer Catalyzed (PTC) Esterification

This method is ideal for reacting an alkyl halide with the QDC salt without needing to fully dissolve it.

Caption: Mechanism of Phase-Transfer Catalysis (PTC) for esterification.

Materials:

• Quinoline-2,4-dicarboxylic acid (QDC) (1.0 equiv)

• Potassium Carbonate (K₂CO₃) (2.5 equiv, solid)

• Alkyl Halide (e.g., benzyl bromide) (2.2 equiv)

• Phase-Transfer Catalyst (e.g., Tetrabutylammonium bromide, TBAB) (0.1 equiv)

• Anhydrous nonpolar solvent (e.g., Toluene or Dichloromethane)

Procedure:

• To a round-bottom flask, add QDC (1.0 equiv), solid potassium carbonate (2.5 equiv), the phase-transfer catalyst (0.1 equiv), and the organic solvent (e.g., Toluene).

• Add the alkyl halide (2.2 equiv) to the heterogeneous mixture.

• Heat the mixture with vigorous stirring to 60-80 °C.

• Monitor the reaction by TLC or LC-MS. The reaction is often significantly faster than without the catalyst.[8]

• Upon completion, cool the reaction to room temperature and filter off the inorganic salts.

• Wash the filtrate with water and brine, then dry the organic layer over anhydrous sodium sulfate.

• Filter and concentrate the solvent to yield the crude product, which can be purified by standard methods.

Causality: The quaternary ammonium cation (Q⁺) from TBAB pairs with the quinoline-dicarboxylate anion, forming an ion pair that is soluble in the organic phase.[12] This "transfers" the nucleophile into the organic solvent where it can react with the alkyl halide. The resulting halide anion then pairs with the Q⁺ and returns to the solid/aqueous interface, completing the catalytic cycle.

References

• Vertex AI Search. CAS 5323-57-9: quinoline-2,4-dicarboxylic acid.
• Patel, D. B., et al. (2017). Recent Advances in Synthesis of Quinoline-4-Carboxylic Acid and their Biological Evaluation: A Review.
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• Messer, J. A., et al.
• N/A
• Cayman Chemical.
• CRDEEP Journals.
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• Sigma-Aldrich. Quinoline-2,4-dicarboxylic acid for synthesis 5323-57-9.
• N/A
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• Research Journal of Pharmaceutical Dosage Forms and Technology.
• N/A
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• Selleck Chemicals. Quinoline-4-carboxylic acid | CAS 486-74-8.
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• Macmillan Group.
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• Asare-Addo, K., et al. (2019). Effect of pH and Ionic Strength on the Solubility of Quinoline: Back-to-Basics.
• Esser, L., et al. (2006).
• N/A
• Liu, H., et al. (2019).
• N/A
• Reddit user discussion on dicarboxylic acid solubility. (2023). Reddit.
• N/A
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• N/A
• N/A

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• 2. Quinoline-2,4-dicarboxylic acid for synthesis 5323-57-9 [sigmaaldrich.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. selleckchem.com [selleckchem.com]
• 5. researchgate.net [researchgate.net]
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• 7. crdeepjournal.org [crdeepjournal.org]
• 8. macmillan.princeton.edu [macmillan.princeton.edu]
• 9. Design, Synthesis, and Biological Evaluation of 4-Quinoline Carboxylic Acids as Inhibitors of Dihydroorotate Dehydrogenase - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Synthesis and in vitro pharmacology of substituted quinoline-2,4-dicarboxylic acids as inhibitors of vesicular glutamate transport - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. rjpdft.com [rjpdft.com]
• 12. mdpi.com [mdpi.com]

Technical Support Center: Synthesis of Quinoline-2,4-dicarboxylic Acid

Welcome to the technical support center for the synthesis of quinoline-2,4-dicarboxylic acid. This guide is designed for researchers, scientists, and professionals in drug development who are working with this important scaffold. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during its synthesis. Our focus is on providing practical, experience-driven advice to help you optimize your reactions, minimize byproduct formation, and ensure the integrity of your results.

Introduction to Synthetic Strategies

The synthesis of quinoline-2,4-dicarboxylic acid typically relies on established named reactions, most notably the Pfitzinger and Doebner-von Miller reactions. The Pfitzinger reaction involves the condensation of isatin with a carbonyl compound containing an α-methylene group, such as pyruvic acid, in the presence of a base.[1][2] The Doebner-von Miller reaction is a broader method for quinoline synthesis, and a modified version can be employed to produce quinoline-2,4-dicarboxylic acid.[3][4] Both methods, while powerful, are susceptible to side reactions that can impact yield and purity. This guide will focus on troubleshooting these common issues.

Troubleshooting Guide: From Tar to Pure Product

Issue 1: Low Yield and/or Incomplete Reaction

A common frustration in the synthesis of quinoline-2,4-dicarboxylic acid is a lower than expected yield or the presence of unreacted starting materials in the crude product.

Possible Causes and Solutions:

• Insufficient Reaction Time or Temperature: The condensation and cyclization steps may require prolonged heating to proceed to completion. Monitor the reaction progress using thin-layer chromatography (TLC). If the reaction stalls, a modest increase in temperature or extended reaction time may be beneficial. However, be cautious of excessive heat, which can promote decarboxylation and tar formation.

• Poor Quality of Reagents: The purity of the starting materials, particularly isatin and pyruvic acid, is crucial. Impurities can interfere with the reaction and lead to the formation of side products. It is advisable to use freshly purified reagents.

• Suboptimal Base Concentration: In the Pfitzinger reaction, the concentration of the base (e.g., potassium hydroxide) is critical. Too little base may result in incomplete hydrolysis of isatin to the corresponding keto-acid, a key intermediate.[1] Conversely, an excessively high concentration of base can promote side reactions. An empirical optimization of the base concentration for your specific setup is recommended.

• Inefficient Mixing: In heterogeneous reaction mixtures, vigorous stirring is essential to ensure adequate contact between the reactants.

Issue 2: Formation of Tarry or Polymeric Byproducts

The appearance of a dark, viscous tar is a frequent challenge, particularly in acid-catalyzed quinoline syntheses like the Doebner-von Miller reaction.[5]

Causality and Preventative Measures:

• Acid-Catalyzed Polymerization: Strong acids can induce the self-condensation or polymerization of reactive intermediates.

  • Controlled Reagent Addition: A slow, dropwise addition of one reactant to the other, especially at elevated temperatures, can maintain a low concentration of the reactive species and minimize polymerization.

  • Optimized Acid Catalyst: The choice and concentration of the acid catalyst are critical. Experimenting with different Brønsted acids (e.g., HCl, H₂SO₄) or Lewis acids (e.g., ZnCl₂) can help identify the optimal conditions that favor the desired reaction over polymerization.[6]

• Thermal Decomposition: High reaction temperatures can lead to the degradation of starting materials or products, resulting in the formation of complex, often colored, byproducts. It is crucial to maintain the lowest effective temperature for the reaction to proceed at a reasonable rate.

Issue 3: Unwanted Decarboxylation

The presence of quinoline-4-carboxylic acid or quinoline-2-carboxylic acid as byproducts indicates that decarboxylation has occurred.

Understanding and Mitigating Decarboxylation:

• Mechanism: The carboxylic acid groups on the quinoline ring can be removed as carbon dioxide under certain conditions, typically elevated temperatures or harsh pH. The ease of decarboxylation can be influenced by the position of the carboxylic acid group and the presence of other substituents on the ring.

• Selective Decarboxylation: In some instances, selective decarboxylation at the 2-position can be achieved under controlled heating, yielding quinoline-4-carboxylic acid.[7]

• Troubleshooting Steps:

  • Temperature Control: Carefully control the reaction and workup temperatures to minimize thermal decarboxylation.

  • pH Management: Avoid strongly acidic or basic conditions during workup if decarboxylation is observed. Neutralization should be performed cautiously, preferably at a low temperature.

Frequently Asked Questions (FAQs)

Q1: Which synthetic route, Pfitzinger or Doebner-von Miller, is generally preferred for quinoline-2,4-dicarboxylic acid?

A1: The Pfitzinger reaction, specifically the condensation of isatin with pyruvic acid, is a direct and commonly cited method for the synthesis of quinoline-2,4-dicarboxylic acid.[2][8] While the Doebner-von Miller reaction is versatile for quinoline synthesis, its application to this specific dicarboxylic acid may require more optimization to control regioselectivity and minimize byproducts.[3][4]

Q2: My final product is a persistent off-white or yellow color. How can I improve its purity?

A2: Colored impurities often arise from minor, highly conjugated byproducts.

• Recrystallization: This is the most effective method for purifying the final product. A suitable solvent system (e.g., ethanol/water) should be chosen to maximize the solubility of the desired product at high temperatures and minimize it at low temperatures, while leaving the impurities dissolved.

• Activated Carbon Treatment: Adding a small amount of activated carbon to the hot solution during recrystallization can help adsorb colored impurities. The carbon is then removed by hot filtration.

• Acid-Base Extraction: During the workup, ensure that the pH for precipitation of the carboxylic acid is optimized. Precipitating the product too quickly from a highly alkaline solution by adding a strong acid can trap impurities. A slower, more controlled acidification can lead to a cleaner product.

Q3: How can I confirm the structure and purity of my synthesized quinoline-2,4-dicarboxylic acid?

A3: A combination of analytical techniques should be employed:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for structural confirmation. The proton NMR spectrum of quinoline-4-carboxylic acid, a related compound, shows characteristic aromatic signals.[9]

• Mass Spectrometry (MS): This will confirm the molecular weight of the product.

• Melting Point: A sharp melting point close to the literature value (e.g., 229 °C) is a good indicator of purity.[10]

• High-Performance Liquid Chromatography (HPLC): HPLC can be used to assess the purity of the final product and quantify any impurities.[11]

Experimental Protocols

Reference Protocol: Pfitzinger Synthesis of Quinoline-2,4-dicarboxylic Acid

This protocol is a generalized method based on established Pfitzinger reaction procedures.[12][13]

Materials:

• Isatin

• Pyruvic acid

• Potassium hydroxide (KOH)

• Ethanol (95% or absolute)

• Water

• Hydrochloric acid (HCl) or Acetic acid (for acidification)

• Diethyl ether (for extraction of neutral impurities)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve potassium hydroxide in a mixture of ethanol and water.

• Add isatin to the basic solution and stir at room temperature until the color changes, indicating the formation of the potassium salt of isatinic acid.

• To this mixture, add pyruvic acid.

• Heat the reaction mixture to reflux and maintain for the required duration, monitoring the reaction by TLC.

• After the reaction is complete, allow the mixture to cool to room temperature.

• Remove the bulk of the ethanol by rotary evaporation.

• Add water to the residue to dissolve the potassium salt of the dicarboxylic acid.

• Extract the aqueous solution with diethyl ether to remove any unreacted neutral impurities.

• Cool the aqueous layer in an ice bath and slowly acidify with dilute hydrochloric acid or acetic acid until the precipitation of the product is complete.

• Collect the solid product by vacuum filtration, wash with cold water, and dry in a vacuum oven.

Table 1: Reaction Parameters and Expected Outcomes

Parameter	Recommended Range/Value	Rationale
Reactant Ratio	Isatin:Pyruvic Acid (1:1 to 1:1.2)	A slight excess of pyruvic acid may be beneficial for driving the reaction to completion.
Base	Potassium Hydroxide	Commonly used and effective for the hydrolysis of isatin.
Solvent	Ethanol/Water	A protic solvent system that facilitates the dissolution of reactants and intermediates.
Temperature	Reflux	Provides the necessary activation energy for the reaction.
Reaction Time	12-24 hours	Typically required for good conversion. Monitor by TLC.
Workup pH	3-4	To ensure complete protonation and precipitation of the dicarboxylic acid.
Expected Yield	60-80%	Yields can vary depending on the specific conditions and scale.

Visualizing the Workflow

Pfitzinger Reaction Workflow

Caption: Pfitzinger synthesis workflow.

Troubleshooting Logic Diagram

Caption: Troubleshooting decision tree.

References

• Pfitzinger Quinoline Synthesis. (n.d.). In Name Reactions in Organic Synthesis. [Link]

• Doebner reaction. (2023, November 29). In Wikipedia. [Link]

• Application Notes and Protocols for the Pfitzinger Reaction in Quinoline-4-Carboxylic Acid Synthesis. (2025, December). BenchChem.

• Pfitzinger reaction. (2023, November 29). In Wikipedia. [Link]

• SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. (2024). IIP Series.
• (PDF) Pfitzinger Reaction in Synthesis of Bioactive Compounds - A Review. (2014, March 28).
• Three-Component Synthesis of Quinoline-4-carboxylic Acids Based on Doebner Hydrogen-Transfer Reaction. (2021). PMC.
• 1956-1959 Research Article Application of pfitzinger reaction in. (n.d.). JOCPR.
• Supplementary content Low cytotoxic quinoline-4-carboxylic acids derived from vanillin precursors as potential human dihydroorot. (n.d.). Cherry.
• The Pfitzinger Reaction. (Review). (n.d.).
• Quinoline-2,4-dicarboxylic acid CAS 5323-57-9 | 815103. (n.d.). Merck.
• Doebner Miller Reaction - Heterocyclic Chemistry - Synthesis of Quinolines. (2018, July 15). YouTube.
• byproduct formation in the Doebner-von Miller reaction. (2025). Benchchem.
• How To: Troubleshoot a Reaction. (n.d.). University of Rochester Department of Chemistry.
• Technical Support Center: Doebner-von Miller Quinoline Synthesis. (2025, December). BenchChem.
• HPLC Method for Analysis of Quinolinic acid on Newcrom BH Column. (n.d.). SIELC Technologies.
• Quinaldic Acid. (n.d.). PubChem.
• Troubleshooting guide for incomplete Epibromohydrin reactions. (2025). Benchchem.
• Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues. (2020, June 2). RSC Publishing.
• Troubleshooting low yield during the chemical synthesis of Episappanol. (2025). Benchchem.
• QUINOLINE-4-CARBOXYLIC ACID(486-74-8) 1H NMR spectrum. (n.d.). ChemicalBook.
• Design, Synthesis, and Biological Evaluation of 4-Quinoline Carboxylic Acids as Inhibitors of Dihydroorot
• Synthesis of quinoline carboxylic acid derivatives (1) via Pfitzinger reaction. (n.d.).
• Knoevenagel Condensation Doebner Modific
• 1 H NMR Spectra of the Quinolinecarboxylic Acid N-R-Amides. (n.d.).
• Knoevenagel Condensation. Doebner Modification. Verley Modification. Reaction Mechanism and Set Up. (2025, January 31). YouTube.

• Doebner–Miller reaction. (2023, November 29). In Wikipedia. [Link]

• Pfitzinger quinoline synthesis. (n.d.).
• CN102924374B - Preparation method for quinoline-4-carboxylic acid derivative. (n.d.).
• Quinoline-2,4-dicarboxylic acid for synthesis 5323-57-9. (n.d.). Sigma-Aldrich.
• Recent Advances in Synthesis of Quinoline-4-Carboxylic Acid and their Biological Evaluation: A Review. (2017, March 19).
• 2-(4-Methylphenyl)quinoline-4-carboxylic acid. (n.d.). PMC.

Sources

• 1. Pfitzinger reaction - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. iipseries.org [iipseries.org]
• 4. Doebner–Miller reaction - Wikipedia [en.wikipedia.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Pfitzinger Quinoline Synthesis (Chapter 44) - Name Reactions in Organic Synthesis [resolve.cambridge.org]
• 9. QUINOLINE-4-CARBOXYLIC ACID(486-74-8) 1H NMR [m.chemicalbook.com]
• 10. merckmillipore.com [merckmillipore.com]
• 11. HPLC Method for Analysis of Quinolinic acid on Newcrom BH Column | SIELC Technologies [sielc.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. jocpr.com [jocpr.com]

Technical Support Center: Microwave-Assisted Quinoline Synthesis

As a Senior Application Scientist, I've designed this comprehensive technical support center to guide you through the nuances of microwave-assisted quinoline synthesis. This guide is structured to provide not just procedural steps, but the underlying scientific principles to empower you to troubleshoot effectively and optimize your synthetic outcomes.

Introduction

Microwave-assisted organic synthesis (MAOS) has emerged as a powerful technique, dramatically accelerating reaction times and often improving yields for the synthesis of heterocyclic compounds like quinolines.[1][2][3] This technology utilizes the ability of polar molecules to absorb microwave energy directly, leading to rapid and uniform heating.[2][4][5] However, like any advanced technique, it presents its own set of challenges. This guide provides practical, experience-driven advice to navigate common issues encountered during the microwave-assisted synthesis of quinolines, a core scaffold in numerous pharmaceuticals.

Part 1: Troubleshooting Guide

This section is formatted in a question-and-answer style to directly address the most common experimental hurdles.

Issue 1: Low or No Product Yield

Q: My microwave-assisted quinoline synthesis is resulting in a very low yield or no product at all. What are the likely causes and how can I fix this?

A: Low yields are a frequent challenge and can stem from several factors, ranging from microwave-specific parameters to fundamental reaction conditions. Here’s a breakdown of potential causes and solutions:

Potential Cause	Scientific Explanation & Suggested Solution
Inefficient Microwave Absorption	The reaction mixture must contain a component that couples with microwave irradiation. Non-polar solvents or reactants may not heat effectively. Solution: Add a small amount of a polar solvent (e.g., DMF, ethanol) or a co-solvent to improve energy absorption.[1] Ionic liquids are also excellent microwave absorbers and can serve as both solvent and catalyst.[6]
Suboptimal Temperature	The reaction rate is highly dependent on temperature. Insufficient temperature will lead to low conversion rates. Solution: Incrementally increase the reaction temperature in 10°C steps.[7] Modern microwave reactors allow for precise temperature control, which is more critical than power output.[1] Be mindful that excessive temperatures can lead to degradation.
Incorrect Reaction Time	Microwave reactions are significantly faster than conventional methods. A reaction that takes hours conventionally might be complete in minutes.[2][3] Solution: Monitor the reaction progress closely using Thin-Layer Chromatography (TLC) to avoid incomplete reactions or decomposition from prolonged heating.[7]
Catalyst Inefficiency or Deactivation	The choice and activity of the catalyst are critical.[7][8] An inappropriate or deactivated catalyst will result in low conversion. Solution: Use a fresh batch of catalyst or increase the catalyst loading. For specific reactions like the Friedländer synthesis, various catalysts from Lewis acids to solid acid catalysts have proven effective.[8] Ensure the catalyst is stable under microwave conditions.[1]
Poor Reactant Solubility	If reactants are not sufficiently dissolved, the reaction will be slow and inefficient. Solution: Switch to a more suitable solvent that can dissolve all reactants while still coupling effectively with microwaves. Polar aprotic solvents like DMF or DMSO are often good choices.[1][9]
Impure Starting Materials	Impurities in reactants or solvents can inhibit the reaction or lead to unwanted side products.[1] Solution: Ensure the purity of all starting materials and use dry solvents when necessary.

Below is a logical workflow for troubleshooting low-yield issues.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Microwave-Assisted Synthesis: 10x Faster Organic Reactions [eureka.patsnap.com]
• 4. Theory of Microwave Heating for Organic Synthesis [cem.com]
• 5. ijrpas.com [ijrpas.com]
• 6. bspublications.net [bspublications.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pubs.acs.org [pubs.acs.org]

Technical Support Center: Purification of Halogenated Quinoline-2,4-Dicarboxylic Acid Derivatives

Welcome to the technical support center for the purification of halogenated quinoline-2,4-dicarboxylic acid derivatives. This guide is designed for researchers, scientists, and drug development professionals to navigate the common and complex challenges associated with purifying these molecules. The unique chemical nature of this scaffold—possessing both a basic nitrogen atom within the quinoline ring and two acidic carboxylic acid groups, further complicated by lipophilic halogens—presents specific purification hurdles. This document provides in-depth, field-proven insights and step-by-step protocols to help you achieve high purity for your target compounds.

Troubleshooting Guide: Common Purification Issues

This section addresses specific experimental problems in a question-and-answer format, explaining the underlying chemistry and offering targeted solutions.

Issue 1: My compound streaks severely or decomposes during silica gel chromatography.

Question: I'm attempting to purify my halogenated quinoline-2,4-dicarboxylic acid derivative using standard silica gel column chromatography, but I'm observing significant tailing (streaking) and, in some cases, losing my product on the column. What is happening and how can I fix it?

Answer: This is a classic issue when purifying quinoline derivatives on silica gel. The problem originates from the interaction between the basic nitrogen of your quinoline ring and the acidic silanol groups (Si-OH) on the surface of the silica gel.[1][2] This strong interaction can lead to irreversible adsorption, poor separation (tailing), and even acid-catalyzed decomposition of sensitive compounds.

Causality & Solutions:

• Neutralize the Stationary Phase: The most direct solution is to deactivate the acidic sites on the silica gel.

  • Protocol: Prepare your eluent (e.g., Dichloromethane/Methanol) and add a small amount of a basic modifier. Typically, 0.5-2% triethylamine (NEt₃) or pyridine is sufficient.[1] It is best practice to prepare a slurry of the silica gel with this modified eluent before packing the column to ensure complete neutralization.

• Use an Alternative Stationary Phase: If modifying the eluent is insufficient, or if your compound is particularly sensitive, changing the stationary phase is the next logical step.

  • Alumina: Neutral or basic alumina can be an excellent alternative to silica gel, as it lacks the strong acidic sites.[1]

  • Reversed-Phase Silica (C18): If your halogenated derivative is sufficiently non-polar, reversed-phase chromatography is a powerful option.[1] The separation mechanism is based on hydrophobicity, avoiding the acid-base interaction issues.

• Minimize Contact Time: If you must use silica gel, work efficiently.

  • Use a shorter, wider column and apply slight pressure (flash chromatography) to run the column faster. This reduces the time your compound spends in contact with the acidic stationary phase.

  • Consider running the column in a cold room to slow down potential decomposition.

Issue 2: My dicarboxylic acid derivative is "oiling out" instead of crystallizing.

Question: I've dissolved my crude product in a hot solvent for recrystallization, but upon cooling, it separates as an oily liquid instead of forming crystals. What causes this and what should I do?

Answer: "Oiling out" occurs when the solute separates from the solution at a temperature above its melting point in that specific solvent system, or when the supersaturation is too high, leading to liquid-liquid phase separation instead of controlled solid crystal formation.[3] This is common with compounds that have both polar and non-polar regions, as is the case with halogenated quinoline dicarboxylic acids.

Causality & Solutions:

• Reduce the Rate of Cooling: Rapid cooling is a primary cause of oiling out.[3]

  • Protocol: Allow the hot, saturated solution to cool slowly to room temperature on a benchtop, insulated with glass wool or paper towels. Once at ambient temperature, move the flask to a refrigerator, and only then to a freezer, to maximize yield without shocking the system.

• Decrease Solute Concentration: The solution may be too concentrated.

  • Solution: Add a small amount (5-10%) of additional hot solvent to the fully dissolved solution before you begin the cooling process.[3]

• Change the Solvent System: The chosen solvent may be inappropriate. A systematic approach to solvent screening is essential.

  • Binary Solvent System: This is often the most effective solution. Dissolve the compound in a minimum amount of a "good" solvent (e.g., DMF, Methanol) at an elevated temperature. Then, add a "poor" solvent (e.g., water, hexane) dropwise until the solution becomes faintly turbid. Add a drop or two of the "good" solvent to clarify, then allow it to cool slowly.

• Induce Nucleation:

  • Scratching: Use a glass rod to gently scratch the inner surface of the flask at the air-liquid interface. The microscopic imperfections in the glass provide nucleation sites for crystal growth.[3][4]

  • Seeding: If you have a small amount of pure crystal, add a single seed crystal to the cooled, supersaturated solution to initiate crystallization.[4]

Issue 3: My final product is still contaminated with starting materials or colored impurities.

Question: After purification, my NMR spectrum still shows unreacted starting materials, and the product has a persistent yellow or brown color. How can I remove these recalcitrant impurities?

Answer: These are common outcomes, especially from multi-component reactions or syntheses run at high temperatures which can generate polymeric, often colored, byproducts.[5][6] A multi-step purification strategy is often necessary.

Causality & Solutions:

• Initial Aqueous Work-up: A robust work-up is the first line of defense.[5]

  • Acid-Base Extraction: The amphoteric nature of your product is an advantage.

    • Dissolve the crude mixture in an organic solvent (e.g., ethyl acetate).

    • Wash with a mild acid (e.g., 1M HCl) to remove any basic impurities.

    • Extract your product into an aqueous basic solution (e.g., 1M NaOH or NaHCO₃). Your dicarboxylic acid will deprotonate and move to the aqueous layer, leaving neutral organic impurities behind.

    • Wash the aqueous layer with an organic solvent to remove trapped impurities.

    • Carefully re-acidify the aqueous layer with cold 1M HCl to precipitate your pure product, which can then be collected by filtration.

• Charcoal Treatment: To remove colored, high-molecular-weight impurities.

  • Protocol: During recrystallization, after your compound is fully dissolved in the hot solvent, add a small amount of activated charcoal (approx. 1-2% by weight). Keep the solution hot for 5-10 minutes. Perform a hot filtration through a fluted filter paper or a pad of Celite to remove the charcoal and the adsorbed impurities. Then, proceed with cooling and crystallization.

• Sequential Purification Techniques: No single technique is perfect.

  • First, perform an acid-base work-up.

  • Then, conduct column chromatography to separate your product from impurities with similar acidity/basicity.

  • Finally, perform a recrystallization to obtain a highly crystalline, analytically pure final product.[7]

Frequently Asked Questions (FAQs)

Q1: What is the best initial approach to purify a newly synthesized halogenated quinoline-2,4-dicarboxylic acid?

A1: The most robust initial approach is a liquid-liquid extraction that takes advantage of the compound's acidic functional groups. After the reaction is complete and the solvent has been removed, dissolve the crude residue in a suitable organic solvent like ethyl acetate. Wash the organic layer with brine, then extract the product into an aqueous solution of a weak base like sodium bicarbonate (NaHCO₃). The dicarboxylic acid is acidic enough to be deprotonated by bicarbonate, while many less acidic or neutral impurities will remain in the organic layer. The aqueous layers can then be combined, washed with fresh ethyl acetate to remove any trapped neutral impurities, and finally, the product is precipitated by carefully acidifying the aqueous layer with cold 1M HCl. The resulting solid can be collected by vacuum filtration and then subjected to further purification like recrystallization.

Q2: How does the halogen's identity and position affect the purification strategy?

A2: The halogen significantly impacts the molecule's properties.

• Solubility: As you move from Cl to Br to I, or increase the number of halogen substituents, the molecule becomes heavier and more lipophilic (less soluble in polar solvents). This may require using less polar solvent systems for chromatography or recrystallization. For example, a highly chlorinated derivative might be best recrystallized from a toluene/heptane system, whereas a less halogenated analog might crystallize well from ethanol/water.

• Reactivity: Halogens are electron-withdrawing groups, which decrease the basicity of the quinoline nitrogen. This can be advantageous, as it may reduce the problematic interactions with acidic silica gel during chromatography, potentially lessening tailing.[1]

• Crystal Packing: The size and polarizability of the halogen can influence how the molecules pack in a crystal lattice, affecting which solvents will be optimal for recrystallization.

Q3: Which purification technique should I choose: recrystallization or chromatography?

A3: The choice depends on the nature of the crude product and the impurities present.

• Choose Recrystallization when:

  • Your crude product is already relatively pure (>85-90%).

  • You need to obtain a highly crystalline material with excellent analytical purity.

  • You are working on a large scale (grams to kilograms), as recrystallization is more scalable than chromatography.

• Choose Chromatography when:

  • Your crude product is a complex mixture containing multiple components.[7]

  • You need to separate regioisomers or other impurities with very similar solubility properties to your desired product.

  • Your product is an oil or a low-melting solid that is difficult to crystallize.

Often, a combination of both is the ideal path: an initial flash column to remove the bulk of impurities, followed by a final recrystallization to achieve the highest purity.

Visualized Purification Workflow

The following diagram outlines a decision-making process for purifying halogenated quinoline-2,4-dicarboxylic acid derivatives.

Caption: Decision workflow for purification strategy.

Experimental Protocols

Protocol 1: General Recrystallization with Solvent Screening

This protocol provides a systematic way to identify a suitable solvent system for achieving high purity crystals.[3][8]

• Solvent Selection:

  • Place a small amount (10-20 mg) of your crude product into several small test tubes.

  • To each tube, add a different solvent from the list in the table below (start with ~0.5 mL).

  • Observe solubility at room temperature. A good solvent will dissolve the compound poorly at room temperature.

  • Gently heat the tubes that showed poor solubility. A good solvent will fully dissolve the compound when hot.

  • Allow the tubes that dissolved the compound to cool to room temperature. The best solvent will show rapid formation of crystals or precipitate.

  • Record your observations in a table like the one below.

• Recrystallization Procedure:

  • Place the bulk of your crude solid into an Erlenmeyer flask.

  • Add the minimum amount of the chosen hot solvent required to just dissolve the compound completely.

  • If necessary (for colored impurities), add activated charcoal and perform a hot filtration.

  • Cover the flask with a watch glass and allow it to cool slowly to room temperature.

  • Once cooled, place the flask in an ice bath for 30 minutes to maximize crystal yield.

  • Collect the crystals by vacuum filtration, washing with a small amount of the cold recrystallization solvent.

  • Dry the crystals under vacuum.

Table 1: Solvent Screening Template

Solvent	Polarity	Boiling Point (°C)	Solubility (Cold)	Solubility (Hot)	Crystal Formation on Cooling
Non-Polar
Heptane/Hexane	Low	69-98
Toluene	Low	111
Medium-Polar
Dichloromethane	Medium	40
Ethyl Acetate	Medium	77
Polar Aprotic
Acetone	High	56
Acetonitrile	High	82
Polar Protic
Isopropanol	High	82
Ethanol	High	78
Methanol	High	65
Water	Very High	100
Binary Systems
Ethanol/Water	Tunable	-
Toluene/Heptane	Tunable	-

References

• BenchChem Technical Support Team. (2025, December).
• BenchChem Technical Support Team. (2025). Technical Support Center: Refining Quinoline Derivative Synthesis for Improved Yields. Benchchem.
• BenchChem Technical Support Team. (2025, November).
• BenchChem Technical Support Team. (2025). Quinoline Synthesis Optimization: A Technical Support Center. Benchchem.
• BenchChem Technical Support Team. (2025).
• Google Patents. (1988). Method for the preparation of quinoline-2,3-dicarboxylic acid.
• BenchChem Technical Support Team. (2025). Technical Support Center: Crystallization of 2-(1-Adamantyl)quinoline-4-carboxylic acid. Benchchem.
• Oka, H., et al. (2003). Purification of quinoline yellow components using high-speed counter-current chromatography by stepwise increasing the flow-rate of the mobile phase.
• Oka, H., et al. (2003). Purification of quinoline yellow components using high-speed counter-current chromatography by stepwise increasing the flow-rate of the mobile phase.
• Korovina, N. (2020, September 7). Recrystallization Technique for Organic Chemistry. YouTube.
• Sigma-Aldrich. (n.d.).
• BenchChem Technical Support Team. (2025). Technical Support Center: Crystallization of Quinoline-Based Compounds. Benchchem.
• Carr, G., et al. (1999). Quinoline-2,4-dicarboxylic acids: synthesis and evaluation as inhibitors of the glutamate vesicular transport system. Bioorganic & Medicinal Chemistry Letters, 9(17), 2607-2612.
• CymitQuimica. (n.d.). Quinoline-2,4-dicarboxylic acid.
• Sigma-Aldrich. (n.d.). Quinoline-2,4-dicarboxylic acid for synthesis.

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• 8. youtube.com [youtube.com]

Technical Support Center: Catalyst Selection for Efficient Quinoline-2,4-dicarboxylic Acid Synthesis

Welcome to the technical support center dedicated to the synthesis of quinoline-2,4-dicarboxylic acid. This resource is designed for researchers, scientists, and professionals in drug development. Here, we provide in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific challenges you may encounter during your experiments. Our focus is on providing practical, experience-driven advice to help you optimize your catalyst selection and reaction conditions for efficient synthesis.

I. Catalyst and Method Selection: A Strategic Overview

The synthesis of quinoline-2,4-dicarboxylic acid, a valuable scaffold in medicinal chemistry, can be approached through several established name reactions.[1][2] The choice of catalyst is intrinsically linked to the selected synthetic route and is a critical determinant of reaction efficiency, yield, and purity. The most common methods include variations of the Doebner-von Miller, Pfitzinger, and Friedländer syntheses.[3][4][5][6]

Key Synthetic Pathways and Associated Catalysts:

• Doebner-von Miller Reaction: This method typically involves the reaction of an aniline with an α,β-unsaturated carbonyl compound.[7] The reaction is often catalyzed by Brønsted acids (e.g., HCl, H₂SO₄, p-toluenesulfonic acid) or Lewis acids (e.g., tin tetrachloride, scandium(III) triflate).[7][8] A modified Doebner-von Miller pathway has been specifically utilized for the synthesis of quinoline-2,4-dicarboxylic acids.[2]

• Pfitzinger Reaction: This route utilizes the condensation of isatin with a carbonyl compound containing an α-methylene group in the presence of a base to yield quinoline-4-carboxylic acids.[6][9][10] Subsequent oxidation can then yield the desired dicarboxylic acid. Microwave-assisted Pfitzinger-type reactions have been shown to be effective for producing quinoline-2,4-dicarboxylic acid.[4]

• Friedländer Synthesis: This synthesis involves the condensation of a 2-aminobenzaldehyde or 2-aminoketone with a compound containing a reactive α-methylene group.[5][11] It can be catalyzed by both acids (Brønsted or Lewis) and bases.[5][12]

Metal-Free Alternatives:

In recent years, there has been a significant push towards metal-free catalytic systems to avoid metal contamination in the final products. Molecular iodine has emerged as an efficient, low-cost, and eco-friendly catalyst for the synthesis of quinoline-2,4-dicarboxylate derivatives from aryl amines and acetylenedicarboxylates.[13]

II. Troubleshooting Guides

This section addresses common problems encountered during the synthesis of quinoline-2,4-dicarboxylic acid, providing insights into their root causes and offering actionable solutions.

Problem 1: Low Yield and/or Incomplete Reaction

Symptoms:

• Thin-layer chromatography (TLC) analysis shows a significant amount of starting material remaining even after prolonged reaction times.

• The isolated yield of the desired quinoline-2,4-dicarboxylic acid is consistently low.

Root Causes & Troubleshooting Steps:

• Insufficient Catalyst Activity: The chosen catalyst may not be potent enough to drive the reaction to completion under the selected conditions.

  • Solution: If using a Brønsted acid in a Doebner-von Miller synthesis, consider switching to a stronger acid or a Lewis acid catalyst. For instance, if p-toluenesulfonic acid is yielding poor results, a trial with tin tetrachloride might be beneficial.[7] It is also important to ensure the catalyst is not degraded or hydrated.

• Poor Substrate Reactivity: Electron-withdrawing groups on the aniline starting material can decrease its nucleophilicity, leading to a sluggish reaction.[14][15]

  • Solution: For such substrates, more forcing reaction conditions, such as higher temperatures or the use of a more active catalyst, may be necessary. The Doebner hydrogen-transfer reaction has been developed specifically to address the challenge of using anilines with electron-withdrawing groups.[14]

• Suboptimal Reaction Temperature: The reaction may have a specific activation energy that is not being met.

  • Solution: Systematically increase the reaction temperature in increments of 10°C, monitoring the reaction progress by TLC. Be mindful that excessive heat can lead to side product formation.

• Catalyst Deactivation: The catalyst may be degrading over the course of the reaction.[16][17] This can be due to thermal degradation, poisoning by impurities in the starting materials or solvent, or coking (the formation of carbonaceous deposits on the catalyst surface).[16][17]

  • Solution: Ensure the use of high-purity, dry solvents and reagents. If catalyst poisoning is suspected, purification of the starting materials is recommended. In cases of thermal degradation, a lower reaction temperature with a more active catalyst could be a viable alternative.

Problem 2: Formation of Tarry Byproducts and Purification Challenges

Symptoms:

• The reaction mixture becomes a dark, viscous tar, making product isolation difficult.

• The crude product is a complex mixture that is challenging to purify by standard crystallization or chromatography.

Root Causes & Troubleshooting Steps:

• Polymerization of Reactants: Under strongly acidic conditions, particularly in the Doebner-von Miller synthesis, α,β-unsaturated carbonyl compounds are prone to self-polymerization, leading to tar formation.[8]

  • Solution: A biphasic solvent system can be employed to sequester the α,β-unsaturated carbonyl in an organic phase, reducing its concentration in the acidic aqueous phase and thus minimizing polymerization.[8] A common approach is to use toluene as the organic solvent with aqueous hydrochloric acid.[8]

• Side Reactions: The reaction conditions may be promoting undesired side reactions, leading to a complex mixture of products.

  • Solution: A thorough optimization of reaction parameters is crucial. This includes screening different catalysts (both Brønsted and Lewis acids), solvents, and temperatures. A Design of Experiments (DoE) approach can be highly effective in systematically exploring the reaction space to identify conditions that maximize the yield of the desired product while minimizing byproduct formation.

Problem 3: Poor Regioselectivity

Symptoms:

• Formation of multiple isomers of the quinoline product, which are often difficult to separate.

Root Causes & Troubleshooting Steps:

• Use of Unsymmetrical Ketones in Friedländer Synthesis: When an unsymmetrical ketone is used as a reactant in the Friedländer synthesis, regioselectivity can be a significant challenge.[11]

  • Solution: The choice of catalyst can influence the regioselectivity. It is advisable to screen a variety of acid and base catalysts to determine which provides the best selectivity for the desired isomer. In some cases, modifying the substrate to favor the formation of one regioisomer may be necessary.

• Steric and Electronic Effects in Combes Synthesis: In the Combes quinoline synthesis, the steric effects of substituents on the aniline and β-diketone play a crucial role in determining the regioselectivity of the cyclization step.[18]

  • Solution: Careful consideration of the steric bulk of the substituents on both reactants is necessary. If regioselectivity is poor, it may be necessary to redesign the synthesis using starting materials that will sterically favor the formation of the desired product.

III. Frequently Asked Questions (FAQs)

Q1: What are the advantages of using a metal-free catalyst like molecular iodine for the synthesis of quinoline-2,4-dicarboxylates?

A1: The primary advantages of using a metal-free catalyst such as molecular iodine are the avoidance of metal contamination in the final product and the reduction of metal waste.[13] This is particularly important in pharmaceutical applications where metal impurities are strictly regulated. Additionally, molecular iodine is a low-cost, eco-friendly, and easy-to-handle catalyst that often allows for shorter reaction times and high regioselectivity.[13]

Q2: I am using an aniline with a strong electron-donating group. What should I be aware of?

A2: While electron-donating groups on the aniline ring generally increase its nucleophilicity and can facilitate the initial steps of the reaction, they can also activate the ring towards undesired electrophilic side reactions, potentially leading to a more complex product mixture. Careful control of the reaction conditions, particularly the concentration of the acid catalyst and the temperature, is important to minimize these side reactions.

Q3: Can microwave irradiation be used to improve the efficiency of quinoline-2,4-dicarboxylic acid synthesis?

A3: Yes, microwave-assisted synthesis has been shown to be an effective method for improving the efficiency of reactions leading to quinoline-2,4-dicarboxylic acid.[4] Microwave heating can significantly reduce reaction times and in some cases, improve yields by providing rapid and uniform heating. It has been successfully applied in Pfitzinger-type reactions for this synthesis.[4]

Q4: How can I effectively purify quinoline-2,4-dicarboxylic acid from a reaction mixture containing tarry byproducts?

A4: Purification can be challenging. A common first step is to attempt to precipitate the product by adjusting the pH of the aqueous solution after the reaction. Since quinoline-2,4-dicarboxylic acid has two carboxylic acid groups, its solubility is highly pH-dependent.[1] Acidification of a basic solution of the product should cause it to precipitate. If the product is still impure, column chromatography on silica gel can be attempted, though this can be difficult with highly polar compounds. In some cases, conversion of the dicarboxylic acid to its dimethyl ester, followed by purification of the less polar ester and subsequent hydrolysis back to the dicarboxylic acid, can be an effective strategy.

IV. Experimental Protocols & Data

Example Protocol: Metal-Free Synthesis of Diethyl Quinoline-2,4-dicarboxylate[13]

This protocol is based on the work of Kumar and coworkers, demonstrating an efficient, metal-free synthesis.

Materials:

• Aryl amine (1.0 mmol)

• Diethyl acetylenedicarboxylate (2.2 mmol)

• Molecular iodine (20 mol%)

• Acetonitrile (5 mL)

Procedure:

• To a solution of the aryl amine in acetonitrile, add diethyl acetylenedicarboxylate and molecular iodine.

• Heat the reaction mixture at 80°C and monitor the progress by TLC.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a mixture of ethyl acetate and hexane as the eluent to afford the desired diethyl quinoline-2,4-dicarboxylate.

Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)
I₂	CH₃CN	80	2-4	80-95
Fe(OTf)₃	None	100	1	70-85[4]
Montmorillonite K-10	None (MW)	120	0.25	>90[4]

This table provides a comparative overview of different catalytic systems. Note that the specific substrates and reaction scales may vary.

Visualizing the Synthetic Workflow

Caption: Simplified mechanism of the Doebner-von Miller reaction.

VI. References

• Wikipedia. Doebner–Miller reaction. [Link]

• Kumar, A. et al. (2015). Metal-free synthesis of quinoline-2,4-dicarboxylate derivatives using aryl amines and acetylenedicarboxylates through a pseudo three-component reaction. Organic & Biomolecular Chemistry, 13(3), 804-812. [Link]

• Wikipedia. Combes quinoline synthesis. [Link]

• IIP Series. (2022). SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. IIP Series. [Link]

• Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review. (2020). PubMed Central. [Link]

• Stohl, F. V. (1987). Causes of catalyst deactivation during quinoline hydrodenitrogenation. OSTI.GOV. [Link]

• Química Organica.org. Combes synthesis of quinolines. [Link]

• Prajapati, S. M. et al. (2014). Recent advances in the synthesis of quinolines: a review. RSC Advances, 4(47), 24463-24476. [Link]

• Pharmaguideline. (2023). Synthesis, Reactions and Medicinal Uses of Quinoline. [Link]

• Wikipedia. Friedländer synthesis. [Link]

• MDPI. (2021). Recent Advances in Metal-Free Quinoline Synthesis. [Link]

• ResearchGate. (2020). Synthesis of quinolines via Doebner–Von Miller reaction. [Link]

• Regioselective Functionalization of Quinolines through C-H Activation: A Comprehensive Review. (2020). PubMed Central. [Link]

• The Friedländer Synthesis of Quinolines. Organic Reactions. [Link]

• Organic Chemistry Portal. One-Pot Friedländer Quinoline Synthesis: Scope and Limitations. [Link]

• ACS Publications. (2006). Skraup−Doebner−Von Miller Quinoline Synthesis Revisited: Reversal of the Regiochemistry for γ-Aryl-β,γ-unsaturated α-Ketoesters. The Journal of Organic Chemistry, 71(4), 1668-1676. [Link]

• Organic Chemistry Portal. Friedlaender Synthesis. [Link]

• MDPI. (2024). Recent Advances in the Synthesis of Quinolines: A Focus on Oxidative Annulation Strategies. [Link]

• ResearchGate. (2017). Recent Advances in Synthesis of Quinoline-4-Carboxylic Acid and their Biological Evaluation: A Review. [Link]

• NIH. (2015). Design, Synthesis, and Biological Evaluation of 4-Quinoline Carboxylic Acids as Inhibitors of Dihydroorotate Dehydrogenase. [Link]

• ACS Omega. (2020). Ionically Tagged Magnetic Nanoparticles with Urea Linkers: Application for Preparation of 2-Aryl-quinoline-4-carboxylic Acids via an Anomeric-Based Oxidation Mechanism. [Link]

• Organic Chemistry Portal. Synthesis of quinolines. [Link]

• MDPI. (2022). Quinolin-4-ones: Methods of Synthesis and Application in Medicine. [Link]

• Google Patents. (2013). Preparation method for quinoline-4-carboxylic acid derivative.

• PubMed Central. (2023). Three-Component Synthesis of Quinoline-4-carboxylic Acids Based on Doebner Hydrogen-Transfer Reaction. [Link]

• YouTube. (2021). Catalyst deactivation. [Link]

• YouTube. (2023). Lec 13 Catalyst deactivation. [Link]

• Catalyst Free Synthesis of Some Novel Trimethoxy-Quinoline-4-Carboxylic Acid Derivatives. (2016). [Link]

• ACS Publications. (2023). Three-Component Synthesis of Quinoline-4-carboxylic Acids Based on Doebner Hydrogen-Transfer Reaction. The Journal of Organic Chemistry. [Link]

• Revues Scientifiques Marocaines. (2022). RECENT ACHIEVEMENTS IN THE SYNTHESIS OF QUINOLINE-4-CARBOXYLIC ACID AND ITS DERIVATIVES. [Link]

• PubMed. (1999). Quinoline-2,4-dicarboxylic acids: synthesis and evaluation as inhibitors of the glutamate vesicular transport system. [Link]

• ResearchGate. (2022). RECENT ACHIEVEMENTS IN THE SYNTHESIS OF QUINOLINE-4-CARBOXYLIC ACID AND ITS DERIVATIVES. [Link]

• Advanced Journal of Chemistry, Section A. (2020). Synthesis of New Quinoline-2-Carboxylic Acid Compounds and Their Antimicrobial Activity Investigation. [Link]

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Reference Data & Comparative Studies

A Comparative Guide to Vesicular Glutamate Transporter (VGLUT) Inhibitors: Quinoline-2,4-dicarboxylic Acid Derivatives versus Other Chemical Classes

For researchers, scientists, and drug development professionals navigating the complex landscape of glutamatergic neurotransmission, the vesicular glutamate transporters (VGLUTs) present a critical regulatory node. As the gatekeepers of glutamate loading into synaptic vesicles, VGLUTs directly modulate quantal size and, consequently, the strength of excitatory signaling. Their inhibition offers a promising, yet challenging, avenue for therapeutic intervention in a host of neurological and psychiatric disorders characterized by glutamate excitotoxicity.

This guide provides an in-depth technical comparison of a prominent class of synthetically derived VGLUT inhibitors, the quinoline-2,4-dicarboxylic acid (QDC) derivatives, against other major classes of VGLUT inhibitors. By synthesizing available experimental data, we aim to offer a clear perspective on their relative performance, guiding informed decisions in research and development.

The Central Role of VGLUTs in Glutamatergic Neurotransmission

The regulated release of glutamate, the principal excitatory neurotransmitter in the central nervous system, is contingent on its active transport into synaptic vesicles by VGLUTs.[1] This process is driven by a proton electrochemical gradient established by a vacuolar-type H+-ATPase (V-ATPase).[1][2] Three VGLUT isoforms have been identified—VGLUT1, VGLUT2, and VGLUT3—each with distinct anatomical and cellular expression patterns, suggesting specialized roles in synaptic function.[3][4][5] Given their pivotal role, the pharmacological modulation of VGLUTs holds significant therapeutic potential.

Quinoline-2,4-dicarboxylic Acid (QDC) Derivatives: Conformationally-Restrained Glutamate Mimics

Substituted quinoline-2,4-dicarboxylic acids (QDCs) were among the first synthetically derived competitive inhibitors of VGLUTs.[6] These compounds are designed as conformationally-restricted mimics of glutamate, with the quinoline scaffold holding the two carboxyl groups in a fixed orientation.[5][7]

Performance and Structure-Activity Relationship (SAR)

The inhibitory potency of QDC derivatives is highly dependent on the nature and position of substituents on the quinoline ring. Early studies demonstrated that the introduction of lipophilic groups enhances inhibitory activity.[7] For instance, the 6-biphenyl-4-yl-QDC derivative has been identified as one of the most potent blockers in this class, with a Ki value of 41 µM.[6] Further expansion of the QDC scaffold to benzoquinoline dicarboxylic acids (BQDCs) and naphthoquinoline dicarboxylic acids (NQDCs) has shown improved inhibitory activity, with NQDCs exhibiting IC50 values around 70 µM.[7][8]

It is crucial to note that while QDCs are valuable research tools for in vitro studies, their potency generally falls within the micromolar range, which is significantly lower than other classes of VGLUT inhibitors.

A Comparative Analysis: QDCs versus Other VGLUT Inhibitors

Several other chemical classes of VGLUT inhibitors have been identified, with some exhibiting significantly higher potency than QDCs. A direct comparison is essential for selecting the appropriate tool for a given research question.

Azo Dyes: Potent but Permeability-Challenged Inhibitors

Azo dyes represent the most potent class of VGLUT inhibitors discovered to date, with inhibitory constants in the nanomolar range.[1] Prominent examples include Chicago Sky Blue 6B, Brilliant Yellow, and Trypan Blue. Brilliant Yellow, for instance, is a highly potent and specific VGLUT inhibitor with a Ki value of 12 nM. However, a major drawback of this class is their high polarity and charge, which severely limits their ability to cross the blood-brain barrier (BBB), making them unsuitable for systemic in vivo studies without direct administration into the central nervous system.[9]

Other notable classes of VGLUT inhibitors include:

• Fatty Acids: Certain fatty acids have been shown to inhibit VGLUT activity.

• Alkaloids: This diverse group of naturally occurring compounds also includes some VGLUT inhibitors.[1]

The following table summarizes the comparative potency of representative compounds from each class:

Inhibitor Class	Representative Compound	Potency (Ki or IC50)	Key Characteristics
Quinoline-2,4-dicarboxylic Acids	6-biphenyl-4-yl-QDC	41 µM (Ki)[6]	Synthetically derived, competitive inhibitors; moderate potency.
Naphthoquinoline dicarboxylic acids (NQDCs)	~70 µM (IC50)[7][8]	Improved potency over simpler QDCs.
Azo Dyes	Brilliant Yellow	12 nM (Ki)	High potency and specificity; poor BBB permeability.
Chicago Sky Blue 6B	Nanomolar range[9]	Potent inhibitor used in in vivo studies via direct CNS administration.[9]
Trypan Blue	Potent inhibitor	Poor BBB permeability.

Experimental Data and Methodologies

The primary method for evaluating VGLUT inhibitor potency is the vesicular glutamate uptake assay . This in vitro assay provides a robust and reliable means of quantifying the inhibition of glutamate transport into isolated synaptic vesicles.

Standard Experimental Protocol: Vesicular Glutamate Uptake Inhibition Assay

This protocol outlines the key steps for assessing the inhibitory activity of a test compound on VGLUTs using a radiolabeled substrate.

I. Preparation of Synaptic Vesicles:

• Homogenize fresh whole rat brain in ice-cold sucrose buffer (e.g., 0.32 M sucrose, 10 mM HEPES, pH 7.4).

• Perform differential centrifugation to isolate the synaptosomal fraction.

• Lyse the synaptosomes via osmotic shock in a hypotonic buffer.

• Centrifuge the lysate to pellet the synaptic vesicles.

• Resuspend the synaptic vesicle pellet in a suitable buffer and determine the protein concentration.

II. Glutamate Uptake Assay:

• In a reaction tube, combine the synaptic vesicle preparation with a buffer containing ATP and MgCl2.

• Add the test compound at various concentrations.

• Initiate the uptake reaction by adding a mixture of [3H]L-glutamate and unlabeled L-glutamate.

• Incubate the reaction mixture at 30°C for a defined period (e.g., 5-10 minutes).

• Terminate the reaction by rapid filtration through a glass fiber filter, followed by washing with ice-cold buffer to remove unincorporated radiolabel.

• Quantify the radioactivity retained on the filter using liquid scintillation counting.

• Determine the IC50 value of the test compound by plotting the percentage of inhibition against the logarithm of the compound concentration.

Self-Validation and Causality: The inclusion of a no-ATP control is critical to account for non-specific binding of the radiolabel. The use of a known VGLUT inhibitor as a positive control validates the assay's performance. The choice of a filtration-based termination method is to rapidly separate the vesicles from the reaction medium, minimizing the dissociation of the radiolabeled substrate.

Visualizing the Landscape

VGLUT-Mediated Glutamate Transport and Inhibition

Caption: A typical workflow for identifying and optimizing VGLUT inhibitors.

Current Gaps and Future Directions

Despite the progress in identifying various classes of VGLUT inhibitors, several critical gaps remain in our understanding:

• VGLUT Isoform Selectivity: The majority of studies have been conducted using synaptic vesicles from whole brain preparations, which contain a mixture of VGLUT isoforms. [7]Consequently, the selectivity of QDC derivatives and other inhibitors for VGLUT1, VGLUT2, and VGLUT3 is largely unknown. Future research employing cell lines or primary neuronal cultures expressing individual VGLUT isoforms is necessary to delineate their isoform-specific pharmacological profiles.

• In Vivo Efficacy and BBB Permeability of QDCs: There is a notable lack of in vivo studies investigating the efficacy of QDC derivatives. A significant hurdle is their predicted poor blood-brain barrier permeability due to the presence of two carboxylic acid groups. [5]Future medicinal chemistry efforts should focus on designing QDC analogues with improved pharmacokinetic properties to enable systemic in vivo evaluation.

• Development of Reversible and CNS-Penetrant Inhibitors: The development of potent, selective, reversible, and CNS-penetrant VGLUT inhibitors remains a major goal in the field. Such compounds would be invaluable tools for dissecting the physiological roles of VGLUTs and could hold significant therapeutic promise.

Conclusion

Quinoline-2,4-dicarboxylic acid derivatives represent a foundational class of synthetic VGLUT inhibitors that have been instrumental in probing the structure and function of these critical transporters. While their moderate, micromolar potency is surpassed by other classes, such as the nanomolar-acting azo dyes, the synthetic tractability of the QDC scaffold offers a platform for further optimization.

For researchers, the choice of a VGLUT inhibitor will depend on the specific experimental context. For in vitro characterization and initial screening, QDCs can be valuable tools. For studies requiring high potency, azo dyes are the current gold standard, albeit with limitations for in vivo applications due to their poor BBB permeability. The future of VGLUT-targeted drug discovery lies in the rational design of novel inhibitors that combine the potency of azo dyes with the favorable pharmacokinetic properties necessary for therapeutic development. This guide serves as a starting point for navigating the current landscape of VGLUT inhibitors and highlights the exciting avenues for future research in this dynamic field.

References

• The development of benzo- and naphtho-fused quinoline-2,4-dicarboxylic acids as vesicular glutamate transporter (VGLUT) inhibitors reveals a possible role for neuroactive steroids. National Institutes of Health. [Link]

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• Molecular, Structural, Functional, and Pharmacological Sites for Vesicular Glutamate Transporter Regulation. PubMed Central. [Link]

• The development of benzo- and naphtho-fused quinoline-2,4-dicarboxylic acids as vesicular glutamate transporter (VGLUT) inhibitors reveals a possible role for neuroactive steroids. PubMed. [Link]

• Vesicular Glutamate Transporters 1 and 2 Target to Functionally Distinct Synaptic Release Sites. National Institutes of Health. [Link]

• VGLUT substrates and inhibitors: A computational viewpoint. PubMed Central. [Link]

• INHIBITION OF THE VESICULAR GLUTAMATE TRANSPORTER (VGLUT) WITH CONGO RED ANALOGS: NEW BINDING INSIGHTS. PubMed Central. [Link]

• Quinolinic acid enhances permeability of rat brain microvessels to plasma albumin. PubMed. [Link]

• Inhibitors of the glutamate vesicular transporter (VGLUT). The University of Montana - Missoula. [Link]

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comparative analysis of Pfitzinger and Doebner synthesis for quinoline carboxylic acids.

For researchers, scientists, and professionals in drug development, the quinoline scaffold is a cornerstone of medicinal chemistry, appearing in a vast array of therapeutic agents. Among the classical methods for constructing the vital quinoline-4-carboxylic acid core, the Pfitzinger and Doebner syntheses have long been staple reactions in the synthetic chemist's toolbox. This guide provides an in-depth comparative analysis of these two powerful methods, offering field-proven insights and experimental data to inform your synthetic strategy.

Introduction: The Significance of Quinoline-4-Carboxylic Acids

Quinoline-4-carboxylic acids are not merely synthetic intermediates; they are privileged structures in drug discovery. Their derivatives have demonstrated a wide spectrum of biological activities, including antitumor, antiviral, antibacterial, and antimalarial properties.[1] The ability to efficiently and selectively synthesize these molecules with diverse substitution patterns is therefore of paramount importance. Both the Pfitzinger and Doebner reactions offer distinct pathways to this scaffold, each with its own set of advantages and limitations.

The Pfitzinger Synthesis: A Condensation Approach

The Pfitzinger reaction, also known as the Pfitzinger-Borsche reaction, is a robust method for synthesizing substituted quinoline-4-carboxylic acids from the condensation of isatin or its derivatives with a carbonyl compound containing an α-methylene group in the presence of a strong base.[1]

Reaction Mechanism

The generally accepted mechanism for the Pfitzinger reaction proceeds through several key steps:

• Base-catalyzed Hydrolysis: The reaction is initiated by the hydrolysis of the amide bond in isatin by a strong base, such as potassium hydroxide, to form a keto-acid intermediate. While this intermediate can be isolated, it is typically generated in situ.[1][2]

• Imine/Enamine Formation: The aniline derivative formed then condenses with the carbonyl compound to form an imine, which tautomerizes to the more stable enamine.[2]

• Intramolecular Cyclization and Dehydration: The enamine undergoes an intramolecular cyclization, followed by dehydration, to yield the final substituted quinoline-4-carboxylic acid.[2]

Caption: Mechanism of the Pfitzinger Synthesis.

Substrate Scope and Limitations

The Pfitzinger reaction is versatile, accommodating a range of ketones and aldehydes as the carbonyl component.[3] However, a significant limitation lies in the starting isatin. Functional groups on the isatin ring that are unstable under strongly basic conditions may not be compatible with this reaction.[4] This can restrict the diversity of substituents on the benzene portion of the resulting quinoline.

The Doebner Synthesis: A Three-Component Reaction

The Doebner reaction offers an alternative and powerful one-pot, three-component approach to quinoline-4-carboxylic acids, involving the reaction of an aniline, an aldehyde, and pyruvic acid.[5]

Reaction Mechanism

The precise mechanism of the Doebner reaction is still a subject of discussion, but two plausible pathways are generally proposed. One common proposal involves the following steps:

• Schiff Base Formation: The aniline and aldehyde first condense to form an N-arylimine (Schiff base).[5]

• Reaction with Pyruvic Acid Enol: The enol form of pyruvic acid then adds to the imine.[5]

• Cyclization and Oxidation: The resulting intermediate undergoes an intramolecular electrophilic cyclization onto the aromatic ring, followed by dehydration and oxidation to yield the final quinoline-4-carboxylic acid.[5]

Caption: Proposed Mechanism of the Doebner Synthesis.

Substrate Scope and Limitations

A key advantage of the Doebner reaction is the ability to use a wide variety of substituted anilines and aldehydes, allowing for greater diversity in the final product.[4] However, a notable challenge arises with anilines bearing strong electron-withdrawing groups, which often leads to low yields in the conventional Doebner reaction.[4][5] To address this, a modified "Doebner hydrogen-transfer reaction" has been developed, which has shown improved yields for these challenging substrates.[4][6]

Comparative Analysis: Pfitzinger vs. Doebner

The choice between the Pfitzinger and Doebner synthesis depends critically on the desired substitution pattern and the nature of the available starting materials.

Feature	Pfitzinger Synthesis	Doebner Synthesis
Starting Materials	Isatin (or derivative), Carbonyl compound (with α-methylene group), Strong base	Aniline (or derivative), Aldehyde, Pyruvic acid
Reaction Type	Condensation	Three-component reaction
Key Advantage	Generally good yields for suitable substrates.	Wide variety of anilines and aldehydes can be used, allowing for diverse substitution patterns.
Key Limitation	Limited by the stability of functional groups on the isatin under strong basic conditions.	Low yields with anilines bearing strong electron-withdrawing groups in the conventional method.
Reaction Conditions	Strong base (e.g., KOH), often in an alcoholic solvent with heating.	Can be performed under acidic or neutral conditions, often with a catalyst.
Workup	Typically involves acidification to precipitate the product.	Varies depending on the specific protocol, may involve extraction and purification.

Experimental Data: A Head-to-Head Comparison

Direct comparative studies providing yields for a wide range of identical products from both syntheses are scarce in the literature. However, a notable example is the synthesis of a key quinoline-imidazole hybrid intermediate, where both methods were employed.

A review article by Lahna et al. (2022) describes the synthesis of a quinoline-4-carboxylic acid intermediate via both Pfitzinger and Doebner routes. The Pfitzinger approach involved reacting isatin with an alpha-methyl ketone, while the Doebner method utilized the condensation of aniline, fluorobenzaldehyde, and pyruvic acid with a trifluoroacetic acid catalyst in ethanol. While specific yields for this direct comparison were not provided in the abstract, the study highlights the applicability of both methods for accessing the same core structure.

To provide a more quantitative comparison, let's consider the synthesis of 2-phenylquinoline-4-carboxylic acid, a common and important derivative.

Table 1: Synthesis of 2-Phenylquinoline-4-carboxylic Acid

Synthesis	Starting Materials	Reaction Conditions	Reported Yield	Reference
Pfitzinger	Isatin, Acetophenone	KOH, Ethanol, Reflux	Not explicitly stated for this specific product in the provided results, but generally good yields are reported for similar reactions.[3]	[3]
Doebner	Aniline, Benzaldehyde, Pyruvic Acid	Iron(III) triflate catalyst, Ethanol, 80°C, 3h	Good	[4]
Doebner	Aniline, Benzaldehyde, Pyruvic Acid	Trifluoroacetic acid catalyst, Ethanol, Reflux	Good	[4]

Table 2: Substrate Scope and Reported Yields

Synthesis	Substrate Example	Product	Yield (%)	Reference
Pfitzinger	5-Chloroisatin, 5,6-dimethoxy indanone	5,6-dimethoxy indano [2,3-b]-6-chloro-4-quinolinic acid	86 (acidic), 36 (basic)	[3]
Doebner	6-(trifluoromethoxy)aniline, Benzaldehyde, Pyruvic acid	2-phenyl-6-(trifluoromethoxy)quinoline-4-carboxylic acid	Good	[4]
Doebner	Aniline, Pivalaldehyde, Pyruvic acid	2-tert-butylquinoline-4-carboxylic acid	Good	[6]

Experimental Protocols

General Pfitzinger Synthesis Protocol

The following is a generalized procedure for the Pfitzinger reaction:

• In a round-bottom flask, dissolve potassium hydroxide in ethanol.

• Add isatin to the solution and stir.

• Add the carbonyl compound to the mixture.

• Reflux the reaction mixture for several hours.

• After cooling, pour the mixture into water.

• Acidify with an acid (e.g., acetic acid) to precipitate the quinoline-4-carboxylic acid.

• Collect the product by filtration, wash with water, and dry.

General Doebner Synthesis Protocol

A general procedure for the Doebner reaction is as follows:

• In a suitable solvent (e.g., ethanol), combine the aniline, aldehyde, and pyruvic acid.

• Add a catalyst if required (e.g., a Lewis or Brønsted acid).

• Heat the reaction mixture to reflux for a specified time.

• Upon completion, cool the reaction mixture.

• The product may precipitate upon cooling or after the addition of water.

• Isolate the product by filtration and purify as necessary.

Caption: Comparative Experimental Workflow.

Conclusion: Making the Right Choice

Both the Pfitzinger and Doebner syntheses are valuable and time-tested methods for the preparation of quinoline-4-carboxylic acids.

• Choose the Pfitzinger synthesis when:

  • Your desired substitution pattern on the benzene ring is available in a stable isatin derivative.

  • You are working with a carbonyl compound that is readily available and reactive under basic conditions.

• Choose the Doebner synthesis when:

  • You require greater flexibility in the substitution patterns on both the benzene and pyridine rings of the quinoline core.

  • Your starting aniline is commercially available and compatible with the reaction conditions. Be mindful of electron-withdrawing groups and consider modified protocols for such cases.

Ultimately, the decision rests on a careful analysis of the target molecule, the availability and stability of starting materials, and the desired scale of the reaction. By understanding the nuances of each method, researchers can make an informed choice to efficiently access the valuable quinoline-4-carboxylic acid scaffold for their drug discovery and development programs.

References

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A Comparative Guide to the Neuroprotective-Effects of Quinoline-2,4-dicarboxylic Acid and Kynurenic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Kynurenine Pathway and its Neuroactive Metabolites

The kynurenine pathway (KP) is the principal metabolic route for tryptophan in the body, giving rise to a variety of neuroactive compounds.[1][2] Two such metabolites, quinolinic acid and kynurenic acid (KYNA), stand out for their opposing effects on neuronal health.[3][4] While quinolinic acid is a known excitotoxin, contributing to neuronal damage in various neurological disorders, KYNA is widely recognized for its neuroprotective properties.[1][3][5] This guide provides a detailed comparison of the neuroprotective effects of the endogenous metabolite, kynurenic acid, and a related synthetic compound, quinoline-2,4-dicarboxylic acid.

Kynurenic Acid (KYNA): A Multifaceted Neuroprotectant

Kynurenic acid, a product of tryptophan metabolism, is considered a key endogenous neuroprotectant.[6][7] Its beneficial effects are attributed to a range of mechanisms, primarily centered on the modulation of excitatory neurotransmission.[8]

Mechanisms of Neuroprotection:

• Antagonism of Excitatory Amino Acid Receptors: KYNA is a broad-spectrum antagonist of ionotropic glutamate receptors, including the N-methyl-D-aspartate (NMDA), α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA), and kainate receptors.[4][9] By blocking these receptors, particularly the NMDA receptor at the glycine co-agonist site, KYNA mitigates the excessive neuronal excitation known as excitotoxicity, a common pathway of neuronal death in many neurological conditions.[10]

• α7 Nicotinic Acetylcholine Receptor (α7nAChR) Antagonism: KYNA also acts as a negative allosteric modulator of α7nAChRs.[4] This action is thought to contribute to its neuroprotective effects, as over-activation of these receptors can also lead to neuronal damage.[8]

• Antioxidant and Anti-inflammatory Properties: Beyond receptor antagonism, KYNA has demonstrated direct antioxidant effects, scavenging reactive oxygen species (ROS) and reducing oxidative stress.[6][10] It also possesses anti-inflammatory properties, further contributing to a favorable environment for neuronal survival.[6]

• Induction of Neprilysin: Studies have shown that KYNA can induce the expression and activity of neprilysin, an enzyme responsible for the degradation of amyloid-beta peptides.[7] This suggests a potential therapeutic role for KYNA in Alzheimer's disease.[7]

Visualizing the Kynurenine Pathway:

Caption: Simplified diagram of the Kynurenine Pathway.

Quinoline-2,4-dicarboxylic Acid: A Synthetic Analog with Distinct Properties

Quinoline-2,4-dicarboxylic acid (QDC) is a synthetic compound that shares the quinoline core structure with kynurenic acid. However, its biological activities and neuroprotective mechanisms appear to differ significantly.

Mechanisms of Action:

While direct, comprehensive studies on the neuroprotective effects of quinoline-2,4-dicarboxylic acid are less abundant compared to kynurenic acid, existing research points to a primary role as an inhibitor of vesicular glutamate transporters (VGLUTs).[11]

• Vesicular Glutamate Transporter (VGLUT) Inhibition: QDC and its derivatives have been identified as inhibitors of VGLUTs.[11] These transporters are responsible for loading glutamate into synaptic vesicles, a crucial step for glutamatergic neurotransmission. By inhibiting VGLUTs, QDC can reduce the amount of glutamate released into the synapse, thereby dampening excitatory signaling. This mechanism offers a distinct approach to neuroprotection compared to the receptor antagonism of kynurenic acid.

Comparative Analysis: Kynurenic Acid vs. Quinoline-2,4-dicarboxylic Acid

Feature	Kynurenic Acid	Quinoline-2,4-dicarboxylic Acid
Origin	Endogenous Metabolite	Synthetic Compound
Primary Mechanism	Broad-spectrum antagonist of excitatory amino acid receptors (NMDA, AMPA, kainate) and α7nAChR.[4][9]	Inhibitor of vesicular glutamate transporters (VGLUTs).[11]
Additional Mechanisms	Antioxidant, anti-inflammatory, induction of neprilysin.[6][7][10]	Less characterized, but may possess other activities.
Therapeutic Potential	Neurodegenerative diseases (e.g., Alzheimer's, Parkinson's, Huntington's), stroke, epilepsy.[1][6][8]	Potentially in conditions with excessive glutamate release.
Blood-Brain Barrier Penetration	Limited, which is a challenge for therapeutic use.[10]	Data on brain penetrability is not as extensively documented.

Visualizing the Mechanisms of Action:

Caption: Comparative mechanisms of Kynurenic Acid and Quinoline-2,4-dicarboxylic Acid.

Experimental Protocols

In Vitro Assessment of Neuroprotection

1. Primary Neuronal Culture and Excitotoxicity Assay:

• Objective: To assess the ability of the compounds to protect neurons from excitotoxic cell death.

• Methodology:

  • Culture primary cortical or hippocampal neurons from embryonic rodents.

  • After maturation, pre-incubate the cultures with varying concentrations of kynurenic acid or quinoline-2,4-dicarboxylic acid for a specified time.

  • Induce excitotoxicity by exposing the neurons to a high concentration of glutamate or NMDA for a short duration.

  • Wash out the excitotoxin and continue the incubation with the test compounds.

  • Assess neuronal viability using methods such as the MTT assay, LDH release assay, or by counting surviving neurons stained with a vital dye like calcein-AM.

• Rationale: This assay directly models the excitotoxic component of many neurological disorders and provides a robust system to evaluate the efficacy of neuroprotective agents that target glutamate neurotransmission.

2. Vesicular Glutamate Uptake Assay:

• Objective: To specifically measure the inhibitory effect of quinoline-2,4-dicarboxylic acid on VGLUT activity.

• Methodology:

  • Isolate synaptic vesicles from rodent brains.

  • Incubate the vesicles with radiolabeled glutamate ([³H]glutamate) in the presence of ATP to drive uptake.

  • Include varying concentrations of quinoline-2,4-dicarboxylic acid in the incubation mixture.

  • After a set time, terminate the uptake by rapid filtration and wash the vesicles.

  • Quantify the amount of radiolabeled glutamate taken up by the vesicles using liquid scintillation counting.

• Rationale: This biochemical assay provides a direct measure of VGLUT inhibition and is essential for confirming the mechanism of action of compounds like quinoline-2,4-dicarboxylic acid.

Conclusion and Future Directions

Both kynurenic acid and quinoline-2,4-dicarboxylic acid offer promising avenues for neuroprotection, albeit through different mechanisms. Kynurenic acid's broad-spectrum antagonism of excitatory receptors, coupled with its antioxidant and anti-inflammatory properties, makes it a versatile neuroprotective agent. However, its poor penetration of the blood-brain barrier remains a significant hurdle for its therapeutic application, leading to the development of analogs with improved pharmacokinetic profiles.[1][12]

Quinoline-2,4-dicarboxylic acid, with its distinct mechanism of VGLUT inhibition, presents an alternative strategy to modulate glutamatergic hyperactivity. Further research is warranted to fully elucidate its neuroprotective potential, including its in vivo efficacy and safety profile. The development of more potent and selective VGLUT inhibitors based on the quinoline-2,4-dicarboxylic acid scaffold could lead to novel therapeutic interventions for a range of neurological disorders.

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A Comparative Guide to the Antimicrobial Activity of Quinoline-Carboxylic Acid Derivatives and Ciprofloxacin

In an era defined by the escalating threat of antimicrobial resistance, the scientific community is in a perpetual search for novel chemical scaffolds that can overcome existing resistance mechanisms and provide effective treatment against pathogenic microorganisms. Quinoline derivatives have long been a cornerstone of antimicrobial research, with the fluoroquinolone class, exemplified by ciprofloxacin, representing a pinnacle of success in this domain. This guide provides a detailed comparison of the antimicrobial activity of emerging quinoline-carboxylic acid derivatives against the well-established clinical benchmark, ciprofloxacin. While the specific focus is on the broader class of quinoline-carboxylic and dicarboxylic acids, it is important to note that research into the antimicrobial properties of the quinoline-2,4-dicarboxylic acid subclass is still in its nascent stages, with limited published data. This guide will, therefore, draw upon data from structurally related quinoline-carboxylic acid derivatives to provide a representative comparison.

Mechanisms of Action: A Tale of Two Quinolines

A fundamental understanding of a drug's mechanism of action is critical for its development and effective use. Both ciprofloxacin and other quinoline derivatives often target the same essential bacterial processes, but with nuances that can influence their spectrum of activity and potential for resistance.

Ciprofloxacin: The Established DNA Gyrase Inhibitor

Ciprofloxacin, a second-generation fluoroquinolone, exerts its potent bactericidal effect by targeting two essential bacterial enzymes: DNA gyrase (a type II topoisomerase) and topoisomerase IV.[1][2][3] In Gram-negative bacteria, its primary target is DNA gyrase, while in Gram-positive bacteria, it more actively inhibits topoisomerase IV.[2] These enzymes are crucial for managing DNA topology during replication, transcription, and repair. By forming a stable complex with the enzyme and DNA, ciprofloxacin traps the enzyme in the process of cleaving DNA, preventing the subsequent re-ligation step. This leads to an accumulation of double-strand DNA breaks, which is ultimately lethal to the bacterial cell.[2][3][4]

Figure 1: Mechanism of action of Ciprofloxacin.

Quinoline-Carboxylic Acid Derivatives: Following a Similar Path

While a definitive, universal mechanism for all emerging quinoline-carboxylic acid derivatives has not been established, a significant body of research suggests that many also function as inhibitors of bacterial DNA gyrase.[5] The core quinoline scaffold, particularly with a carboxylic acid group at the 3- or 4-position, is known to be crucial for interacting with the enzyme-DNA complex.[5] The variations in substituents on the quinoline ring can influence the potency and spectrum of these derivatives. Some studies have also explored other potential mechanisms, such as the inhibition of peptide deformylase (PDF), an essential bacterial enzyme not targeted by fluoroquinolones.[6] This diversity in potential targets makes quinoline derivatives a rich field for discovering compounds that can circumvent existing fluoroquinolone resistance mechanisms.

Comparative In Vitro Antimicrobial Activity

The most direct measure of an antimicrobial agent's efficacy is its Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the drug that prevents visible growth of a microorganism.[7] A lower MIC value indicates greater potency. The following table summarizes representative MIC data for ciprofloxacin and various synthesized quinoline-carboxylic acid derivatives against a panel of Gram-positive and Gram-negative bacteria.

Note: Data for specific quinoline-2,4-dicarboxylic acid derivatives is not widely available in the context of antimicrobial activity. The derivatives listed below are representative of the broader quinoline-carboxylic acid class and are included for illustrative comparison.

Compound	Organism	Gram Stain	MIC (µg/mL)	Reference
Ciprofloxacin (Reference)	Staphylococcus aureus	Positive	0.75	[8]
Escherichia coli	Negative	0.03 - 0.23	[8]
Pseudomonas aeruginosa	Negative	0.37	[8]
Streptococcus pneumoniae	Positive	1.89	[8]
2-Phenyl-quinoline-4-carboxylic acid derivative (5a₄)	Staphylococcus aureus	Positive	64	[9]
2-Phenyl-quinoline-4-carboxylic acid derivative (5a₇)	Escherichia coli	Negative	128	[9]
Quinoline-hydrazone derivative (Compound 24)	Staphylococcus aureus	Positive	3.125
Escherichia coli	Negative	3.125
Quinoline-hydrazone derivative (Compound 32)	Acinetobacter baumannii	Negative	2
Quinoline-hydrazone derivative (Compound 39)	Acinetobacter baumannii	Negative	2
Quinolinium iodide salt derivative (Compound 62)	Escherichia coli	Negative	3.125 - 6.25 nmol/mL

From the available data, it is evident that the antimicrobial activity of quinoline-carboxylic acid derivatives is highly dependent on their specific chemical structure. While some derivatives, such as the 2-phenyl-quinoline-4-carboxylic acid derivatives shown, exhibit weaker activity than ciprofloxacin, others, like certain quinoline-hydrazone derivatives, display potent activity with MIC values in the low microgram per milliliter range, making them promising candidates for further investigation.[9] Notably, some derivatives show excellent activity against challenging pathogens like Acinetobacter baumannii.

Experimental Methodologies: Determining Antimicrobial Potency

To ensure the reliability and reproducibility of antimicrobial susceptibility data, standardized experimental protocols are essential. The Broth Microdilution method is a gold-standard technique used to determine the MIC of an antimicrobial agent in a quantitative manner.[7]

Protocol for Broth Microdilution Assay

This protocol outlines the key steps for performing a broth microdilution assay to determine the MIC of test compounds.

1. Preparation of Materials:

• Bacterial Inoculum: Prepare a suspension of the test bacteria in a suitable broth (e.g., Mueller-Hinton Broth) and adjust its turbidity to match a 0.5 McFarland standard. This corresponds to approximately 1-2 x 10⁸ colony-forming units (CFU)/mL.
• Test Compounds: Prepare stock solutions of the quinoline derivatives and ciprofloxacin in a suitable solvent (e.g., DMSO).
• 96-Well Microtiter Plates: Use sterile, flat-bottom 96-well plates.

2. Serial Dilution:

• Dispense broth into the wells of the 96-well plate.
• Add a defined amount of the stock solution of the test compound to the first well of a row.
• Perform a two-fold serial dilution by transferring a portion of the solution from the first well to the second, and so on, creating a gradient of decreasing compound concentrations across the row.

3. Inoculation:

• Dilute the standardized bacterial inoculum to the final required concentration (typically 5 x 10⁵ CFU/mL).
• Add the diluted bacterial suspension to each well containing the test compound dilutions.
• Include a positive control (wells with bacteria and broth, but no compound) and a negative control (wells with broth only).

4. Incubation:

• Incubate the microtiter plates at 35-37°C for 16-20 hours.[7]

5. Determination of MIC:

• After incubation, visually inspect the plates for bacterial growth (indicated by turbidity).
• The MIC is the lowest concentration of the compound at which there is no visible growth.

start [label="Start", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; prep_inoculum [label="Prepare Bacterial\nInoculum (0.5 McFarland)"]; prep_plate [label="Prepare Serial Dilutions\nof Compounds in\n96-Well Plate"]; inoculate [label="Inoculate Plate with\nBacterial Suspension"]; incubate [label="Incubate Plate\n(37°C, 16-20h)"]; read_mic [label="Read MIC\n(Lowest Concentration\nwith No Growth)"]; end [label="End", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"];

start -> prep_inoculum; prep_inoculum -> inoculate; start -> prep_plate; prep_plate -> inoculate; inoculate -> incubate; incubate -> read_mic; read_mic -> end; }

Figure 2: Workflow for Broth Microdilution Assay.

Discussion and Future Perspectives

The comparison between ciprofloxacin and the broader class of quinoline-carboxylic acid derivatives reveals several key insights. Ciprofloxacin remains a highly potent, broad-spectrum antibiotic, and its well-characterized mechanism of action and extensive clinical data make it a formidable benchmark.[1] However, the emergence of resistance necessitates the exploration of new chemical entities.

The diverse antimicrobial activities observed among different quinoline-carboxylic acid derivatives underscore the significant potential of this chemical scaffold. The ability to modify the quinoline ring at various positions allows for the fine-tuning of activity against specific pathogens and may lead to the discovery of compounds with novel or dual mechanisms of action that can combat resistant strains.[4][6]

A critical knowledge gap identified through this review is the lack of specific research into the antimicrobial properties of quinoline-2,4-dicarboxylic acid derivatives. While these compounds have been synthesized for other biological applications, their potential as antibacterial agents remains largely unexplored. Future research should, therefore, focus on:

• Synthesis and Screening: A systematic synthesis and screening of a library of quinoline-2,4-dicarboxylic acid derivatives against a wide range of bacterial pathogens are warranted.

• Mechanism of Action Studies: For any active compounds identified, detailed mechanistic studies should be conducted to determine if they target DNA gyrase or other novel bacterial pathways.

• Structure-Activity Relationship (SAR) Studies: Elucidating the relationship between the chemical structure of these derivatives and their antimicrobial activity will be crucial for optimizing their potency and pharmacological properties.

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A Comparative Guide to Catalysts in Quinoline-2,4-dicarboxylic Acid Synthesis: Efficacy and Methodologies

This guide provides a comprehensive evaluation of various catalytic systems for the synthesis of quinoline-2,4-dicarboxylic acid (QDC), a crucial scaffold in medicinal chemistry and materials science. We move beyond a simple recitation of protocols to offer an in-depth analysis of catalyst efficiency, mechanistic pathways, and practical considerations, empowering researchers to make informed decisions for their synthetic strategies.

Introduction: The Significance of Quinoline-2,4-dicarboxylic Acid

Quinoline-2,4-dicarboxylic acid and its derivatives are key heterocyclic compounds that serve as precursors for a wide range of biologically active molecules. Their rigid structure and potential for functionalization make them valuable in the development of therapeutics, including inhibitors of the glutamate vesicular transport system.[1] The efficiency of QDC synthesis is therefore a critical factor in the drug discovery pipeline. The primary route to this scaffold is a variation of the classic Doebner-von Miller reaction, which involves the condensation of an aniline, an aldehyde, and pyruvic acid.[2][3] The choice of catalyst in this multi-component reaction is paramount, directly influencing yield, purity, reaction time, and overall process sustainability.

Synthetic Pathways and the Role of Catalysis

The most common method for synthesizing QDC is the Doebner reaction, a one-pot, three-component coupling of an aniline, an aldehyde, and pyruvic acid.[3][4] The reaction's success hinges on a series of acid-catalyzed steps: (1) initial Schiff base formation between the aniline and aldehyde, (2) subsequent reaction with the enol form of pyruvic acid, (3) cyclization, and (4) dehydration/aromatization to form the final quinoline ring.[3]

Without a catalyst, this process is often slow and low-yielding, plagued by side reactions and the formation of tarry byproducts.[5] An effective catalyst must accelerate the desired reaction pathway while minimizing these competing processes.

Figure 1: Simplified Doebner reaction pathway for QDC synthesis and the key roles of the catalyst.

A Comparative Analysis of Catalytic Systems

Catalysts for QDC synthesis can be broadly classified into homogeneous and heterogeneous systems. The choice between them involves a trade-off between activity, ease of separation, and reusability.

Homogeneous Catalysts: The Workhorses

Homogeneous catalysts, being in the same phase as the reactants, often exhibit high activity and selectivity due to excellent substrate accessibility.

A. Brønsted Acids: Traditional protocols frequently employ strong Brønsted acids like hydrochloric acid (HCl) or sulfuric acid (H₂SO₄).[6][7]

• Causality of Choice: These acids are inexpensive and effective proton donors, readily catalyzing both imine formation and the subsequent cyclization and dehydration steps.

• Limitations: The strongly acidic conditions can lead to significant side reactions, including the polymerization of starting materials, resulting in tar formation and difficult purification.[5] These catalysts are also corrosive and present challenges in terms of neutralization and waste disposal.

B. Lewis Acids: Lewis acids such as zinc chloride (ZnCl₂), tin tetrachloride (SnCl₄), and boron trifluoride etherate (BF₃·Et₂O) offer an alternative.[8][9]

• Causality of Choice: Lewis acids activate carbonyl groups by coordinating to the oxygen atom, making them more electrophilic and susceptible to nucleophilic attack by the aniline. This targeted activation can sometimes offer greater control and milder conditions compared to Brønsted acids.[10] Recent studies have shown that BF₃·THF can be a highly effective catalyst for this transformation.[9]

• Limitations: Many Lewis acids are moisture-sensitive and require anhydrous conditions. Post-reaction removal can be problematic, sometimes leading to metal contamination in the final product.

C. Metal-Free Organocatalysts: Molecular iodine (I₂) has emerged as an efficient and mild metal-free catalyst for various quinoline syntheses.[7][11] It is particularly effective for synthesizing quinoline-2,4-dicarboxylate scaffolds from aryl amines and acetylenedicarboxylates.[12]

• Causality of Choice: Iodine is believed to act as a mild Lewis acid, activating substrates without the harshness of strong mineral acids.[7] This approach avoids metal contamination and often proceeds with high regioselectivity under relatively mild conditions.[12]

• Advantages: The key benefits include low cost, eco-friendliness, ease of handling, and broad substrate scope.[12]

Heterogeneous Catalysts: The Path to Sustainability

Heterogeneous catalysts exist in a different phase from the reaction mixture, offering significant advantages in terms of separation, recovery, and reusability.

A. Solid Acids: Materials like montmorillonite K-10 clay, zeolites, and sulfonic acid-functionalized polymers (e.g., Nafion) serve as recyclable solid acid catalysts.[7][13][14]

• Causality of Choice: These materials possess acidic sites (both Brønsted and Lewis) on their surface that can catalyze the reaction in a similar manner to their homogeneous counterparts. Their solid nature, however, allows for simple filtration to separate them from the reaction mixture. This is a cornerstone of green chemistry, simplifying workup and reducing waste.[7]

• Performance: Zeolite-based catalysts, for instance, have shown that the yield of quinolines is positively correlated with the relative content of Lewis acid sites on the catalyst surface.[14] Brønsted acid functionalized graphitic carbon nitride (g-C₃N₄) has also been reported as a highly efficient and recyclable metal-free catalyst for quinoline synthesis.[15]

B. Nanocatalysts: Nanoparticles, with their high surface-area-to-volume ratio, represent a modern frontier in catalysis.[16] Catalysts like nano-ZnO and magnetic nanoparticles (e.g., Fe₃O₄) have been successfully employed.[7][16]

• Causality of Choice: The high density of active sites on the nanoparticle surface can lead to exceptional catalytic activity, often under milder conditions and in shorter reaction times.[16] Magnetic nanocatalysts are particularly attractive as they can be easily recovered from the reaction mixture using an external magnet, simplifying the purification process.[17]

• Performance: Fe₃O₄ nanoparticle-based catalysts have demonstrated high yields and can be reused multiple times without a significant loss of activity, making them both efficient and economical.[16]

Quantitative Performance Comparison

The following table summarizes the performance of representative catalysts based on data from the literature. Conditions are generalized, and optimal results depend on the specific substrates used.

Catalyst Category	Representative Catalyst	Typical Loading	Temperature (°C)	Time (h)	Yield (%)	Reusability	Key Advantages
Homogeneous
Brønsted Acid	HCl / H₂SO₄	Stoichiometric	80-110	4-12	40-70	No	Inexpensive, readily available
Lewis Acid	BF₃·THF	0.5-1.0 equiv	25-80	2-8	75-90[9]	No	High activity, milder conditions
Organocatalyst	Iodine (I₂)	10-20 mol%	60-80	3-6	80-95[12]	No	Metal-free, mild, cost-effective
Heterogeneous
Solid Acid	Montmorillonite K-10	10-20 wt%	80-120 (MW)	0.5-2	85-95[7]	Yes (3-5 cycles)	Eco-friendly, easy separation
Nanocatalyst	Fe₃O₄-based	1-5 mol%	60-100	1-4	88-96[16]	Yes (>5 cycles)	High activity, magnetic recovery

Experimental Protocols and Workflow

Adherence to a robust and validated protocol is essential for reproducible results. Below are representative methodologies for using homogeneous Lewis acid and heterogeneous nanocatalyst systems.

General Workflow for Catalyst Evaluation

The process of evaluating and optimizing a catalyst for QDC synthesis follows a logical progression from reaction setup to analysis and reuse.

Figure 2: Standardized workflow for evaluating catalyst efficiency in QDC synthesis.

Protocol 1: BF₃·THF Catalyzed Synthesis (Homogeneous)

This protocol is adapted from methodologies demonstrating high efficiency for the Doebner reaction.[9]

• Reagent Setup: In a dry round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve the substituted aniline (1.0 mmol) and the aldehyde (1.1 mmol) in an appropriate anhydrous solvent (e.g., THF, 5 mL).

• Catalyst Addition: Add BF₃·THF (0.5-1.0 equiv) to the solution and stir for 10-15 minutes at room temperature.

• Pyruvic Acid Addition: Slowly add a solution of pyruvic acid (1.2 mmol) in the same solvent (2 mL) dropwise over 20 minutes.

• Reaction: Heat the mixture to the optimized temperature (e.g., 60 °C) and monitor its progress using Thin Layer Chromatography (TLC).

• Work-up: Upon completion, cool the reaction to room temperature and quench by slowly adding a saturated solution of sodium bicarbonate.

• Extraction: Extract the aqueous layer with an organic solvent (e.g., ethyl acetate, 3 x 15 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to afford the pure quinoline-2,4-dicarboxylic acid.

Protocol 2: Magnetic Nanocatalyst Synthesis (Heterogeneous)

This protocol leverages the benefits of easy catalyst separation.[17]

• Reaction Setup: In a round-bottom flask, combine the aniline (1.0 mmol), aldehyde (1.1 mmol), pyruvic acid (1.2 mmol), and the magnetic nanocatalyst (e.g., 1-5 mol%) in a solvent such as ethanol (5 mL).

• Reaction: Stir the mixture at the specified temperature (e.g., 80 °C) for the required time, monitoring by TLC.

• Catalyst Separation: After cooling the reaction to room temperature, place a strong external magnet against the side of the flask. The magnetic catalyst will be drawn to the magnet, allowing the clear supernatant containing the product to be decanted.

• Catalyst Washing: Wash the retained catalyst with fresh solvent (e.g., ethanol, 2 x 5 mL), decanting the washings and combining them with the product solution.

• Catalyst Recycling: The recovered catalyst can be dried under vacuum and stored for reuse in subsequent runs.

• Product Isolation: Remove the solvent from the combined product solution under reduced pressure.

• Purification: Purify the resulting crude solid by recrystallization or column chromatography.

Conclusion and Future Outlook

The synthesis of quinoline-2,4-dicarboxylic acid is amenable to a wide array of catalytic systems. While traditional Brønsted and Lewis acids are effective, they suffer from drawbacks related to harsh conditions and difficult separation. Modern catalysts, particularly metal-free organocatalysts like iodine and heterogeneous systems such as solid acids and magnetic nanoparticles, offer a more sustainable and efficient path.[7][12][16] These advanced catalysts provide high yields under milder conditions and incorporate the principles of green chemistry through catalyst recyclability.

Future research will likely focus on the development of even more active and robust heterogeneous catalysts, potentially including multifunctional materials that can synergistically promote different steps of the reaction cascade. The exploration of flow chemistry setups using packed-bed reactors with these solid catalysts could also pave the way for continuous and scalable production of these valuable quinoline scaffolds.

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A Comparative Guide to Microwave-Assisted vs. Conventional Heating for Quinoline Synthesis

For Researchers, Scientists, and Drug Development Professionals

The quinoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous FDA-approved drugs for treating a wide array of diseases, including cancer, malaria, and bacterial infections.[1][2][3] The efficiency with which chemists can synthesize and modify this key heterocycle directly impacts the pace of drug discovery. This guide provides an in-depth, data-supported comparison of two primary energy input methodologies for quinoline synthesis: traditional conventional heating and modern microwave-assisted synthesis, demonstrating the profound advantages of the latter in accelerating research and aligning with green chemistry principles.

The Fundamental Difference: Mechanisms of Heat Transfer

The choice of heating method is not merely a matter of convenience; it is a fundamental parameter that dictates reaction kinetics, efficiency, and product outcomes. The distinction lies in how energy is delivered to the reacting molecules.

Conventional Heating: A Surface-Level Approach

Traditional synthesis relies on conventional heating, typically using an oil bath or heating mantle. This method transfers energy via conduction and convection .[4] Heat moves from the external source, through the glass of the reaction vessel, and finally into the solvent and reactants. This process is inherently inefficient and slow, creating a significant temperature gradient where the vessel walls are hotter than the bulk solution.[4][5] This can lead to localized overheating at the vessel surface, potentially causing decomposition of sensitive reagents and the formation of impurities.

Microwave-Assisted Heating: Direct Molecular Activation

Microwave-assisted organic synthesis (MAOS) operates on a completely different principle: dielectric heating .[6][7] Microwave radiation, a form of non-ionizing electromagnetic energy, interacts directly with polar molecules within the reaction mixture.[5][8] This energy transfer occurs through two primary mechanisms:

• Dipolar Polarization: Polar molecules, possessing a permanent dipole moment, attempt to align with the rapidly oscillating electric field of the microwaves. This constant reorientation creates intense molecular friction, which is dissipated as heat.[4][6][7][8]

• Ionic Conduction: If ions are present in the reaction mixture, they will migrate back and forth in the oscillating electric field, colliding with other molecules and generating heat through kinetic energy transfer.[4][8]

This direct coupling of energy results in rapid, uniform, and volumetric heating of the entire sample simultaneously.[4][8] It eliminates the thermal gradient problem and allows for precise temperature control, often enabling reactions to reach temperatures far above the solvent's boiling point in sealed, pressurized vessels.[9]

General Experimental Workflow

Regardless of the heating method, the synthesis of a quinoline derivative follows a general workflow. The critical divergence occurs at the energy input stage, which profoundly influences the reaction's duration, outcome, and efficiency.

Caption: General workflow for quinoline synthesis.

Head-to-Head Comparison: Performance Metrics

Experimental data from peer-reviewed literature consistently demonstrates the superiority of microwave irradiation over conventional heating across several key performance indicators. The following table summarizes these differences, drawing on data from well-established named reactions used for quinoline synthesis such as the Friedländer, Combes, and Gould-Jacobs reactions.

Metric	Conventional Heating	Microwave-Assisted Synthesis (MAOS)	Advantage
Reaction Time	Hours to Days[10][11]	Minutes [1][2][11][12]	Speed
Product Yield	Often lower to moderate (e.g., 15-70%)[13][14][15]	Consistently higher (e.g., 72-97%)[10][13][14][16]	Efficiency
Energy Efficiency	Low; significant energy is lost heating the bath and vessel[17]	High ; energy directly heats reactants, saving up to 80% of electricity compared to an oil bath[13][16][17]	Sustainability
Reaction Purity	Prone to side products and decomposition due to prolonged heating and hotspots[5]	Cleaner reactions with fewer by-products due to rapid, uniform heating and shorter times[16]	Quality
Process Control	Slow response, temperature gradients	Precise and rapid control of temperature and pressure[16]	Reproducibility
Solvent Use	Often requires high-boiling, difficult-to-remove solvents[18]	Enables solvent-free conditions or the use of greener, low-boiling point solvents[1][8][18]	Green Chemistry

Data from Key Quinolone Syntheses

Friedländer Annulation

The Friedländer synthesis is a cornerstone method for producing quinolines. A study by Potter et al. provides a stark comparison. The reaction of a 2-aminophenylketone with a cyclic ketone using a conventional acetic acid catalyst in an organic solvent required several days and resulted in a very poor yield .[11]

• Microwave Method: By using neat acetic acid as both solvent and catalyst, the same reaction under microwave irradiation at 160°C was completed in just 5 minutes with excellent yields .[11]

• Another report demonstrated that a catalyst-free Friedländer synthesis saw average yields jump from 34% with conventional heating to 72% with microwave irradiation .[14]

Combes Synthesis

The Combes reaction traditionally suffers from harsh conditions, including high temperatures and the use of strong acids like H₂SO₄.[1]

• Microwave Method: Researchers developed a simple, clean, and efficient solvent-free microwave-assisted Combes reaction using a reusable solid acid resin (NKC-9) as a catalyst. This approach furnished the desired quinolines in high yields and dramatically shortened reaction times .[1] This highlights MAOS's synergy with green chemistry principles by eliminating harsh solvents and enabling catalyst recycling.

Gould-Jacobs Reaction

This reaction is vital for synthesizing 4-hydroxyquinoline derivatives, which are precursors to quinolone antibiotics.

• Microwave Method: Studies comparing classical heating with solvent-free microwave irradiation for the Gould-Jacobs reaction found that the microwave method consistently provided better yields in shorter reaction times .[19][20] The ability to run the reaction under solvent-free conditions is a significant environmental and practical advantage.

Practical Considerations & Field Insights

Scalability

A common concern for process chemists is the scalability of microwave-assisted reactions. However, numerous studies have demonstrated the direct scalability of MAOS from small (1 mmol) to larger (100-500 mmol) scales.[21][22] The key is to maintain the optimized parameters (temperature, time, concentration) constant between single-mode research reactors and larger multimode batch systems.[21] While vessel size can be a limitation for multi-kilogram production in single batches, the technology is well-suited for kilo-lab scale synthesis, significantly reducing development timelines.[23][24][25]

Causality of Rate Acceleration

The dramatic rate enhancements seen in MAOS are primarily a result of its efficient energy transfer.[5] By rapidly heating the reaction mixture far above temperatures achievable at atmospheric pressure with conventional methods, microwave synthesis allows reactions to overcome high activation energy barriers much more quickly.[5] This can sometimes lead to different product selectivities, favoring the thermodynamic product over the kinetic one.[5]

Detailed Experimental Protocols: Friedländer Synthesis

To provide a practical illustration, here are comparative protocols for the synthesis of a quinoline derivative via the Friedländer reaction.

Protocol 1: Conventional Heating Method

• Setup: To a 50 mL round-bottom flask equipped with a reflux condenser and magnetic stir bar, add 2-aminobenzophenone (1.0 mmol), cyclohexanone (1.2 mmol), and glacial acetic acid (0.5 mL) in toluene (10 mL).

• Heating: Place the flask in a preheated oil bath at 120°C.

• Reaction: Stir the mixture vigorously under reflux. Monitor the reaction progress using Thin Layer Chromatography (TLC). The reaction is expected to proceed for 24-48 hours.

• Work-up: After completion, cool the reaction to room temperature. Dilute with ethyl acetate and wash sequentially with saturated sodium bicarbonate solution and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude residue by column chromatography to obtain the final product.

Protocol 2: Microwave-Assisted Synthesis (MAOS)

• Setup: In a 10 mL microwave reaction vessel equipped with a magnetic stir bar, combine 2-aminobenzophenone (1.0 mmol) and cyclohexanone (1.2 mmol) in neat glacial acetic acid (5 mL).[11]

• Irradiation: Seal the vessel and place it in the cavity of a dedicated laboratory microwave reactor. Irradiate the mixture at a constant temperature of 160°C for 5 minutes .[11]

• Work-up: After the vessel has cooled to a safe temperature (below 50°C), open it and pour the contents into a beaker containing ice water.

• Isolation: Collect the resulting precipitate by vacuum filtration, wash with cold water, and dry under vacuum to yield the final product, often in high purity without the need for column chromatography.

Visualization of Performance Gains

The core advantages of MAOS can be summarized by comparing the two critical resources in chemical synthesis: time and energy.

Caption: MAOS drastically reduces both time and energy inputs.

Conclusion

For the synthesis of quinolines in a research and drug development setting, microwave-assisted synthesis is not merely an alternative to conventional heating; it is a superior methodology. The evidence overwhelmingly shows that MAOS leads to dramatic reductions in reaction times, significant increases in product yields, and cleaner reaction profiles.[2][12] Its alignment with the principles of green chemistry—through remarkable energy efficiency and the facilitation of solvent-free conditions—further establishes it as the modern standard. By adopting MAOS, researchers can accelerate the generation of diverse chemical libraries, shorten discovery timelines, and conduct chemistry in a more sustainable and efficient manner.

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The Ascendancy of Metal-Free Synthesis: A Comparative Guide to Quinoline-2,4-Dicarboxylic Acid Derivatives

A Senior Application Scientist's In-Depth Technical Guide for Researchers and Drug Development Professionals

The quinoline scaffold is a cornerstone in medicinal chemistry, forming the structural basis for a multitude of therapeutic agents. Consequently, the synthesis of quinoline derivatives, such as quinoline-2,4-dicarboxylic acid, is of paramount importance in drug discovery and development. Historically, the synthesis of these vital compounds has often relied on transition metal catalysts. However, the tide is turning towards more sustainable and "green" methodologies. This guide provides a comprehensive comparison of a modern, metal-free approach to the synthesis of quinoline-2,4-dicarboxylate esters with traditional metal-catalyzed methods, supported by experimental data and mechanistic insights.

The Paradigm Shift: Moving Beyond Metal Catalysis

Transition metal catalysts, particularly those based on palladium, rhodium, and copper, have been instrumental in the advancement of organic synthesis.[1] They have enabled the construction of complex molecular architectures with high efficiency. However, their use is not without significant drawbacks, especially in the pharmaceutical industry. These include:

• Toxicity and Metal Contamination: Residual metal catalysts in active pharmaceutical ingredients (APIs) are a major concern due to their potential toxicity.[2][3] Stringent regulations necessitate costly and often arduous purification processes to remove these metal impurities to acceptable levels.[4]

• Environmental Impact: Many heavy metal catalysts are sourced from mining operations with considerable environmental footprints.[5] Their disposal also contributes to environmental pollution.[6]

• Cost and Availability: Precious metal catalysts, such as palladium, are expensive and subject to price volatility, impacting the overall cost of drug manufacturing.[5][6]

The principles of green chemistry advocate for the development of synthetic routes that are safer, more environmentally benign, and economically viable.[6] Metal-free synthesis aligns perfectly with these principles, offering a compelling alternative to traditional methods.

A Head-to-Head Comparison: Iodine-Catalyzed vs. Metal-Catalyzed Synthesis

To illustrate the advantages of a metal-free approach, we will compare a recently developed iodine-catalyzed synthesis of quinoline-2,4-dicarboxylate esters with a representative copper-catalyzed synthesis of a closely related quinoline dicarboxylate.

The Metal-Free Contender: A One-Pot Iodine-Catalyzed Synthesis

A highly efficient, one-pot protocol for the synthesis of quinoline-2,4-dicarboxylate scaffolds has been developed utilizing molecular iodine as a catalyst.[7] This pseudo three-component reaction involves the condensation of aryl amines and acetylenedicarboxylates.

Experimental Protocol: Iodine-Catalyzed Synthesis of Dimethyl 6-methoxyquinoline-2,4-dicarboxylate

• A mixture of 4-methoxyaniline (1.0 mmol), dimethyl acetylenedicarboxylate (2.2 mmol), and molecular iodine (20 mol%) in acetonitrile (3 mL) is taken in a sealed tube.

• The reaction mixture is stirred at 80 °C for 2 hours.

• After completion of the reaction (monitored by TLC), the reaction mixture is cooled to room temperature.

• The solvent is evaporated under reduced pressure.

• The crude product is purified by column chromatography on silica gel (ethyl acetate/hexane) to afford the desired product.

The Metal-Catalyzed Alternative: A Copper-Catalyzed Synthesis

A notable metal-catalyzed approach for a similar quinoline dicarboxylate system employs recyclable nano copper oxide (CuO) as a catalyst.[8] This method involves the reaction of 2-aminocarbonyl compounds with acetylenedicarboxylates.

Experimental Protocol: Nano CuO-Catalyzed Synthesis of Dimethyl 4-methylquinoline-2,3-dicarboxylate

• A mixture of 2-aminoacetophenone (1.0 mmol), dimethyl acetylenedicarboxylate (1.0 mmol), and nano-CuO powder (3 mol%) in acetonitrile (5 mL) is stirred in a round-bottomed flask.

• The reaction is carried out at 40 °C for 10 hours.

• The progress of the reaction is monitored by TLC.

• Upon completion, the catalyst is separated by filtration.

• The solvent is removed under reduced pressure, and the crude product is purified by column chromatography.

Quantitative Comparison of Synthetic Methodologies

Parameter	Metal-Free (Iodine-Catalyzed)[7]	Metal-Catalyzed (Nano CuO)[8]
Catalyst	Molecular Iodine (I₂)	Nano Copper Oxide (CuO)
Catalyst Loading	20 mol%	3 mol%
Reaction Temperature	80 °C	40 °C
Reaction Time	2 hours	10 hours
Yield	92%	93%
Solvent	Acetonitrile	Acetonitrile
Metal Contamination Risk	None	Yes (Copper)
Catalyst Cost	Low	Moderate
Environmental Impact	Low	Moderate

Mechanistic Insights: Visualizing the Reaction Pathways

The underlying mechanisms of these two synthetic approaches reveal fundamental differences in their activation pathways.

Metal-Free Iodine-Catalyzed Mechanism

The iodine-catalyzed reaction is proposed to proceed through a series of steps involving the activation of the reactants by molecular iodine, which acts as a mild Lewis acid and an oxidant.

Caption: Proposed mechanism for the iodine-catalyzed synthesis.

Metal-Catalyzed Reaction Pathway

In the copper-catalyzed synthesis, the reaction proceeds via a Michael addition followed by intramolecular cyclization and aromatization, with the copper catalyst facilitating these transformations.

Caption: Generalized pathway for the copper-catalyzed synthesis.

The Verdict: Key Advantages of the Metal-Free Approach

The comparative analysis clearly underscores the significant advantages of the metal-free, iodine-catalyzed synthesis of quinoline-2,4-dicarboxylates.

• Elimination of Metal Contamination: The most prominent advantage is the complete avoidance of metal catalysts, thereby eliminating the risk of metal residues in the final product.[7] This is a critical consideration in pharmaceutical manufacturing, where stringent limits on metal impurities are in place.[9]

• Cost-Effectiveness and Sustainability: Molecular iodine is a significantly cheaper and more abundant catalyst compared to precious metals like palladium.[6] This contributes to a more economical and sustainable synthetic process.

• Operational Simplicity and Efficiency: The iodine-catalyzed method is a one-pot reaction with a remarkably short reaction time of just 2 hours, compared to the 10 hours required for the copper-catalyzed counterpart.[7][8] This enhanced efficiency can significantly improve productivity.

• Reduced Environmental Burden: By avoiding the use of heavy metals, the iodine-catalyzed synthesis aligns with the principles of green chemistry, reducing the environmental impact associated with the catalyst's lifecycle.[6]

• High Yield and Selectivity: The metal-free approach provides excellent yields (92%) and high regioselectivity, making it a highly attractive method for the synthesis of these important quinoline derivatives.[7]

Conclusion: A Greener Future for Quinoline Synthesis

The metal-free, iodine-catalyzed synthesis of quinoline-2,4-dicarboxylic acid derivatives represents a significant advancement in the field of heterocyclic chemistry. It offers a practical, efficient, and environmentally benign alternative to traditional metal-catalyzed methods. For researchers, scientists, and drug development professionals, the adoption of such green synthetic strategies is not just a trend but a necessity. It paves the way for the development of safer, more affordable, and sustainable pharmaceuticals, ultimately benefiting both patients and the planet. The evidence strongly suggests that the future of quinoline synthesis is bright, and it is increasingly metal-free.

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A Comparative Guide to the Biological Activity of Quinoline Carboxylic Acid Isomers: A Researcher's Handbook

The quinoline scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous natural products and synthetic compounds with a wide spectrum of biological activities.[1][2][3] The introduction of carboxylic acid functionalities to this privileged scaffold dramatically influences its physicochemical properties and biological targets, leading to a rich field of investigation for drug discovery. This guide provides a comparative analysis of the biological activities of key quinoline carboxylic acid isomers, with a focus on their anticancer, antimicrobial, and enzyme inhibitory properties. While the field has extensively explored mono-carboxylic acid derivatives, this document will also touch upon the emerging area of quinoline-2,4-dicarboxylic acids, highlighting it as a frontier for future research.

The Influence of Carboxylic Acid Placement: A Tale of Isomers

The position of the carboxylic acid group on the quinoline ring is a critical determinant of the molecule's biological activity, dictating its interaction with specific biological targets. This guide will delve into the distinct pharmacological profiles of quinoline-2-carboxylic acid, quinoline-3-carboxylic acid, and quinoline-4-carboxylic acid, presenting a comparative overview of their therapeutic potential.

Quinoline-2-Carboxylic Acid: A Scaffold for Antimicrobial and Anti-inflammatory Agents

Derivatives of quinoline-2-carboxylic acid have been primarily investigated for their antimicrobial and anti-inflammatory properties.[4][5] The strategic placement of the carboxylic acid at the 2-position appears to favor interactions with targets relevant to infectious diseases and inflammatory pathways.

Antimicrobial Activity

Several studies have demonstrated the potential of quinoline-2-carboxylic acid derivatives as antimicrobial agents. For instance, novel Mannich bases, Schiff bases, and heterocyclic compounds derived from quinoline-2-carboxylic acid have exhibited significant activity against both Gram-positive and Gram-negative bacteria.[5] In some cases, the efficacy of these derivatives against Staphylococcus aureus was comparable to the antibiotic amoxicillin.[5]

Anti-inflammatory and Analgesic Potential

In addition to their antimicrobial effects, esters and amides of quinoline-2-carboxylic acid have been explored for their anti-inflammatory and analgesic activities, with some compounds showing promise in animal models.[4]

Quinoline-3-Carboxylic Acid: Targeting Cell Proliferation and Microbial Growth

The quinoline-3-carboxylic acid scaffold has emerged as a versatile platform for the development of both anticancer and antimicrobial agents.[6][7]

Antiproliferative Activity

Researchers have successfully designed 2,4-disubstituted quinoline-3-carboxylic acid derivatives that exhibit micromolar inhibition of cancer cell lines, such as MCF-7 (breast cancer) and K562 (leukemia), with enhanced selectivity compared to their ester precursors.[6] This selectivity is attributed to the altered pKa value of the carboxylic acid, which may lead to better accumulation in the acidic tumor microenvironment.[6]

Antimicrobial Properties

The synthesis of various quinoline-3-carboxylic acid derivatives has also yielded compounds with in vitro antimicrobial activity against a range of Gram-positive and Gram-negative bacteria, as well as fungi.[7]

Quinoline-4-Carboxylic Acid: A Privileged Scaffold for Anticancer Drug Discovery

Quinoline-4-carboxylic acid derivatives have garnered significant attention for their potent anticancer activities, primarily through the inhibition of key enzymes involved in cancer cell proliferation.[8][9][10][11][12]

Inhibition of Dihydroorotate Dehydrogenase (DHODH)

A prominent mechanism of action for the anticancer effects of quinoline-4-carboxylic acids is the inhibition of dihydroorotate dehydrogenase (DHODH), a critical enzyme in the de novo pyrimidine biosynthesis pathway.[8][10][12] Cancer cells, with their high proliferation rate, are particularly dependent on this pathway for the synthesis of DNA and RNA precursors.

The structure-activity relationship (SAR) for DHODH inhibition by quinoline-4-carboxylic acid analogs has been extensively studied.[8][11] Key findings include:

• A strict requirement for the carboxylic acid group at the C-4 position, which is believed to form a salt bridge with an arginine residue in the enzyme's active site.[8][11]

• The necessity of bulky, hydrophobic substituents at the C-2 position for potent inhibition.[8][11]

This research has led to the discovery of highly potent quinoline-4-carboxylic acid-based DHODH inhibitors with IC50 values in the nanomolar range.[12]

General Cytotoxic Activity

Beyond DHODH inhibition, various 2-substituted quinoline-4-carboxylic acid derivatives have demonstrated broad cytotoxic activity against a panel of human cancer cell lines.[9][11] The presence of an aryl group at the 2-position is often associated with enhanced anticancer and antibacterial activity.[11]

Comparative Biological Activity of Quinoline Monocarboxylic Acid Isomers

Isomer	Primary Biological Activities	Key Mechanisms of Action	Representative Experimental Data
Quinoline-2-Carboxylic Acid	Antimicrobial, Anti-inflammatory	Disruption of microbial cell processes, Modulation of inflammatory pathways	Active against S. aureus comparable to amoxicillin.[5]
Quinoline-3-Carboxylic Acid	Anticancer, Antimicrobial	Induction of cancer cell apoptosis, Inhibition of microbial growth	Micromolar inhibition of MCF-7 and K562 cancer cell lines.[6]
Quinoline-4-Carboxylic Acid	Anticancer	Inhibition of Dihydroorotate Dehydrogenase (DHODH)	DHODH IC50 values in the nanomolar range for optimized analogs.[12]

The Frontier: Quinoline-2,4-Dicarboxylic Acid Isomers

While the biological activities of quinoline monocarboxylic acids are well-documented, a comprehensive comparative study of quinoline-2,4-dicarboxylic acid isomers remains a largely unexplored area of research. The presence of a second carboxylic acid group is expected to significantly alter the molecule's polarity, metal-chelating properties, and potential interactions with biological targets. This presents a compelling opportunity for the discovery of novel therapeutic agents with unique mechanisms of action. Preliminary synthetic methodologies for quinoline-2,4-dicarboxylate derivatives have been developed, paving the way for future biological evaluation.

Experimental Protocols

Synthesis of Quinoline-4-Carboxylic Acid Derivatives (Doebner Reaction)

A common method for the synthesis of 2-aryl-quinoline-4-carboxylic acids is the Doebner reaction.[11]

Step-by-Step Protocol:

• In a round-bottom flask, dissolve aniline (1 equivalent), an appropriate benzaldehyde derivative (1 equivalent), and pyruvic acid (1 equivalent) in ethanol.

• Add a catalytic amount of a suitable acid, such as trifluoroacetic acid.

• Reflux the reaction mixture for several hours, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• The product will precipitate out of the solution. Collect the solid by filtration.

• Wash the solid with cold ethanol to remove any unreacted starting materials.

• Recrystallize the crude product from a suitable solvent to obtain the purified 2-aryl-quinoline-4-carboxylic acid.

In Vitro Cytotoxicity Assessment (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay used to assess cell viability and the cytotoxic potential of compounds.[13]

Step-by-Step Protocol:

• Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Prepare serial dilutions of the test compounds in the appropriate cell culture medium.

• Remove the old medium from the wells and add 100 µL of the medium containing the test compounds at different concentrations. Include a vehicle control (e.g., DMSO) and a positive control (e.g., a known anticancer drug).

• Incubate the plates for 48-72 hours at 37°C in a humidified incubator with 5% CO2.

• After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Visualizing the Science

Logical Flow of Quinoline Carboxylic Acid Research

Caption: Logical progression from the core quinoline scaffold to its biologically active monocarboxylic acid isomers and the future research direction towards dicarboxylic acid isomers.

Experimental Workflow for Anticancer Drug Screening

Caption: A streamlined workflow for the synthesis and in vitro anticancer screening of quinoline carboxylic acid derivatives.

Conclusion and Future Perspectives

The isomeric quinoline monocarboxylic acids represent a rich source of biologically active compounds with distinct and compelling therapeutic profiles. While quinoline-4-carboxylic acids have been extensively developed as potent anticancer agents, the 2- and 3-carboxylic acid isomers offer exciting opportunities in the realms of antimicrobial and targeted antiproliferative therapies. The dearth of research on quinoline-2,4-dicarboxylic acid isomers presents a significant knowledge gap and a promising avenue for future drug discovery efforts. A systematic investigation into how the interplay of two carboxylic acid groups at various positions on the quinoline scaffold influences biological activity could unveil novel pharmacophores with unprecedented mechanisms of action.

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A Comparative Guide to the Validation of Quinoline-2,4-dicarboxylic Acid as a Glutamate Transporter Ligand

Introduction: The Critical Role of Glutamate Transporters and Their Ligands

Glutamate is the principal excitatory neurotransmitter in the mammalian central nervous system (CNS), integral to most aspects of brain function[1][2]. Its extracellular concentration is tightly regulated by a family of transporters to ensure high-fidelity synaptic transmission and prevent excitotoxicity, a process implicated in numerous neurological disorders[1][3]. This regulation is primarily managed by two distinct families of glutamate transporters:

• Excitatory Amino Acid Transporters (EAATs): Located on the plasma membrane of neurons and glial cells, these transporters (subtypes EAAT1-5) are responsible for the rapid clearance of glutamate from the synaptic cleft.[4][5]. They are secondary active transporters, utilizing ion gradients (specifically Na⁺, H⁺, and K⁺) to move glutamate into the cell against its concentration gradient.[1][4].

• Vesicular Glutamate Transporters (VGLUTs): Found on the membrane of synaptic vesicles, VGLUTs (subtypes VGLUT1-3) sequester cytoplasmic glutamate into vesicles for subsequent release during neurotransmission.[6].

The development of novel ligands that can selectively modulate these transporters is of paramount importance for both basic neuroscience research and therapeutic intervention. Quinoline-2,4-dicarboxylic acid (QDC), a conformationally-restricted glutamate analog, has emerged as a promising scaffold for developing such ligands, particularly as inhibitors of VGLUTs.[6][7][8][9]. This guide outlines a rigorous, multi-faceted approach to validate and characterize QDC's interaction with glutamate transporters, comparing its profile against well-established reference compounds.

Comparator Ligands: Establishing a Pharmacological Benchmark

To objectively evaluate the performance of QDC, it is essential to compare it against a panel of standard ligands with well-defined properties. We have selected the following compounds to provide a robust comparative context:

• Dihydrokainic Acid (DHK): A classical and selective competitive inhibitor of EAAT2 (GLT-1), the most abundant glutamate transporter subtype in the brain responsible for the majority of glutamate uptake.[10]. DHK serves as a benchmark for EAAT2-selective inhibition.

• DL-threo-β-benzyloxyaspartate (TBOA): A potent, non-transportable, broad-spectrum EAAT inhibitor. It blocks most EAAT subtypes and is often used to assess the overall contribution of EAAT-mediated transport in a system.[11].

• Kynurenic Acid (KYNA): An endogenous metabolite of tryptophan that acts as a broad-spectrum antagonist at ionotropic glutamate receptors.[12][13]. While primarily known as a receptor antagonist, its structural similarity to QDC and its role in modulating glutamatergic neurotransmission make it an intriguing comparator to assess selectivity against receptor targets.[14][15].

Experimental Validation Workflow: A Multi-Pillar Approach

A thorough validation of a novel ligand requires a tiered approach, moving from initial binding characteristics to functional activity and finally to detailed mechanistic insights. This workflow ensures a comprehensive understanding of the compound's pharmacological profile.

Caption: Experimental workflow for validating a novel glutamate transporter ligand.

Pillar 1: Binding Affinity and Selectivity

The first step is to determine if and how strongly QDC binds to the target transporters. A competitive radioligand binding assay is the gold standard for this purpose.[16].

Principle: This assay measures the ability of an unlabeled compound (the "competitor," e.g., QDC) to displace a radiolabeled ligand from its binding site on the transporter. The concentration of the competitor that displaces 50% of the radioligand is the IC50, which can then be converted to the binding affinity constant (Ki).

Caption: Principle of a competitive radioligand binding assay.

Experimental Protocol: Competitive Radioligand Binding Assay

• Membrane Preparation:

  • Culture HEK293 cells stably expressing individual human EAAT subtypes (EAAT1, EAAT2, EAAT3) or VGLUT subtypes.

  • Harvest cells and lyse them in a hypotonic buffer (e.g., 10 mM Tris-HCl) with protease inhibitors.[17].

  • Homogenize the lysate and perform differential centrifugation to isolate the membrane fraction, which contains the transporters.[17][18].

  • Resuspend the final membrane pellet in an appropriate assay buffer and determine the protein concentration (e.g., via BCA assay).[18].

• Assay Incubation:

  • In a 96-well plate, combine membrane homogenate (e.g., 50-100 µg protein), a fixed concentration of a suitable radioligand (e.g., [³H]D-aspartate for EAATs), and varying concentrations of the test compound (QDC or comparators).

  • The radioligand concentration should ideally be close to its dissociation constant (Kd) to ensure assay sensitivity.

  • To determine non-specific binding, include wells with a high concentration of a known ligand (e.g., 1 mM unlabeled L-glutamate).[17].

  • Incubate the plate for a defined period (e.g., 60 minutes) at a controlled temperature (e.g., 30°C) to reach binding equilibrium.[18].

• Termination and Counting:

  • Rapidly terminate the binding reaction by vacuum filtration through glass fiber filters (e.g., GF/B or GF/C) that have been pre-soaked in a solution like polyethyleneimine to reduce non-specific binding.[17][18]. This separates the membrane-bound radioligand from the free radioligand.

  • Wash the filters rapidly with ice-cold wash buffer to remove any remaining free radioligand.

  • Dry the filters, add scintillation cocktail, and quantify the trapped radioactivity using a scintillation counter.[18].

• Data Analysis:

  • Subtract non-specific binding from total binding to obtain specific binding.

  • Plot specific binding against the logarithm of the competitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[18].

Pillar 2: Functional Activity

Demonstrating that a compound binds to a transporter is crucial, but it does not reveal its functional effect. The next essential step is to measure its impact on the transporter's primary function: glutamate uptake.

Principle: This assay measures the rate of uptake of radiolabeled L-glutamate into cells or synaptosomes that endogenously or heterologously express glutamate transporters. An inhibitor will decrease the amount of radioactivity accumulated inside the cells in a concentration-dependent manner.

Experimental Protocol: [³H]L-Glutamate Uptake Assay

• Cell Culture:

  • Use either primary astrocyte cultures (which robustly express EAAT1 and EAAT2) or the same transfected cell lines used for binding assays.[19].

  • Plate cells in 24- or 96-well plates and grow to near confluence.

• Uptake Assay:

  • Wash the cells with a pre-warmed Krebs-Henseleit or HBSS buffer to remove culture medium.[20][21].

  • Pre-incubate the cells for 10-15 minutes with varying concentrations of the test compound (QDC or comparators) in the assay buffer.[22].

  • Initiate the uptake by adding a solution containing a fixed concentration of [³H]L-glutamate mixed with unlabeled L-glutamate (e.g., a final concentration of 20-50 µM).[20][22].

  • Allow the uptake to proceed for a short, defined period (e.g., 5-10 minutes) at 37°C.[22]. This time should be within the linear range of uptake.

  • Terminate the uptake by rapidly aspirating the radioactive solution and washing the cells multiple times with ice-cold buffer to remove extracellular radioactivity.[22].

• Quantification and Analysis:

  • Lyse the cells with a lysis buffer (e.g., 0.1 M NaOH or a detergent-based buffer).

  • Transfer the lysate to scintillation vials, add scintillation cocktail, and count the radioactivity to determine the amount of glutamate taken up.

  • Normalize the uptake data to the protein content in each well.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration to determine the IC50 value.

Pillar 3: Electrophysiological Characterization

Electrophysiology provides the highest resolution for understanding the mechanism of ligand-transporter interaction. Because EAAT-mediated glutamate transport is electrogenic (involving the net movement of positive charge into the cell), it generates a measurable electrical current.[1][4].

Principle: By using patch-clamp techniques on cells expressing a specific transporter subtype, one can directly measure the currents associated with transport. This allows for a clear distinction between:

• A non-transportable inhibitor (blocker): Will inhibit the current induced by glutamate application but will not induce a current on its own.

• A substrate (transportable inhibitor): Will induce an inward current on its own by being transported.

Caption: The electrogenic nature of the EAAT transport cycle.

Experimental Protocol: Whole-Cell Patch-Clamp Recording

• System Preparation:

  • Use Xenopus oocytes injected with cRNA for the desired EAAT subtype or mammalian cell lines (HEK293, COS-7) transfected with the transporter cDNA.[19][23].

  • Prepare a recording chamber with an external solution (e.g., a sodium-based buffer).

• Recording:

  • Establish a whole-cell patch-clamp configuration on a single cell expressing the transporter.

  • Hold the cell at a negative membrane potential (e.g., -60 mV).

  • Apply L-glutamate (e.g., 100 µM) using a rapid perfusion system. This will evoke a robust inward current in a successfully expressing cell.[1].

• Compound Application:

  • To test for inhibitory activity: Co-apply the test compound (QDC) with L-glutamate. A reduction in the glutamate-evoked current indicates inhibition.

  • To test for substrate activity: Apply the test compound alone. The induction of an inward current indicates that the compound is being transported by the transporter.

• Analysis:

  • Measure the peak and steady-state amplitudes of the currents.

  • Construct dose-response curves for inhibition or activation to determine IC50 or EC50 values.

  • This method provides a definitive functional characterization of the ligand's interaction with the transporter, distinguishing it from a simple blocker.[3].

Data Comparison and Interpretation

The data gathered from these experiments should be compiled into clear, comparative tables to facilitate analysis. The following tables present hypothetical, yet plausible, data for QDC and the comparator ligands based on existing literature for similar compounds.

Table 1: Comparative Binding Affinities (Ki, µM) at EAAT Subtypes

Compound	EAAT1 (GLAST)	EAAT2 (GLT-1)	EAAT3 (EAAC1)	Primary Target
QDC	>1000	>1000	>1000	VGLUTs
DHK	>100	15-30	>100	EAAT2 Selective
TBOA	5-10	2-5	5-10	Broad Spectrum EAAT
KYNA	>500	>500	>500	Glutamate Receptors

Interpretation: This hypothetical data suggests that QDC, unlike DHK and TBOA, does not exhibit significant binding affinity for the major plasma membrane glutamate transporters (EAATs). This is consistent with literature suggesting QDC derivatives are more selective for VGLUTs.[6][9]. KYNA also shows no affinity, reinforcing its primary role as a receptor ligand.

Table 2: Comparative Functional Potency (IC50, µM) in Glutamate Uptake Assays

Compound	Astrocytic Cultures (Mixed EAAT1/2)	EAAT2-expressing Cells	Primary Mode of Action
QDC	>1000	>1000	VGLUT Inhibition
DHK	20-40	25-50	EAAT2 Inhibition
TBOA	5-15	3-10	Broad EAAT Inhibition
KYNA	>500	>500	Receptor Antagonism

Interpretation: The functional data corroborates the binding data. QDC does not inhibit glutamate uptake via EAATs, strengthening the hypothesis of its selectivity for a different class of glutamate transporters, likely VGLUTs. DHK shows potent inhibition, particularly in systems rich in EAAT2, while TBOA potently inhibits uptake in all EAAT-expressing systems, as expected.

Conclusion

The validation of a novel compound like quinoline-2,4-dicarboxylic acid requires a systematic and multi-pronged approach. By progressing through binding, functional, and electrophysiological assays and comparing the results against well-characterized ligands such as DHK and TBOA, a clear pharmacological profile can be established.

This guide provides the foundational logic and protocols to rigorously validate such a compound, ensuring that the resulting data is robust, reproducible, and provides clear, actionable insights for the scientific community.

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• Fontana, A. C. K. (2018). Protocols for Measuring Glutamate Uptake: Dose-Response and Kinetic Assays in In Vitro and Ex Vivo Systems. Current Protocols in Pharmacology. Available at: [Link]

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• Bartlett, R. D., et al. (2014). The development of benzo- and naphtho-fused quinoline-2,4-dicarboxylic acids as vesicular glutamate transporter (VGLUT) inhibitors reveals a possible role for neuroactive steroids. Bioorganic & Medicinal Chemistry Letters. Available at: [Link]

• Bartlett, R. D., et al. (2014). The development of benzo- and naphtho-fused quinoline-2,4-dicarboxylic acids as vesicular glutamate transporter (VGLUT) inhibitors reveals a possible role for neuroactive steroids. National Institutes of Health. Available at: [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Quinoline-2,4-Dicarboxylic Acid

Navigating the complexities of chemical waste management is paramount to ensuring a safe and compliant laboratory environment. This guide provides an in-depth, procedural framework for the proper disposal of quinoline-2,4-dicarboxylic acid, a heterocyclic aromatic compound used in various research and development applications. By understanding the chemical nature of this compound and the principles of hazardous waste management, you can mitigate risks and ensure the integrity of your laboratory's safety protocols.

Foundational Safety Principles: Understanding the Hazard Profile

Quinoline-2,4-dicarboxylic acid, with the molecular formula C₁₁H₇NO₄, is a solid organic compound.[1] While specific toxicity data for this exact compound is not extensively documented in readily available literature, the hazards can be inferred from its structural components: a quinoline core and carboxylic acid functional groups. The quinoline structure itself is associated with potential health hazards. For instance, quinoline is considered toxic if swallowed, harmful in contact with skin, and is suspected of causing genetic defects and cancer.[2][3][4] Carboxylic acids, as a class, can be irritants and corrosive to tissues, particularly the eyes and respiratory tract.[5]

Therefore, it is imperative to handle quinoline-2,4-dicarboxylic acid with the assumption that it may possess irritant qualities and potential long-term health effects. All waste generated from its use must be treated as hazardous chemical waste.

Table 1: Key Safety and Physical Properties

Property	Value	Source
Molecular Formula	C₁₁H₇NO₄	[1]
Molecular Weight	217.18 g/mol	[1]
Form	Solid	[1]
Melting Point	229 °C	[1]
Storage Temperature	2-30°C	[1]
Storage Class	11 - Combustible Solids	[1]

Pre-Disposal Checklist: Personal Protective Equipment (PPE)

A robust PPE strategy is the first line of defense against accidental exposure during waste handling. The following PPE is mandatory when managing waste containing quinoline-2,4-dicarboxylic acid.

• Hand Protection : Wear nitrile or neoprene gloves to provide a barrier against skin contact. Always inspect gloves for signs of degradation or punctures before use.[6]

• Eye Protection : Chemical splash goggles are essential to protect the eyes from accidental splashes of solutions or contact with airborne powder.[6]

• Body Protection : A laboratory coat is required to protect skin and personal clothing from contamination. For larger quantities or when there is a significant risk of splashing, a chemical-resistant apron should be worn over the lab coat.[6]

• Respiratory Protection : When handling the solid, powdered form, an N95 or higher particulate respirator is necessary to prevent inhalation. If handling solutions that may generate vapors, an air-purifying respirator with organic vapor cartridges may be required.[6]

Step-by-Step Disposal Protocol

The proper disposal route for quinoline-2,4-dicarboxylic acid depends on the form of the waste—solid, liquid, or contaminated labware. Under no circumstances should any waste containing this compound be disposed of down the drain. [2][6]

Workflow for Quinoline-2,4-Dicarboxylic Acid Waste Management

This diagram outlines the decision-making process for the proper segregation and disposal of waste.

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Personal protective equipment for handling Quinoline-2,4-dicarboxylic acid

An Expert Guide to Personal Protective Equipment for Handling Quinoline-2,4-dicarboxylic Acid

A Senior Application Scientist's Perspective on Laboratory Safety and Operational Excellence

In the pursuit of scientific advancement, the safety of the researcher is paramount. Quinoline-2,4-dicarboxylic acid is a heterocyclic compound with significant applications in synthetic chemistry and drug development. While its full toxicological profile is not as extensively documented as more common reagents, its structure—a quinoline core with two carboxylic acid groups—demands a cautious and well-informed approach to handling. This guide provides an in-depth, procedural framework for the safe use of this compound, grounded in the principles of risk mitigation and laboratory best practices. Our goal is to empower you, the scientist, with the knowledge to work safely and effectively.

Understanding the Hazard Profile

A thorough risk assessment is the foundation of any laboratory procedure. For Quinoline-2,4-dicarboxylic acid, we must consider the hazards associated with three key features: its quinoline core, its acidic nature, and its physical form as a solid powder.

• Quinoline Core: The quinoline structure itself is classified as a hazardous substance. It is harmful if swallowed or in contact with skin, causes significant skin and eye irritation, and is suspected of causing genetic defects and potentially cancer.[1][2] Furthermore, it is toxic to aquatic life, necessitating careful disposal.[3][2]

• Dicarboxylic Acid Functionality: As an acid, this compound is inherently corrosive and can cause irritation or burns upon contact with skin, eyes, and the respiratory tract.[4]

• Solid Powder Form: Fine powders pose a significant inhalation risk and can be easily dispersed in the laboratory environment, leading to unintentional exposure and contamination of surfaces.[5]

Therefore, a comprehensive personal protective equipment (PPE) strategy must address all potential exposure routes: dermal (skin), ocular (eyes), and inhalation.

Core Directive: Personal Protective Equipment (PPE)

The selection of PPE is not merely a checklist; it is a critical control measure tailored to the specific risks of the chemical and the procedure. The following table outlines the minimum required PPE for handling Quinoline-2,4-dicarboxylic acid.

Equipment	Specification	Purpose & Rationale
Hand Protection	Nitrile or Neoprene Gloves	Provides a primary barrier against skin contact.[6][7] Nitrile offers good resistance for incidental contact with a variety of chemicals.[4][8] Always inspect gloves for degradation or punctures before use.[9][10]
Eye & Face Protection	Chemical Splash Goggles or Safety Glasses with a Full Face Shield	Protects eyes from accidental splashes of solutions or contact with airborne powder.[7][9] A face shield worn over goggles is mandatory when there is a significant risk of splashing.[6]
Body Protection	Laboratory Coat & Chemical-Resistant Apron	A lab coat protects skin and personal clothing from contamination.[6] An apron provides an additional layer of protection when handling larger quantities or during procedures with a high splash potential.
Respiratory Protection	NIOSH-approved Respirator (N95 minimum)	While engineering controls like fume hoods are the primary defense against inhalation, a respirator is necessary when handling the powder outside of a containment system or if dust generation is unavoidable.[6]

Procedural Guidance: From Receipt to Disposal

A robust safety plan encompasses the entire lifecycle of the chemical within the laboratory.

Donning and Doffing PPE: A Self-Validating System

The sequence of putting on and removing PPE is critical to prevent cross-contamination. The "doffing" or removal process is particularly important, as this is when exposure can occur if not done correctly.

Caption: The prescribed sequence for donning and doffing PPE to minimize exposure risk.

Operational Protocol: Weighing and Handling

Handling chemical powders requires a deliberate and careful technique to prevent them from becoming airborne.

• Preparation: Designate a specific work area, preferably within a chemical fume hood.[8] Ensure that an eyewash station, safety shower, and appropriate chemical spill kit are readily accessible.[11]

• Weighing:

  • Always weigh hazardous powders within a ventilated enclosure, such as a fume hood or a powder containment hood.[5] The air currents in a standard fume hood can sometimes affect balance accuracy; if high precision is needed, a dedicated balance enclosure is recommended.

  • Use anti-static weigh boats or liners to prevent the powder from clinging and dispersing due to static electricity.

  • Transfer the powder using a spatula in small, controlled increments. Avoid pouring directly from the bottle, which can release a puff of powder.[5]

  • Keep the stock container closed at all times when not actively dispensing.[5]

• Dissolution:

  • When preparing a solution, always add the solid Quinoline-2,4-dicarboxylic acid to the solvent slowly and with stirring.[6] Never add solvent to the bulk solid.

  • This entire process should be conducted within a fume hood to contain any vapors or dust.[12]

Disposal Plan: Environmental Responsibility

All waste containing this compound must be treated as hazardous.

• Solid Waste: All contaminated disposables, including gloves, weigh boats, and paper towels, must be collected in a clearly labeled hazardous waste container.[6]

• Liquid Waste: Do not pour any solution containing Quinoline-2,4-dicarboxylic acid down the drain.[6][13] Collect all liquid waste in a designated, sealed, and properly labeled hazardous waste container.

• Decontamination: Clean any contaminated glassware and surfaces thoroughly. A final rinse with a suitable solvent, which is then collected as hazardous waste, is recommended before standard washing.[6]

• Consult EHS: Always adhere to the specific disposal guidelines provided by your institution's Environmental Health and Safety (EHS) office.[6][14]

Emergency Response

In the event of an accidental exposure, immediate and correct action is critical.

Exposure Route	Immediate Action Protocol
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek medical attention if irritation persists.[12][14]
Eye Contact	Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do so. Seek immediate medical attention.[9]
Inhalation	Move the individual to fresh air. If breathing is difficult, provide respiratory support and seek immediate medical attention.[3]
Ingestion	Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[9]
Spill	Evacuate personnel from the immediate area. For small spills within a fume hood, use an appropriate absorbent material to clean it up while wearing full PPE. For larger spills, evacuate the lab and contact your institution's emergency response team.[14]

By integrating these safety protocols into your daily workflow, you can handle Quinoline-2,4-dicarboxylic acid with the confidence that comes from being well-prepared and well-informed, ensuring a safe environment for discovery.

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